p-Menthane

• CAS: 1678-82-6

Core Science & Biosynthesis

The Occurrence of p-Menthane in Eucalyptus Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the natural occurrence of p-menthane in various Eucalyptus species. The document summarizes available quantitative data, details common experimental protocols for extraction and analysis, and visualizes key biochemical and experimental workflows. While p-menthane itself is a foundational saturated monoterpene, its direct quantification in Eucalyptus essential oils is infrequently reported in scientific literature. Often, its aromatic derivative, p-cymene, or its oxygenated derivatives, such as p-menthane-3,8-diol (PMD), are more abundant and commonly quantified. This guide will present available data on these related compounds to provide a comprehensive understanding of the p-menthane structural family within this genus.

Data Presentation: Quantitative Analysis of p-Menthane and Related Compounds in Eucalyptus Species

The following table summarizes the quantitative data for p-menthane and its closely related derivatives found in the essential oils of various Eucalyptus species. It is important to note that the concentration of these compounds can vary significantly based on factors such as the geographical location, season of harvest, age of the plant, and the specific extraction and analytical methods used.

Eucalyptus Species	Compound	Concentration (%)	Method of Analysis	Reference(s)
Eucalyptus camaldulensis	p-Cymene	38.64	GC-MS	[1]
p-Cymene	42.1	GC/GC-MS	[2]
p-Cymene	35.0	GC/MS	[3][4]
p-Cymene	5.251	GC/MS	[5]
Eucalyptus globulus	p-Cymene	7.7	GC/GC-MS	[6]
Eucalyptus citriodora	p-Menthane-3,8-diol	Found in small quantities (1-2%) in raw oil, but can be up to 70% in refined oil.	Not Specified
Eucalyptus microtheca	p-Cymene	12.4	GC-FID/MS	[6]
Eucalyptus spathulata	p-Cymene	Not specified, but present	GC-FID/MS	[6]
Eucalyptus largiflorens	p-Cymene	17.4	GC-FID/MS	[6]
Eucalyptus torquata	p-Cymene	4.2	GC-FID/MS	[6]
Eucalyptus tereticornis	p-Cymene	42.49 - 48.51	GC-FID/MS	[7]
Eucalyptus maideni	p-Cymene	Not specified, but present	GC/MS	[8]
Eucalyptus astrengens	p-Cymene	Not specified, but present	GC/MS	[8]
Eucalyptus cinerea	p-Cymene	Not specified, but present	GC/MS	[8]
Eucalyptus leucoxylon	p-Cymene	Not specified, but present	GC/MS	[8]
Eucalyptus lehmani	p-Cymene	Not specified, but present	GC/MS	[8]
Eucalyptus sideroxylon	p-Cymene	Not specified, but present	GC/MS	[8]
Eucalyptus bicostata	p-Cymene	Not specified, but present	GC/MS	[8]

Note: The compound "1,8-Epoxy-p-menthane" is a synonym for eucalyptol (1,8-cineole) and is a major constituent in many Eucalyptus species, with concentrations that can exceed 80%.[9] However, this is a different chemical entity from the saturated p-menthane backbone.

Experimental Protocols

The extraction and analysis of p-menthane and its derivatives from Eucalyptus species are typically performed using the following methodologies.

Essential Oil Extraction by Hydrodistillation

This is the most common method for extracting essential oils from plant material.

• Sample Preparation: Fresh or dried leaves of the Eucalyptus species are collected and, if necessary, ground to a coarse powder to increase the surface area for extraction.

• Apparatus: A Clevenger-type apparatus is typically used.

• Procedure:

  • A known quantity of the plant material (e.g., 100 g) is placed in a round-bottom flask.

  • Sufficient distilled water is added to cover the material.

  • The flask is heated to boiling. The steam and volatilized essential oil components rise and pass into a condenser.

  • The condensate (a mixture of water and essential oil) is collected in a graduated burette.

  • Due to their immiscibility with water and lower density, the essential oils form a layer on top of the water.

  • The oil layer is separated from the aqueous layer.

  • The collected essential oil is dried over anhydrous sodium sulfate to remove any residual water.

  • The oil is stored in a sealed, dark glass vial at a low temperature (e.g., 4°C) until analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation, identification, and quantification of the volatile components in essential oils.

• Sample Preparation: The extracted essential oil is diluted in a suitable solvent (e.g., n-hexane, ethanol, or dichloromethane) to an appropriate concentration (e.g., 1% v/v).

• Instrumentation: A gas chromatograph coupled with a mass spectrometer is used.

• Typical GC-MS Parameters:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.

  • Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: The injector temperature is usually set to a high temperature, such as 250°C, to ensure rapid volatilization of the sample.

  • Oven Temperature Program: A temperature gradient is used to separate the compounds based on their boiling points. A typical program might be:

    • Initial temperature: 60°C for 5 minutes.

    • Ramp: Increase to 240°C at a rate of 3°C/min.

    • Hold: Maintain at 240°C for 10 minutes.

  • Mass Spectrometer Parameters:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Mass Range: Scan from m/z 40 to 500.

• Compound Identification and Quantification:

  • Identification: The identification of p-menthane and other components is achieved by comparing their mass spectra and retention indices with those of authentic standards and with data from mass spectral libraries (e.g., NIST, Wiley).

  • Quantification: The relative percentage of each component is calculated from the GC peak areas without the use of a correction factor. For absolute quantification, a calibration curve with a certified standard of p-menthane would be required.

Mandatory Visualizations

Biosynthesis of p-Menthane Precursor

The biosynthesis of monoterpenes, including the p-menthane backbone, begins with the formation of geranyl pyrophosphate (GPP) from isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). These five-carbon precursors are synthesized through two independent pathways: the mevalonate (MVA) pathway in the cytosol and the methylerythritol phosphate (MEP) pathway in the plastids.

Caption: Overview of the MVA and MEP pathways leading to the synthesis of GPP.

Formation of p-Menthane Backbone

Geranyl pyrophosphate (GPP) serves as the universal precursor for all monoterpenes. Through the action of specific terpene synthases, GPP is cyclized to form various monoterpene skeletons, including the p-menthane ring structure.

Caption: Cyclization of GPP to limonene, a key step in p-menthane biosynthesis.

Experimental Workflow

The following diagram illustrates a typical workflow for the extraction and analysis of p-menthane and other volatile compounds from Eucalyptus leaves.

Caption: A standard workflow from sample collection to data analysis.

References

• 1. Eucalyptus camaldulensis Dehnh Leaf Essential Oil from Palestine Exhibits Antimicrobial and Antioxidant Activity but No Effect on Porcine Pancreatic Lipase and α-Amylase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical composition and biological activities of leaf and fruit essential oils from Eucalyptus camaldulensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Essential oil of Eucalyptus camaldulensis Dehn. from south Florida: a high cryptone/low cineole eucalyptus [agris.fao.org]
• 4. Eucalyptus camaldulensis an Essential Oil University Publication - Essential Oil University (EOU) [essentialoils.org]
• 5. Essential oil composition of Eucalyptus microtheca and Eucalyptus viminalis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. orbi.uliege.be [orbi.uliege.be]
• 8. Chemical composition and antibacterial activities of seven Eucalyptus species essential oils leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 9. amecj.com [amecj.com]

The Biosynthesis of p-Menthane Monoterpenoids: A Technical Guide from Geranyl Pyrophosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biosynthesis of p-menthane monoterpenes, a class of volatile organic compounds with significant applications in the pharmaceutical, flavor, and fragrance industries. The focus of this guide is the conversion of the universal monoterpene precursor, geranyl pyrophosphate (GPP), into the p-menthane skeleton, with a particular emphasis on the well-characterized pathway in Mentha species (peppermint and spearmint).

Introduction to p-Menthane Biosynthesis

The biosynthesis of p-menthane monoterpenes is a multi-step enzymatic process that begins with the cyclization of the linear C10 isoprenoid, geranyl pyrophosphate. This intricate pathway is compartmentalized within specialized plant structures, primarily the glandular trichomes of mint leaves. The initial cyclization is a critical step that determines the foundational stereochemistry of the resulting p-menthane scaffold. Subsequent enzymatic modifications, including hydroxylations, oxidations, and reductions, lead to the vast diversity of p-menthane derivatives, such as the commercially valuable (-)-menthol.

The Core Biosynthetic Pathway

The conversion of geranyl pyrophosphate to various p-menthane monoterpenes is a well-elucidated pathway, particularly in peppermint (Mentha x piperita). The key enzymatic steps are outlined below.

Cyclization of Geranyl Pyrophosphate

The pathway is initiated by the enzyme (-)-limonene synthase (LS) , which catalyzes the cyclization of geranyl pyrophosphate to form (-)-limonene.[1] This reaction is the committed step in the biosynthesis of this class of monoterpenes in Mentha.[1]

Hydroxylation of (-)-Limonene

Following its synthesis, (-)-limonene is hydroxylated at the C3 position by (-)-limonene-3-hydroxylase (L3H) , a cytochrome P450 monooxygenase.[1][2] This reaction yields (-)-trans-isopiperitenol.

Oxidation of (-)-trans-Isopiperitenol

The hydroxyl group introduced in the previous step is then oxidized by (-)-trans-isopiperitenol dehydrogenase (IPD) to form (-)-isopiperitenone.[3][4] This enzyme is an NAD dependent dehydrogenase.[3]

Reduction of (-)-Isopiperitenone

The endocyclic double bond of (-)-isopiperitenone is reduced by (-)-isopiperitenone reductase (IPR) , an NADPH-dependent enzyme, to produce (+)-cis-isopulegone.[5]

Isomerization and Further Reduction

Subsequent steps in the pathway involve the isomerization of (+)-cis-isopulegone to (+)-pulegone, which is then reduced by (+)-pulegone reductase (PR) to yield a mixture of (-)-menthone and (+)-isomenthone.[5][6] These ketones can be further reduced to the corresponding alcohols, including the final product, (-)-menthol.

Quantitative Data on Key Enzymes

The following tables summarize the available quantitative data for the key enzymes in the p-menthane biosynthetic pathway from Mentha species.

Enzyme	Substrate	K_m_ (µM)	k_cat_ (s⁻¹)	Optimal pH	Source
(-)-Limonene Synthase	Geranyl Pyrophosphate	-	0.3	-	[7][8]
(-)-trans-Isopiperitenol Dehydrogenase	(-)-trans-Carveol	1.8 ± 0.2	0.02 (at pH 7.5)	10.0	[3]
NAD⁺	410 ± 29	-	[3]
(-)-Isopiperitenone Reductase	(-)-Isopiperitenone	1.0	1.3	5.5	[5]
NADPH	2.2	-	[5]
(+)-Pulegone Reductase	(+)-Pulegone	2.3	1.8	5.0	[5]
NADPH	6.9	-	[5]
(-)-Menthone Reductase	(-)-Menthone	3.0	0.6	7.0	[9]
(+)-Isomenthone	41	-	[9]
NADPH	0.12	-	[9]

Table 1: Kinetic Properties of Key Enzymes in p-Menthane Biosynthesis.

Experimental Protocols

This section provides detailed methodologies for the heterologous expression, purification, and assay of key enzymes in the p-menthane biosynthetic pathway.

Heterologous Expression and Purification of Pulegone Reductase

This protocol describes the expression of (+)-pulegone reductase from Mentha piperita in E. coli and its subsequent purification.

Gene Cloning and Expression:

• The (+)-pulegone reductase gene from Mentha piperita is cloned into a pET28a expression vector.[6]

• The resulting plasmid is transformed into E. coli BL21(DE3) cells.[6]

• A single colony is used to inoculate a starter culture, which is then used to inoculate a larger volume of LB medium containing the appropriate antibiotic.

• The culture is grown at 37°C until the OD600 reaches 0.6-0.8.

• Protein expression is induced with IPTG, and the culture is incubated overnight at a lower temperature (e.g., 20°C).[6]

Protein Purification:

• Cells are harvested by centrifugation and resuspended in a lysis buffer.

• The cells are lysed by sonication, and the cell debris is removed by centrifugation.

• The supernatant containing the His-tagged pulegone reductase is loaded onto a Ni-NTA agarose column.[6]

• The column is washed with a wash buffer containing a low concentration of imidazole.

• The purified protein is eluted with an elution buffer containing a higher concentration of imidazole.[6]

• The purity of the protein can be assessed by SDS-PAGE.

Enzyme Assay for Pulegone Reductase

This protocol outlines the in vitro assay to determine the activity of purified (+)-pulegone reductase.

Reaction Mixture:

• 50 mM KH₂PO₄ buffer, pH 7.5, containing 10% sorbitol and 1 mM DTT.[6]

• 20 µM (+)-pulegone (substrate).[6]

• 10 mM NADPH.[6]

• An NADPH regenerating system (e.g., glucose-6-phosphate and glucose-6-phosphate dehydrogenase) can be included.[6]

• Purified pulegone reductase enzyme.[6]

Procedure:

• The reaction is initiated by adding the enzyme to the pre-warmed reaction mixture.

• The reaction is incubated at 31°C for a specific time (e.g., 1 hour).[6]

• The reaction is stopped, and the products are extracted with an organic solvent (e.g., n-hexane).[6]

• The organic phase is analyzed by GC-MS to identify and quantify the products, (-)-menthone and (+)-isomenthone.[6]

GC-MS Analysis of Monoterpenes

This general protocol can be adapted for the analysis of various monoterpene products from enzyme assays.

Instrumentation:

• A gas chromatograph coupled to a mass spectrometer (GC-MS).

• A capillary column suitable for terpene analysis (e.g., HP-5MS).[6]

GC Conditions:

• Injector Temperature: 250°C.[10]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[10]

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 min.

  • Ramp to 150°C at 4°C/min.

  • Ramp to 250°C at 25°C/min, hold for 5 min.

• MS Conditions:

  • Ion Source Temperature: 230°C.[6]

  • Electron Ionization (EI) Energy: 70 eV.[6]

  • Mass Range: m/z 40-350.

Product Identification: Products are identified by comparing their retention times and mass spectra with those of authentic standards and by searching mass spectral libraries (e.g., NIST/WILEY).[11]

Visualizing the Biosynthetic Pathway

The following diagrams illustrate the core biosynthetic pathway of p-menthane monoterpenes and a typical experimental workflow for enzyme characterization.

Caption: Biosynthetic pathway of p-menthane monoterpenes from geranyl pyrophosphate in Mentha species.

Caption: A typical experimental workflow for the characterization of a biosynthetic enzyme.

References

• 1. 4S-limonene synthase from the oil glands of spearmint (Mentha spicata). cDNA isolation, characterization, and bacterial expression of the catalytically active monoterpene cyclase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Monoterpene Metabolism. Cloning, Expression, and Characterization of (−)-Isopiperitenol/(−)-Carveol Dehydrogenase of Peppermint and Spearmint - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monoterpene metabolism. Cloning, expression, and characterization of (-)-isopiperitenol/(-)-carveol dehydrogenase of peppermint and spearmint - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Functional Characterization and Structural Insights Into Stereoselectivity of Pulegone Reductase in Menthol Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Purification of 4S-limonene synthase, a monoterpene cyclase from the glandular trichomes of peppermint (Mentha x piperita) and spearmint (Mentha spicata) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Monoterpene Metabolism. Cloning, Expression, and Characterization of Menthone Reductases from Peppermint - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Structure and Stereoisomers of p-Menthane-3,8-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Menthane-3,8-diol (PMD) is a naturally occurring monoterpenoid diol found in the essential oil of the lemon eucalyptus tree, Corymbia citriodora. It is widely recognized as a highly effective, broad-spectrum insect repellent and is considered a biopesticide alternative to synthetic compounds such as DEET. The biological activity of PMD is intrinsically linked to its molecular structure and, critically, its stereochemistry. This technical guide provides a comprehensive examination of the chemical structure of p-menthane-3,8-diol and a detailed analysis of its stereoisomers, intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Structure

p-Menthane-3,8-diol is built upon a p-menthane backbone, which consists of a cyclohexane ring substituted with a methyl group at position 1 and an isopropyl group at position 4. In PMD, this core structure is further functionalized with two hydroxyl groups located at positions 3 and 8 (the latter being on the isopropyl side chain).[][2][3]

IUPAC Name: 2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol[3]

CAS Number: 42822-86-6 (for the mixture of isomers)[]

Molecular Formula: C₁₀H₂₀O₂[]

Molecular Weight: 172.27 g/mol [4]

The molecule possesses three stereocenters at positions 1, 2, and 5 of the cyclohexane ring, giving rise to a total of 2³ = 8 possible stereoisomers. These isomers are classified as enantiomers (non-superimposable mirror images) and diastereomers (stereoisomers that are not mirror images). A primary distinction between diastereomers is the relative orientation of the hydroxyl group at C3 and the 1-hydroxy-1-methylethyl group at C1, leading to cis and trans isomers. Commercial PMD is typically a mixture of these cis and trans stereoisomers.[][2]

Stereoisomers of p-Menthane-3,8-diol

The eight stereoisomers of p-menthane-3,8-diol can be grouped into four pairs of enantiomers. The relationship between these stereoisomers is crucial for understanding their synthesis, separation, and biological activity.

Caption: Stereoisomeric relationships of p-Menthane-3,8-diol.

Physicochemical Properties of Stereoisomers

The physical properties of the p-menthane-3,8-diol stereoisomers can vary, which is critical for their separation and characterization. The following table summarizes key quantitative data for the known stereoisomers.

Property	(+)-cis-p-Menthane-3,8-diol	(-)-cis-p-Menthane-3,8-diol	(+)-trans-p-Menthane-3,8-diol	(-)-trans-p-Menthane-3,8-diol	Racemic cis	Racemic trans	Isomer Mixture
Melting Point (°C)	67[5]	-	-	-	82[6][7]	74[6] or 34-35[8]	34.5[9]
Boiling Point (°C)	-	-	-	-	-	267-268[8]	266-268[]
Optical Rotation [α]D	+15.4° (c=0.5, CHCl₃)[5]	-	+8.0° (c=1, CHCl₃)[10]	-7.8° (c=1, CHCl₃)[10]	-	-	+4.5° to +5.2° (neat)[11]
Appearance	White crystals	-	-	-	White crystals	White crystals	White crystal or colorless to light yellow viscous liquid[12]

Note: Discrepancies in the melting point for the trans-isomer exist in the literature, which may be due to differences in isomeric purity and experimental conditions.

Experimental Protocols

Stereoselective Synthesis of p-Menthane-3,8-diol Stereoisomers

A diastereodivergent method allows for the synthesis of each of the four main stereoisomers from enantiopure (+)- or (-)-citronellal. The reaction conditions determine whether the cis or trans diastereomer is the major product.[13]

General Workflow:

Caption: Synthesis workflow for p-Menthane-3,8-diol stereoisomers.

Protocol for Kinetic Control (to favor cis-isomers): [13]

• Prepare a solution of sulfuric acid in a suitable solvent (e.g., water or a mixture of water and an organic solvent).

• Cool the acidic solution to a low temperature (e.g., -20 °C).

• Slowly add enantiopure citronellal to the cooled acidic solution with vigorous stirring.

• Maintain the low temperature and continue stirring for a specified period (e.g., 6 hours).

• Quench the reaction by adding a base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., diethyl ether).

• Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

• Purify the resulting mixture of diastereomers by column chromatography on silica gel.

Protocol for Thermodynamic Control (to favor trans-isomers): [13]

• Prepare a solution of sulfuric acid in a suitable solvent.

• Heat the acidic solution to an elevated temperature (e.g., 60 °C).

• Slowly add enantiopure citronellal to the heated acidic solution with vigorous stirring.

• Maintain the elevated temperature and continue stirring for a specified period (e.g., 6 hours).

• Follow steps 5-8 from the kinetic control protocol to work up and purify the product.

Characterization of Stereoisomers

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for determining the relative stereochemistry (cis or trans) of the PMD isomers. Key diagnostic signals include the chemical shift and coupling constants of the protons on the cyclohexane ring.

¹H and ¹³C NMR Data for cis- and trans-p-Menthane-3,8-diol: [6]

Nucleus	cis-p-Menthane-3,8-diol (δ, ppm)	trans-p-Menthane-3,8-diol (δ, ppm)
¹H NMR	0.8-0.87 (d, 3H, CH₃), 0.95 (t, 1H, H₅), 1.08 (t, 3H, CH₃), 1.15 (s, 3H, CH₃), 1.21 (s, 3H, CH₃), 1.3-1.8 (m, 6H), 3.8 (m, 1H, H₃)	0.8 (m, 3H, CH₃), 1.06 (s, 3H, CH₃), 1.09 (s, 3H, CH₃), 1.2 (t, 1H, H₅), 1.35 (m, 1H, H₁), 1.6 (t, 2H, H₄), 3.5 (m, 1H, H₂)
¹³C NMR	21.99 (CH₃), 24.24 (CH₃), 26.3 (CH), 29.4 (CH₃), 30.74 (C₁), 44.6 (C₂), 52.86 (C₅), 71.58 (C₁), 73.2 (C)	22.26 (CH₃), 25.22 (CH, C₂), 28.29 (CH₃), 28.52 (CH₃), 34.74 (CH₂), 48.8 (C₅), 66.15 (C₁), 71.52 (C)

X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining the absolute stereochemistry of chiral molecules. This technique has been used to confirm the structures of the different stereoisomers of PMD.[13] Although specific crystallographic data for all eight isomers is not readily available in public databases, the methodology provides the unambiguous assignment of the (R) and (S) configurations at each stereocenter.

Repellent Activity of Stereoisomers

The insect repellent efficacy of p-menthane-3,8-diol is stereospecific. Studies have shown that the different stereoisomers exhibit varying levels of repellency against various insect species.

Repellency Index of PMD Stereoisomers against Aedes albopictus [13]

Stereoisomer	Repellency Index
(1R)-(+)-cis-PMD	Highest
(1S)-(-)-cis-PMD	Moderate
(1S)-(+)-trans-PMD	Low
(1R)-(-)-trans-PMD	Low

One study demonstrated that (1R)-(+)-cis-PMD has the highest repellency index against the mosquito Aedes albopictus.[13] In contrast, another study found that four stereoisomers were equally active against Anopheles gambiae.[7] These findings highlight the importance of stereochemistry in the development of effective and optimized insect repellent formulations. The differences in activity are likely due to the specific interactions of each stereoisomer with the olfactory receptors of different insect species.

Conclusion

This technical guide has provided a detailed overview of the chemical structure and stereoisomers of p-menthane-3,8-diol. The presence of three stereocenters gives rise to a complex family of eight stereoisomers, with the cis and trans diastereomers being the most commonly discussed. The stereoselective synthesis of these isomers is achievable through diastereodivergent methods starting from enantiopure citronellal. The distinct physicochemical properties of each stereoisomer allow for their separation and characterization. Crucially, the biological activity of PMD as an insect repellent is dependent on its stereochemistry, with the (1R)-(+)-cis isomer showing particular promise. For researchers and professionals in drug development, a thorough understanding of the stereochemical aspects of p-menthane-3,8-diol is paramount for the design and formulation of next-generation, effective, and naturally derived insect repellents.

References

• 2. trans-para-menthane-3,8-diol, 3564-98-5 [thegoodscentscompany.com]
• 3. chemeo.com [chemeo.com]
• 4. P-Menthane-3,8-diol | C10H20O2 | CID 556998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US5959161A - Method for producing para-menthane-3,8-diol - Google Patents [patents.google.com]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. Repellent activities of stereoisomers of p-menthane-3,8-diols against Anopheles gambiae (Diptera: Culicidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. para-menthane-3,8-diol, 42822-86-6 [thegoodscentscompany.com]
• 9. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 10. p-Menthane-3,8-diol - Wikipedia [en.wikipedia.org]
• 11. catalog.tharaka.ac.ke [catalog.tharaka.ac.ke]
• 12. p-Menthane-3,8-diol ,China p-Menthane-3,8-diol Manufacturer,Supplier & Factory - SHANGHAI SKYBLUE CHEMICAL CO.,LTD. [skybluechem.com]
• 13. Effect of the Stereoselectivity of para-Menthane-3,8-diol Isomers on Repulsion toward Aedes albopictus - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of p-Menthane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physical and chemical properties of p-Menthane (1-isopropyl-4-methylcyclohexane). It is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and related fields. This document details the physicochemical characteristics, synthesis methodologies, and key chemical reactions of p-Menthane. Quantitative data is presented in structured tables for ease of comparison. Detailed experimental protocols for its synthesis are provided, and logical relationships are visualized using Graphviz diagrams.

Introduction

p-Menthane (CAS No: 99-82-1) is a saturated monocyclic monoterpene hydrocarbon.[1][2] Structurally, it consists of a cyclohexane ring substituted with a methyl group and an isopropyl group at positions 1 and 4, respectively.[1] It is a colorless liquid with a faint, minty or pine-like odor.[3][4][5] p-Menthane is primarily utilized as a solvent and as an intermediate in the synthesis of fragrances and other chemicals.[6][7] Its saturated nature makes it a stable compound, and it serves as the parent structure for a wide range of naturally occurring and synthetic menthane derivatives with diverse biological activities. This guide focuses on the fundamental properties of the parent compound, p-Menthane.

Physical Properties

The physical properties of p-Menthane are summarized in the table below, providing key data points for experimental and theoretical applications.

Property	Value	References
Molecular Formula	C₁₀H₂₀	[1][2][8]
Molecular Weight	140.27 g/mol	[8]
Appearance	Colorless liquid	[2][3][9]
Odor	Mild, pine-like, minty	[3][4]
Density	0.8086 g/cm³ at 20 °C	[9]
Boiling Point	168 - 171.7 °C at 760 mmHg	[9][10][11]
Melting Point	-87.6 to -89.84 °C	[8][10]
Vapor Pressure	2.69 mmHg at 25 °C	[12]
Flash Point	40.5 - 48.36 °C (Tag Closed-Cup)	[8][11]
Refractive Index (n_D)	1.4431 at 20 °C	[2][4]
Solubility in Water	Insoluble (<1 mg/mL)	[6][8]
Solubility in Organic Solvents	Soluble in alcohol, ether, benzene, petroleum ether, and oils.	[6][8]
LogP (Octanol-Water Partition Coefficient)	5.56	[1][12]

Chemical Properties and Reactivity

p-Menthane, as a saturated hydrocarbon, is relatively unreactive under normal conditions. Its chemistry is primarily characterized by combustion and free-radical substitution reactions.

3.1. Combustion When ignited in the presence of sufficient oxygen, p-Menthane undergoes complete combustion to produce carbon dioxide and water.

3.2. Dehydrogenation p-Menthane can be catalytically dehydrogenated to form p-cymene, an aromatic compound. This reaction is typically carried out at elevated temperatures over a metal catalyst.

3.3. Halogenation Similar to other alkanes, p-Menthane can undergo free-radical halogenation (e.g., with chlorine or bromine) in the presence of UV light or heat. This reaction leads to the substitution of hydrogen atoms with halogen atoms, resulting in a mixture of halogenated products.

3.4. Oxidation Strong oxidizing agents can oxidize p-Menthane. However, under controlled conditions, specific oxidation products can be obtained. Detailed experimental protocols for specific oxidation reactions of p-Menthane are not readily available in the reviewed literature.

3.5. Stability p-Menthane is a stable compound but is incompatible with strong oxidizing agents, with which it can react exothermically.[2][6]

Experimental Protocols

4.1. Synthesis of p-Menthane via Hydrogenation of Limonene

p-Menthane can be synthesized by the catalytic hydrogenation of d-limonene.

• Materials:

  • d-Limonene

  • Ruthenium on activated charcoal catalyst (5 wt%)

  • Hydrogen gas

  • Filter aid (e.g., Clarcel)

• Procedure: [8]

  • Charge a suitable autoclave reactor with d-limonene.

  • Add the ruthenium on charcoal catalyst (1.5 wt% of the d-limonene mass).

  • Purge the autoclave with hydrogen gas.

  • Pressurize the reactor with hydrogen to 25 bar.

  • Heat the reaction mixture to 40-50 °C with stirring.

  • Monitor the reaction progress by gas chromatography until complete conversion of d-limonene is observed.

  • After the reaction is complete, cool the reactor and carefully vent the hydrogen gas.

  • Filter the reaction mixture under vacuum over a filter aid to remove the catalyst.

  • The resulting colorless liquid is p-menthane. The reported overall mass yield is approximately 97%.[8]

4.2. Synthesis of p-Menthane via Hydrogenation of p-Cymene

p-Menthane can also be synthesized by the hydrogenation of p-cymene.

• Materials: [2]

  • p-Cymene

  • Rhodium on charcoal (Rh/C) catalyst (5 wt%)

  • Hydrogen gas

  • Hexane (for analysis)

  • Celite

• Procedure: [2]

  • Introduce p-cymene and the Rh/C catalyst into an autoclave.

  • Purge the autoclave four times with hydrogen gas.

  • Pressurize the reactor with hydrogen to 2.75 MPa.

  • Set the desired reaction temperature (e.g., 4 °C for predominantly cis-isomer or 150 °C for predominantly trans-isomer) and stir vigorously.

  • Maintain the reaction for a sufficient time to achieve >99% conversion, which can be monitored by gas chromatography.

  • After the reaction, vent the hydrogen and centrifuge the reaction mixture.

  • Filter the supernatant through a Celite pad to remove the catalyst and obtain p-menthane.

4.3. Dehydrogenation of p-Menthane to p-Cymene (General Overview)

While a detailed, step-by-step protocol for the dehydrogenation of p-menthane was not found in the reviewed literature, the reverse reaction, the hydrogenation of p-cymene, is well-documented.[2] The dehydrogenation is the reverse of this process and would typically involve passing p-menthane vapor over a dehydrogenation catalyst (such as platinum, palladium, or nickel on a support) at elevated temperatures (e.g., 180 °C).[13]

4.4. Halogenation of p-Menthane (General Protocol based on Alkane Halogenation)

A specific protocol for the halogenation of p-menthane was not found. However, a general procedure for the free-radical bromination of alkanes can be adapted.

• Materials:

  • p-Menthane

  • Bromine (Br₂) or N-Bromosuccinimide (NBS)

  • An inert solvent (e.g., carbon tetrachloride, CCl₄ - Caution: Toxic and carcinogenic )

  • A UV lamp or a radical initiator (e.g., benzoyl peroxide)

• Procedure (Illustrative):

  • Dissolve p-menthane in the inert solvent in a reaction vessel equipped with a condenser and a dropping funnel.

  • Initiate the reaction by either irradiating the mixture with a UV lamp or by adding a radical initiator.

  • Slowly add a solution of bromine in the same solvent from the dropping funnel. The disappearance of the bromine color indicates the reaction is proceeding.

  • Continue the addition until the desired level of conversion is achieved (monitoring by GC is recommended).

  • Upon completion, wash the reaction mixture with a solution of sodium thiosulfate to remove excess bromine, followed by water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and remove the solvent under reduced pressure.

  • The resulting product will be a mixture of brominated p-menthanes, which would require purification (e.g., by distillation or chromatography).

Spectral Data

Access to full, high-resolution spectral data for pure p-menthane is limited in publicly available databases. Much of the available data is for its derivatives.

• ¹H NMR: Predicted spectra are available. The spectrum would be complex due to the presence of multiple diastereotopic protons in the cyclohexane ring.

• ¹³C NMR: The spectrum is expected to show six signals for the cis and trans isomers due to symmetry.

• IR Spectroscopy: The IR spectrum would be characteristic of a saturated hydrocarbon, showing C-H stretching vibrations just below 3000 cm⁻¹ and C-H bending vibrations around 1450 cm⁻¹ and 1370 cm⁻¹.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak (M⁺) at m/z 140. The fragmentation pattern would be typical of a cycloalkane, with the loss of alkyl fragments.

Biological Activity

The reviewed literature did not contain information regarding the involvement of p-menthane in any specific biological signaling pathways. Its primary relevance in a biological context is as the parent scaffold for a large class of monoterpenoids, many of which exhibit significant biological activities.

Visualizations

References

• 1. westfield.ma.edu [westfield.ma.edu]
• 2. Complete 1H and 13C NMR assignments of the epimeric menthane-1-carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. readchemistry.com [readchemistry.com]
• 4. whitman.edu [whitman.edu]
• 5. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. byjus.com [byjus.com]
• 8. hmdb.ca [hmdb.ca]
• 9. p-Menthane-3,8-diol, cis-1,3,trans-1,4- [webbook.nist.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. sciencing.com [sciencing.com]
• 12. hmdb.ca [hmdb.ca]
• 13. Chem 112, Exp 3: Determining the Rate Equation [genchem.chem.umass.edu]

A Technical Guide to the Spectroscopic Data Analysis of p-Menthane Derivatives (NMR, GC-MS)

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS)—as applied to the structural elucidation and analysis of p-menthane derivatives. This class of monoterpenes, which includes well-known compounds like menthol and carvone, is of significant interest in the pharmaceutical, food, and fragrance industries.

Introduction to p-Menthane Derivatives

p-Menthane derivatives are a class of monoterpenoids characterized by a cyclohexane ring substituted with a methyl group and an isopropyl group at positions 1 and 4, respectively.[1] The stereochemistry of these substituents gives rise to a variety of stereoisomers, each with potentially unique biological and chemical properties.[2][3] Accurate structural and stereochemical assignment is therefore crucial for research, development, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for determining the structure of organic molecules. For p-menthane derivatives, both ¹H and ¹³C NMR are invaluable for elucidating connectivity and stereochemistry.

Proton NMR provides information about the chemical environment of hydrogen atoms in a molecule. Key features in the ¹H NMR spectra of p-menthane derivatives include:

• Chemical Shifts: The position of a signal (δ) indicates the electronic environment of the proton. Protons attached to carbons bearing electron-withdrawing groups (e.g., hydroxyl, carbonyl) are shifted downfield.

• Spin-Spin Coupling: The splitting of signals (J-coupling) provides information about adjacent protons, helping to establish connectivity. The magnitude of the coupling constant can also provide stereochemical insights.

• Integration: The area under a signal is proportional to the number of protons it represents.

Carbon-13 NMR provides information about the carbon skeleton of a molecule. Due to the low natural abundance of the ¹³C isotope, spectra are typically acquired with proton decoupling, resulting in a single peak for each unique carbon atom.

• Chemical Shifts: The chemical shift of a carbon is highly sensitive to its local electronic and steric environment. This makes ¹³C NMR particularly useful for distinguishing between stereoisomers.[3]

Two-dimensional (2D) NMR experiments, such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), are often employed to unambiguously assign all proton and carbon signals, especially for complex p-menthane derivatives.

The enantiomers of a chiral compound are indistinguishable by standard NMR. However, the use of chiral lanthanide shift reagents, such as Yb(hfc)₃, can induce diastereomeric interactions, leading to the splitting of signals in the ¹³C NMR spectrum, allowing for the differentiation and quantification of enantiomers.[4][5]

The following table summarizes typical ¹³C NMR chemical shift ranges for key carbons in p-menthane derivatives. Actual values can vary depending on the specific isomer and substituents.

Carbon Atom	Functional Group Context	Typical ¹³C Chemical Shift (ppm)
C1	Methyl-bearing carbon	30 - 50
C2	Varies with substitution	25 - 75
C3	Varies with substitution (e.g., ~70 for menthol's -OH)	20 - 75
C4	Isopropyl-bearing carbon	40 - 55
C7 (Methyl)	Attached to C1	15 - 25
C8, C9, C10 (Isopropyl)	Isopropyl carbons	15 - 25

Note: Data compiled from various sources, including studies on menthol and its isomers.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a hyphenated technique that combines the separation power of gas chromatography with the detection and identification capabilities of mass spectrometry. It is a cornerstone for the analysis of volatile and semi-volatile compounds like p-menthane derivatives in complex mixtures.

In GC, a volatile sample is injected into a heated inlet, vaporized, and carried by an inert gas (the mobile phase) through a capillary column coated with a stationary phase. Separation is achieved based on the differential partitioning of the analytes between the mobile and stationary phases. The time it takes for a compound to elute from the column is its retention time, a characteristic property under a given set of conditions. For the separation of stereoisomers, a chiral stationary phase is often required.[6]

As compounds elute from the GC column, they enter the mass spectrometer's ion source, where they are typically ionized by electron impact (EI). This high-energy ionization process causes the molecules to fragment in a reproducible manner. The resulting charged fragments are then separated by their mass-to-charge ratio (m/z) and detected. The resulting mass spectrum is a fingerprint of the molecule.

The fragmentation patterns observed in the mass spectra of p-menthane derivatives are highly informative for structural elucidation. Common fragmentation pathways include:

• Loss of a methyl group (M-15): A peak corresponding to the molecular ion minus 15 mass units is often observed.

• Loss of an isopropyl group (M-43): This is a characteristic fragmentation for p-menthane derivatives.[6]

• Cleavage adjacent to functional groups: For ketones, α-cleavage next to the carbonyl group is common.[7] For alcohols, the loss of water (M-18) can occur.

• McLafferty Rearrangement: This is a common fragmentation pathway for compounds containing a carbonyl group and a γ-hydrogen.

Compound Class	Key Fragment (m/z)	Description
General p-Menthane Skeleton	M-15	Loss of a methyl group
M-43	Loss of an isopropyl group[6]
p-Menthanols (e.g., Menthol)	M-18	Loss of water
p-Menthanones (e.g., Menthone)	57, 85	α-cleavage products

Experimental Protocols

• Sample Preparation: Dissolve approximately 5-10 mg of the purified p-menthane derivative in about 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.[8]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition: Acquire ¹H, ¹³C{¹H}, and 2D NMR spectra (COSY, HSQC, HMBC) on a high-field NMR spectrometer (e.g., 400 MHz or higher).[8]

• Data Processing: Process the raw data (Fourier transformation, phasing, and baseline correction) using appropriate software.

• Sample Preparation: For essential oils or other complex mixtures, dilute the sample in a suitable solvent (e.g., hexane, ethyl acetate) to a concentration of approximately 100 µg/mL.[6][9] For pure compounds, a similar concentration is appropriate.

• GC Conditions:

  • Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used for terpene separation.[10] For chiral separations, a column with a chiral stationary phase is necessary.[6]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[10]

  • Oven Temperature Program: A typical program starts at 60°C, holds for a few minutes, and then ramps up to a final temperature of around 240°C at a rate of 3-5°C/min.[10]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

  • Mass Range: m/z 40-550.[10]

  • Ion Source Temperature: 230°C.[10]

  • Transfer Line Temperature: 280°C.

• Data Analysis: Identify compounds by comparing their mass spectra and retention indices with those of authentic standards and/or spectral libraries (e.g., NIST, Wiley).[10]

Visualizations

References

• 1. Showing Compound p-Menthane (FDB006180) - FooDB [foodb.ca]
• 2. Frontiers | Exploring the conformational landscape of menthol, menthone, and isomenthone: a microwave study [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Enantiomeric differentiation of oxygenated p-menthane derivatives by 13C NMR using Yb(hfc)3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. pure.mpg.de [pure.mpg.de]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. benchchem.com [benchchem.com]

Unraveling the Repellent Veil: A Technical Guide to the Mechanism of Action of p-Menthane-3,8-diol

For Immediate Release

[CITY, State] – [Date] – Long recognized as a potent, naturally-derived insect repellent, p-Menthane-3,8-diol (PMD) has been the subject of extensive research to elucidate its precise mechanism of action. This technical guide provides an in-depth analysis of the current scientific understanding of how PMD deters insects, particularly mosquitoes. Tailored for researchers, scientists, and drug development professionals, this document synthesizes key findings on its interaction with insect sensory systems, presents quantitative efficacy data, and details the experimental protocols used to derive these insights.

Executive Summary

p-Menthane-3,8-diol, the active ingredient in oil of lemon eucalyptus, functions as a powerful insect repellent by primarily targeting the insect's chemosensory systems. Its strong, characteristic odor acts as an initial deterrent, while at the molecular level, PMD interacts with specific olfactory receptors (ORs) and likely transient receptor potential ankyrin 1 (TRPA1) channels. This interaction disrupts the insect's ability to locate a host, leading to potent repellent effects. The efficacy of PMD is comparable to, and in some cases exceeds, that of DEET, the synthetic gold standard of insect repellents. The stereochemistry of PMD isomers has been shown to significantly influence their repellent activity, with the (1R)-(+)-cis-PMD isomer demonstrating the highest efficacy.

Quantitative Efficacy of p-Menthane-3,8-diol

The effectiveness of PMD as a topical repellent has been quantified in numerous laboratory and field studies. The following tables summarize key performance metrics, offering a comparative overview against the benchmark repellent, DEET.

Table 1: Complete Protection Time (CPT) of p-Menthane-3,8-diol (PMD) Against Various Mosquito Species

Active Ingredient & Concentration	Mosquito Species	Mean Complete Protection Time (Hours)	Study Reference
30% PMD	Aedes aegypti	~6.3	[1]
20% PMD (in ethanol)	Aedes aegypti	~6.3	[1]
25% PMD	Ochlerotatus taeniorhynchus	3.8	[1]
15% PMD	Aedes aegypti	0.5	[2]
15% PMD	Anopheles stephensi	1	[2]
15% PMD	Culex quinquefasciatus	0.5	[2]
20% DEET	Aedes aegypti	>6.3	[1]
25% DEET	Ochlerotatus taeniorhynchus	5.6	[1]
15% DEET	Aedes aegypti	0.5	[2]
15% DEET	Anopheles stephensi	2	[2]
15% DEET	Culex quinquefasciatus	2	[2]

Table 2: Efficacy Metrics of p-Menthane-3,8-diol (PMD) Formulations Against Aedes aegypti

Repellent Formulation	95% Effective Dose (ED95) (mg/cm²)	Half-life (Hours)	Study Reference
30% PMD	0.25	2.23	[3]
30% PMD with vanillin	0.24	3.8	[3]
20% DEET	0.09	2.74	[3]

Core Mechanism of Action: A Multi-Receptor Strategy

The repellent activity of PMD is not attributed to a single mode of action but rather a multi-pronged assault on the insect's sensory apparatus. The primary mechanisms involve the activation of specific chemosensory receptors that trigger aversive behaviors.

Olfactory System Disruption

PMD's distinct odor is the first line of defense, creating a vapor barrier that insects find unpleasant[4][5]. This olfactory-driven repellency is mediated by the interaction of PMD with olfactory receptors (ORs) located on the insect's antennae and maxillary palps. These interactions can either activate ORs that signal the presence of a noxious substance or inhibit the function of ORs that detect host cues, effectively rendering the insect "blind" to the presence of a potential blood meal[6].

One key receptor identified is the CquiOR136 in the Southern House Mosquito, Culex quinquefasciatus. Studies have shown that PMD, along with other repellents like DEET and picaridin, directly activates this receptor, suggesting a conserved mechanism of action for these diverse repellent molecules. The activation of CquiOR136 is a critical step in initiating the repellent behavioral response in this mosquito species.

The stereochemistry of PMD plays a crucial role in its interaction with olfactory receptors. Research has demonstrated that the (1R)-(+)-cis-PMD isomer exhibits the highest repellency index against Aedes albopictus, suggesting a specific and selective binding to the target receptors[7]. This highlights the importance of the three-dimensional structure of the repellent molecule for its biological activity.

Figure 1: Proposed olfactory signaling pathway for PMD-induced repellency.

Activation of TRPA1 Channels

While direct evidence for PMD's interaction with Transient Receptor Potential Ankyrin 1 (TRPA1) channels in insects is still emerging, a compelling body of indirect evidence suggests its involvement. TRPA1 channels are known as "irritant receptors" and are activated by a wide range of noxious stimuli, including pungent natural compounds.

Menthol, a structurally similar compound to PMD, has been shown to activate TRPA1 channels[8]. Furthermore, citronellal, the precursor for synthetic PMD, also activates TRPA1, and this activation is linked to avoidance behavior in insects. This suggests that PMD may also act as a TRPA1 agonist, triggering a painful or irritating sensation in insects that drives them away.

Figure 2: Hypothesized TRPA1-mediated pathway for PMD repellency.

Experimental Protocols

A comprehensive understanding of PMD's mechanism of action is built upon a foundation of rigorous experimental methodologies. The following sections detail the key experimental protocols employed in the cited research.

Behavioral Assays

This widely used method assesses the complete protection time of a topical repellent.

• Objective: To determine the duration a repellent prevents mosquito landings and bites on a treated human arm.

• Methodology:

  • Human volunteers are recruited and their forearms are treated with a specific concentration of the repellent formulation.

  • The treated arm is exposed inside a cage containing a known number and species of host-seeking female mosquitoes (e.g., 200 Aedes aegypti).

  • The time until the first confirmed mosquito landing or bite is recorded. This is repeated at set intervals.

  • The complete protection time (CPT) is defined as the time from application until the first confirmed bite, or until a predetermined time limit is reached.

• Key Parameters: Mosquito species and density, cage dimensions, temperature, humidity, and criteria for a "confirmed bite" are critical and must be standardized.[3][9]

Figure 3: Workflow for a typical arm-in-cage experiment.

This assay is used to assess the spatial repellency of a volatile compound.

• Objective: To determine if insects are attracted to or repelled by a specific odor.

• Methodology:

  • A Y-shaped glass tube is used, with a single entry arm and two choice arms.

  • A stream of clean air is passed through one choice arm (control), while a stream of air carrying the test compound (e.g., PMD vapor) is passed through the other.

  • Individual insects are released at the entry of the Y-tube and their choice of which arm to enter is recorded.

  • A significant preference for the clean air arm indicates a repellent effect.

• Key Parameters: Airflow rate, concentration of the test compound, and the number of insects tested are crucial for robust results.

Electrophysiological and Molecular Assays

This system is used to study the function of specific olfactory receptors in a controlled in vitro environment.

• Objective: To determine if a specific compound activates a particular olfactory receptor.

• Methodology:

  • The gene encoding the olfactory receptor of interest (e.g., CquiOR136) is injected into Xenopus laevis oocytes.

  • The oocytes express the receptor on their cell membrane.

  • Two-electrode voltage-clamp recordings are used to measure the electrical current across the oocyte membrane.

  • The oocyte is perfused with a solution containing the test compound (PMD).

  • An inward current upon application of the compound indicates that it activates the expressed receptor.

This technique allows for the visualization of neuronal activity in response to an odorant.

• Objective: To measure the activation of olfactory receptor neurons (ORNs) in the insect antenna in response to PMD.

• Methodology:

  • The antenna of a live, immobilized insect is loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2).

  • The antenna is then exposed to a puff of air containing PMD vapor.

  • If PMD activates ORNs, there will be an influx of calcium into the cells, causing a change in the fluorescence of the dye.

  • This change in fluorescence is captured using a specialized microscope and camera system, providing a spatial map of neuronal activity.[1]

Conclusion and Future Directions

The mechanism of action of p-Menthane-3,8-diol as an insect repellent is a complex interplay of olfactory and likely irritant pathways. Its ability to activate specific olfactory receptors, such as CquiOR136, and potentially TRPA1 channels, provides a robust defense against host-seeking insects. The quantitative data clearly demonstrates its high level of efficacy, making it a viable and effective alternative to synthetic repellents.

Future research should focus on several key areas to further refine our understanding:

• Identification of additional PMD-sensitive receptors: While CquiOR136 has been identified, it is likely that other ORs and sensory receptors are also involved in PMD's broad-spectrum repellency across different insect species.

• Elucidation of the complete signaling cascade: A more detailed understanding of the downstream signaling events following receptor activation is needed to fully map the neural circuits underlying the repellent behavior.

• Direct investigation of PMD's interaction with insect TRPA1 channels: While the evidence is suggestive, direct experimental confirmation of PMD's agonistic activity on insect TRPA1 is a critical next step.

• Structure-activity relationship studies: A deeper understanding of how the stereochemistry and structural modifications of PMD affect its binding to target receptors will be invaluable for the design of next-generation, even more effective and targeted insect repellents.

By continuing to unravel the intricate molecular mechanisms of this potent natural repellent, the scientific community can pave the way for the development of novel and improved strategies for personal protection against vector-borne diseases.

References

• 1. malariaworld.org [malariaworld.org]
• 2. PMD, a registered botanical mosquito repellent with deet-like efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterisation of actions of p-menthane-3,8-diol repellent formulations against Aedes aegypti mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. p-Menthane-3,8-diol: mechanism of action, applications and safety_Chemicalbook [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. caringsunshine.com [caringsunshine.com]
• 7. Effect of the Stereoselectivity of para-Menthane-3,8-diol Isomers on Repulsion toward Aedes albopictus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. p-Menthane-3,8-diol - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]

Beyond the Bite: A Technical Guide to the Diverse Biological Activities of p-Menthane Monoterpenoids

For Immediate Release

[City, State] – [Date] – While renowned for its widespread use as an effective insect repellent, the p-menthane scaffold and its derivatives possess a rich and varied spectrum of biological activities with significant therapeutic potential. This technical guide provides an in-depth exploration of the pharmacological effects of p-menthane monoterpenoids beyond their repellent properties, offering researchers, scientists, and drug development professionals a comprehensive overview of the current state of knowledge. This document details the cytotoxic, antimicrobial, anti-inflammatory, and antioxidant properties of this versatile class of compounds, presenting quantitative data, experimental methodologies, and mechanistic insights into their modes of action.

Cytotoxic and Anticancer Activities

A growing body of evidence highlights the potential of p-menthane derivatives as anticancer agents. Perillyl alcohol (POH), a naturally occurring monoterpene, has been extensively studied for its tumor-suppressive properties and has even progressed to clinical trials.[1] The cytotoxic effects of various p-menthane compounds have been evaluated against a range of human cancer cell lines.

Quantitative Cytotoxicity Data

The following table summarizes the 50% inhibitory concentration (IC50) values of select p-menthane derivatives against various cancer cell lines, demonstrating their dose-dependent cytotoxic effects.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Perillyl alcohol	A549 (Lung)	>1000	[2]
Perillyl alcohol	HCT-116 (Colon)	>1000	[2]
Perillyl alcohol	SF-295 (Glioblastoma)	>1000	[2]
(-)-Perillaldehyde 8,9-epoxide	OVCAR-8 (Ovarian)	1.75 µL/mg	[2]
(-)-Perillaldehyde 8,9-epoxide	HCT-116 (Colon)	1.03 µL/mg	[2]
(-)-Perillaldehyde 8,9-epoxide	SF-295 (Glioblastoma)	1.25 µL/mg	[2]
(+)-Limonene 1,2-epoxide	OVCAR-8 (Ovarian)	>100	[2]
(-)-Perillaldehyde	HCT-116 (Colon)	>100	[2]
(-)-8-hydroxycarvotanacetone	SF-295 (Glioblastoma)	>100	[2]

Experimental Protocol: MTT Assay for Cytotoxicity

The cytotoxic activity of p-menthane derivatives is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Plating: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the p-menthane derivatives (typically ranging from 0.1 to 1000 µM) and incubated for a further 24 to 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

Signaling Pathways in Anticancer Activity

The anticancer effects of p-menthane derivatives, particularly perillyl alcohol, are mediated through the modulation of several key signaling pathways, leading to cell cycle arrest and apoptosis.

Caption: Anticancer signaling pathways modulated by p-menthane derivatives.

Antimicrobial Activity

p-Menthane and its derivatives exhibit broad-spectrum antimicrobial activity against a variety of bacteria, fungi, and viruses. This activity is attributed to their ability to disrupt microbial cell membranes and interfere with essential cellular processes.

Quantitative Antimicrobial Data

The minimum inhibitory concentration (MIC) is a key measure of antimicrobial efficacy. The table below presents the MIC values for p-menthane compounds against selected microorganisms.

Compound	Microorganism	MIC (µg/mL)	Reference
Menthone	Staphylococcus aureus (MRSA)	3540	[3]
p-Menthane-3,8-diol	Staphylococcus aureus	Not specified, but noted to have efficient activity	[4]
p-Menthane-3,8-diol	Pseudomonas aeruginosa	Not specified, but noted to have efficient activity	[4]
Terpinen-4-ol	Escherichia coli	500
Terpinen-4-ol	Candida albicans	250

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Serial Dilution: The p-menthane compound is serially diluted in a 96-well microtiter plate containing the broth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Mechanism of Antimicrobial Action

The primary antimicrobial mechanism of many p-menthane derivatives involves the disruption of the microbial cell membrane's structural integrity and function.

Caption: Proposed mechanism of antimicrobial action of p-menthane derivatives.

Anti-inflammatory Effects

Several p-menthane derivatives have demonstrated significant anti-inflammatory properties, primarily by modulating the production of pro-inflammatory cytokines and interfering with key inflammatory signaling pathways.

Experimental Protocol: Cytokine Inhibition Assay in LPS-Stimulated Macrophages

The anti-inflammatory activity of p-menthane compounds can be evaluated by measuring their ability to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture: Macrophage cell lines (e.g., RAW 264.7) are cultured in appropriate media.

• Treatment: Cells are pre-treated with various concentrations of the p-menthane derivative for 1-2 hours.

• Stimulation: The cells are then stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response.

• Incubation: The cells are incubated for an additional 18-24 hours.

• Cytokine Measurement: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA).

Signaling Pathways in Anti-inflammatory Activity

p-Menthane derivatives exert their anti-inflammatory effects by inhibiting the NF-κB and MAPK signaling pathways, which are central to the inflammatory response.[5]

Caption: Anti-inflammatory signaling pathways inhibited by p-menthane derivatives.

Antioxidant Properties

Certain p-menthane derivatives have been shown to possess antioxidant activity, which is the ability to neutralize harmful free radicals and reduce oxidative stress, a key factor in the pathogenesis of many diseases.

Experimental Protocol: DPPH Radical Scavenging Assay

The antioxidant capacity of p-menthane compounds can be determined using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

• Preparation of DPPH Solution: A solution of DPPH in methanol is prepared to a specific concentration, resulting in a deep violet color.

• Reaction Mixture: Various concentrations of the p-menthane derivative are mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance of the solution is measured at 517 nm. A decrease in absorbance indicates the scavenging of DPPH radicals by the compound.

• Calculation: The percentage of radical scavenging activity is calculated and often expressed as an EC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Mechanism of Antioxidant Action

The antioxidant effects of some compounds are mediated through the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, a key regulator of the cellular antioxidant response.

Caption: Nrf2-mediated antioxidant response potentially activated by p-menthane.

Conclusion

The p-menthane class of monoterpenoids represents a promising scaffold for the development of new therapeutic agents. Their diverse biological activities, spanning from anticancer and antimicrobial to anti-inflammatory and antioxidant effects, underscore their potential in addressing a wide range of medical needs. Further research into the structure-activity relationships, mechanisms of action, and preclinical efficacy of these compounds is warranted to fully unlock their therapeutic potential.

References

• 1. Preclinical development and clinical use of perillyl alcohol for chemoprevention and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Pro- and Anti-Inflammatory Cytokine Expression Levels in Macrophages; An Approach to Develop Indazolpyridin-methanones as Novel Inflammation Medication - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to p-Menthane Derivatives: Synthesis, Pharmacological Effects, and Mechanisms of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-menthane derivatives, a significant class of monoterpenes valued for their diverse and potent pharmacological activities. Found extensively in the essential oils of many plants, these compounds serve as a foundation for developing new therapeutic agents.[1] This document details their anticancer, antimicrobial, anti-inflammatory, and analgesic properties, supported by quantitative data, detailed experimental protocols, and visualizations of key biological pathways and workflows.

Potential Pharmacological Effects

p-Menthane derivatives exhibit a wide array of biological activities, making them promising candidates for drug development. Their effects are largely attributed to their specific chemical structures, including the presence of functional groups like hydroxyls, aldehydes, and epoxides, as well as their stereochemistry.[2]

Anticancer Activity

Several p-menthane derivatives have demonstrated significant cytotoxic effects against various human tumor cell lines.[2] Monoterpenes are known to prevent carcinogenesis at both initiation and promotion stages and are effective in treating both early and advanced cancers.[2]

Key derivatives such as perillyl alcohol, thymol, and menthol have shown potential in preventing and treating cancers of the mammary gland, liver, and lungs.[2][3] The mechanisms of action often involve the induction of apoptosis and cell cycle arrest.[3][4] For instance, menthol can induce apoptosis by inhibiting the HSP90 protein and the AKT survival pathway, leading to the release of the pro-apoptotic factor BAD.[5] It has also been shown to arrest the cell cycle in prostate cancer cells by down-regulating cyclin-dependent kinases (CDK2, 4, 6).[3] Thymol exerts its anticancer effects by triggering calcium-dependent apoptosis.[3]

Table 1: Cytotoxic Activity of p-Menthane Derivatives

Compound	Cancer Cell Line	Activity Metric	Value	Reference
(-)-Perillaldehyde 8,9-epoxide	OVCAR-8, HCT-116, SF-295	IC50	1.03 - 1.75 µL/mg	[2]
Perillyl Alcohol	OVCAR-8, HCT-116, SF-295	Growth Inhibition	90.92% - 95.82%	[2]
(+)-Limonene 1,2-epoxide	OVCAR-8, HCT-116, SF-295	Growth Inhibition	58.48% - 93.10%	[2]
(-)-Perillaldehyde	OVCAR-8, HCT-116, SF-295	Growth Inhibition	59.28% - 83.03%	[2]
(-)-8-Hydroxycarvotanacetone	OVCAR-8, HCT-116, SF-295	Growth Inhibition	61.59% - 94.01%	[2]
Carvone	Myeloma (KMS-5)	IC50	20 µM	[4]

| Carvone | P-815, K-562, CEM | IC50 | 0.11 - 0.17 µM |[4] |

Caption: Anticancer signaling pathways for Menthol and Thymol. (Max Width: 760px)

Antimicrobial and Antiviral Activity

p-Menthane derivatives are recognized for their broad-spectrum antimicrobial properties, attributed to their ability to disrupt the structure and function of microbial cell membranes.[5][6] Menthol, for instance, shows significant inhibitory effects against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria by compromising their cell walls.[5]

p-Menthane-3,8-diol (PMD) possesses antimicrobial properties, making it a useful ingredient in personal care products to inhibit the growth of bacteria and fungi.[7] It has also demonstrated notable antiviral, or virucidal, properties against lipid-enveloped viruses such as Herpes Simplex Virus type-1 (HSV-1) and the Urbani SARS virus.[8] While p-cymene itself shows weaker antimicrobial action, it significantly enhances the inhibitory effects of other agents like carvacrol through synergistic interactions.[9]

Anti-inflammatory and Analgesic Activity

Certain p-menthane derivatives have been investigated for their anti-inflammatory and analgesic effects.[10][11] Methane itself, a related simple organic compound, has been shown to have an anti-inflammatory profile by modulating leukocyte activation and reducing oxidative stress during ischemia-reperfusion events.[12]

Menthol is a well-known topical analgesic used to relieve minor aches and pains.[13] Its analgesic properties are mediated through several mechanisms, including the selective activation of κ-opioid receptors and the blockage of voltage-sensitive sodium and calcium channels, which reduces neural activity.[13] Furthermore, menthol can act as a positive allosteric modulator of GABA-A receptors, enhancing GABAergic transmission.[13]

Caption: Key mechanisms of action for menthol-induced analgesia. (Max Width: 760px)

Insect Repellent Activity

p-Menthane-3,8-diol (PMD) is a highly effective natural insect repellent derived from the lemon eucalyptus plant.[7] Its mechanism of action involves a dual effect: its strong, distinctive odor acts as a deterrent, and it interferes with the sensory receptors of insects, disrupting their ability to locate a host.[7] This makes PMD a safe and effective alternative to synthetic repellents for protection against mosquitoes and other biting insects.[14]

Experimental Protocols

This section provides detailed methodologies for the synthesis of a key p-menthane derivative and for the evaluation of its biological activity.

Synthesis of p-Menthane-3,8-diol from (±)-Citronellal

This protocol describes an efficient, acid-catalyzed cyclization and hydration of citronellal to produce p-menthane-3,8-diols, a reaction that mimics the natural biosynthetic pathway.[15][16]

Materials:

• (±)-Citronellal

• 0.25% Sulfuric acid (aqueous solution)

• n-Heptane

• Ethyl acetate

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer with heating plate

• Separatory funnel

• Rotary evaporator

• Crystallization dish

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, combine (±)-citronellal and the 0.25% sulfuric acid solution.

• Cyclization Reaction: Heat the mixture to 50°C and stir vigorously for 11 hours. Monitor the reaction for the conversion of citronellal.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and extract the product using ethyl acetate.

• Washing: Wash the organic layer with deionized water and then with a saturated brine solution to remove any residual acid and impurities.

• Drying: Dry the separated organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic phase using a rotary evaporator to obtain the crude product.

• Crystallization: Dissolve the crude product in a minimal amount of n-heptane. Cool the solution to -50°C and allow it to stand for 20 hours to induce crystallization.

• Isolation: Collect the resulting crystals of p-menthane-3,8-diols by filtration and dry them under a vacuum. The expected yield is approximately 80%.[16]

Cytotoxicity Evaluation using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of chemical compounds.[2]

Materials:

• Human tumor cell lines (e.g., HCT-116, OVCAR-8)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• p-Menthane derivative test compounds

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of approximately 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the p-menthane test compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include a negative control (medium only) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium plus 10 µL of MTT solution to each well. Incubate for an additional 3-4 hours.

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate for 5 minutes and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition (GI) or determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting the absorbance against the compound concentration.

Experimental and Logical Workflows

Visualizing the workflow from synthesis to biological evaluation provides a clear roadmap for research and development involving p-menthane derivatives.

General Drug Discovery Workflow

Caption: A generalized workflow for the discovery of p-menthane drugs. (Max Width: 760px)

Synthesis Workflow for p-Menthane-3,8-diol

Caption: Experimental workflow for the synthesis of p-menthane-3,8-diol. (Max Width: 760px)

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. mdpi.com [mdpi.com]
• 3. Therapeutic Potential of Certain Terpenoids as Anticancer Agents: A Scoping Review | MDPI [mdpi.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. Menthol and Its Derivatives: Exploring the Medical Application Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. p-Menthane-3,8-diol: mechanism of action, applications and safety_Chemicalbook [chemicalbook.com]
• 8. WO2005087209A1 - Antiviral composition comprising p-menthane-3, 8-diol - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]
• 10. Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Synthesis, antiproliferative and anti-inflammatory activities of some novel 6-aryl-2-(p-(methanesulfonyl)phenyl)-4,5-dihydropyridazi-3(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The anti-inflammatory effects of methane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Menthol - Wikipedia [en.wikipedia.org]
• 14. In silico stereo-electronic analysis of PMD (p-Menthane-3-8-Diol) and its derivatives for pharmacophore development may aid discovery of novel insect repellents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. pubs.acs.org [pubs.acs.org]

Olfactory Receptor Interactions of p-Menthane-3,8-diol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Menthane-3,8-diol (PMD) is a biopesticide derived from the essential oil of the lemon eucalyptus tree, Corymbia citriodora. It is a highly effective insect repellent with a broad spectrum of activity against various hematophagous insects, including mosquitoes, ticks, and flies.[1][2] Unlike many synthetic repellents, PMD has a favorable safety profile, making it a popular choice for consumers seeking naturally derived alternatives.[3][4] The repellent efficacy of PMD is attributed to its interaction with the insect olfactory system, leading to a disruption of host-seeking behavior.[1][2] This technical guide provides an in-depth analysis of the known olfactory receptor interactions of PMD, focusing on the core molecular mechanisms, experimental validation, and downstream signaling events.

Core Mechanism of Action: Activation of a Specific Odorant Receptor

The primary mechanism by which PMD exerts its repellent effect is through the activation of specific insect odorant receptors (ORs). Research has identified a key receptor in the Southern house mosquito, Culex quinquefascatus, designated as CquiOR136 . When co-expressed with the obligatory co-receptor Orco in a heterologous system, CquiOR136 is directly activated by PMD. This activation is crucial for the repellent behavioral response in these mosquitoes.

While the interaction with CquiOR136 is the most well-characterized, it is presumed that PMD interacts with homologous ORs in other susceptible insect species, contributing to its broad-spectrum repellency. The stereoselectivity of PMD isomers has also been shown to influence repellent activity against Aedes albopictus, suggesting specific interactions with their olfactory receptors.

Quantitative Data on Olfactory Receptor Interactions

Quantitative data on the interaction of p-Menthane-3,8-diol with specific olfactory receptors is crucial for understanding its potency and for the development of novel repellent compounds. The primary method for quantifying the activation of these receptors is through dose-response experiments in heterologous expression systems.

Table 1: Dose-Response Data for p-Menthane-3,8-diol on CquiOR136/CquiOrco

Ligand	Receptor	Expression System	Method	Concentration Range Tested	Estimated EC₅₀	Reference
p-Menthane-3,8-diol	CquiOR136/CquiOrco	Xenopus laevis oocytes	Two-Electrode Voltage Clamp	10⁻⁵ M to 10⁻³ M	~100 µM (estimated from graph)

Note: The EC₅₀ value is an estimation derived from the dose-response curve presented in Xu et al., 2014, as a specific value was not explicitly stated in the text.

Experimental Protocols

The study of insect olfactory receptor interactions with ligands like PMD relies on a set of specialized experimental techniques. The following are detailed methodologies for the key experiments cited in the investigation of PMD's mode of action.

Heterologous Expression and Two-Electrode Voltage Clamp (TEVC) in Xenopus laevis Oocytes

This in vitro method is a cornerstone for characterizing the function of specific olfactory receptors in a controlled environment. It allows for the precise measurement of ion channel activity in response to chemical stimuli.

Experimental Workflow:

TEVC Experimental Workflow

Methodology:

• cRNA Synthesis: The open reading frames of CquiOR136 and CquiOrco are subcloned into an oocyte expression vector (e.g., pSP64T). Capped complementary RNA (cRNA) is synthesized in vitro using a commercially available kit (e.g., mMESSAGE mMACHINE® SP6 Transcription Kit).

• Oocyte Preparation: Oocytes are surgically harvested from mature female Xenopus laevis. The follicular membrane is removed by enzymatic digestion with collagenase. Healthy stage V-VI oocytes are selected for injection.

• cRNA Injection: A nanoliter injector is used to inject a precise amount of the cRNA mixture (typically 50 ng of each cRNA in 50 nL of RNase-free water) into the cytoplasm of each oocyte.

• Incubation: Injected oocytes are incubated for 2-4 days at 16-18°C in Barth's solution supplemented with antibiotics to allow for receptor expression and insertion into the cell membrane.

• Two-Electrode Voltage Clamp Recording:

  • An oocyte is placed in a recording chamber and continuously perfused with a standard saline solution.

  • Two microelectrodes, filled with 3 M KCl, are impaled into the oocyte. One electrode measures the membrane potential, and the other injects current to clamp the membrane potential at a holding potential (typically -70 mV).

  • A stock solution of PMD is prepared in a suitable solvent (e.g., DMSO) and diluted to the desired concentrations in the saline solution.

  • The PMD solutions are perfused over the oocyte for a set duration, and the resulting inward current, indicative of ion channel opening, is recorded.

  • Data from multiple oocytes and varying PMD concentrations are collected to generate a dose-response curve.

Single Sensillum Recording (SSR)

This in vivo electrophysiological technique allows for the direct measurement of action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum on the insect's antenna. It provides a highly sensitive measure of neuronal responses to odorants.

Experimental Workflow:

SSR Experimental Workflow

Methodology:

• Insect Preparation: An adult female mosquito is immobilized in a pipette tip with the head and antennae exposed. The antenna is fixed to a glass slide with double-sided tape or wax to prevent movement.

• Electrode Placement: A sharpened tungsten reference electrode is inserted into the insect's eye. A second sharpened tungsten recording electrode is positioned over the antenna using a micromanipulator.

• Sensillum Recording: The recording electrode is carefully inserted into the base of a single olfactory sensillum. Successful insertion is confirmed by the detection of spontaneous action potentials.

• Odorant Delivery: A stream of charcoal-filtered, humidified air is continuously passed over the antenna. A puff of air from a Pasteur pipette containing a filter paper impregnated with a known concentration of PMD is injected into the airstream for a defined duration.

• Data Acquisition and Analysis: The electrical signals are amplified, filtered, and recorded. The action potentials (spikes) are counted, and the firing rate in response to the PMD stimulus is compared to the spontaneous firing rate.

Calcium Imaging

This optical technique allows for the visualization of neural activity in real-time by measuring changes in intracellular calcium concentrations. Genetically encoded calcium indicators (GECIs), such as GCaMP, are expressed in specific neurons, and their fluorescence intensity increases upon neuronal activation and subsequent calcium influx.

Experimental Workflow:

Calcium Imaging Experimental Workflow

Methodology:

• Transgenic Insect Preparation: A line of insects (e.g., Drosophila melanogaster or mosquitoes) is genetically engineered to express a GECI, such as GCaMP, under the control of a promoter specific to olfactory neurons (e.g., the Orco promoter).

• Dissection and Mounting: The insect is anesthetized, and the brain is dissected to expose the antennal lobes. The preparation is mounted on a custom-made stage and superfused with saline.

• Imaging: A two-photon or confocal microscope is used to visualize the antennal lobes. An odor delivery system directs a controlled puff of PMD vapor onto the antennae.

• Data Acquisition and Analysis: A time-series of fluorescence images is captured before, during, and after the odor stimulus. The change in fluorescence intensity (ΔF) relative to the baseline fluorescence (F) is calculated for specific regions of interest, such as individual glomeruli, to quantify the neuronal response.

Downstream Signaling Pathway

Insect odorant receptors, including the PMD-sensitive CquiOR136, are ligand-gated ion channels. They form a heteromeric complex composed of a variable, odorant-binding subunit (the "Or" protein, e.g., CquiOR136) and a highly conserved co-receptor subunit (Orco). Upon binding of an odorant like PMD to the Or subunit, a conformational change is induced in the receptor complex, leading to the opening of a non-selective cation channel. This allows for the influx of cations such as Na⁺ and Ca²⁺, resulting in the depolarization of the olfactory sensory neuron's membrane. If this depolarization reaches the threshold, it triggers the firing of action potentials, which are then transmitted to the antennal lobe of the insect's brain for further processing.

PMD-Induced Olfactory Signaling

Conclusion and Future Directions

The understanding of p-Menthane-3,8-diol's interaction with insect olfactory receptors has significantly advanced our knowledge of its mode of action as a repellent. The identification of CquiOR136 as a specific molecular target provides a valuable platform for the rational design of new and improved insect repellents. Future research should focus on:

• Elucidating the precise binding site of PMD on CquiOR136 and other homologous receptors. This could be achieved through site-directed mutagenesis and computational modeling.

• Identifying and characterizing the PMD-sensitive ORs in other medically and economically important insect species. This would provide a more comprehensive understanding of PMD's broad-spectrum activity.

• Investigating potential allosteric modulation of Orco by PMD or its metabolites. While direct activation of the Or subunit is the primary mechanism, interactions with the highly conserved Orco subunit cannot be entirely ruled out and warrant further investigation.

• Conducting high-throughput screening of compound libraries using the CquiOR136/Orco expressing oocyte system. This could lead to the discovery of novel repellent molecules with enhanced efficacy and desirable safety profiles.

By continuing to unravel the intricacies of PMD's interactions with the insect olfactory system, the scientific community can pave the way for the development of the next generation of safe and effective insect repellents, contributing to the prevention of vector-borne diseases worldwide.

References

• 1. foreverest.net [foreverest.net]
• 2. researchgate.net [researchgate.net]
• 3. Mosquito odorant receptor for DEET and methyl jasmonate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The structure of Orco and its impact on our understanding of olfaction - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Theoretical and Computational Studies of p-Menthane Conformations

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Menthane (1-isopropyl-4-methylcyclohexane) is a saturated monoterpene and a fundamental scaffold in a vast array of natural products, pharmaceuticals, and flavoring agents. The stereochemical and conformational properties of the p-menthane ring system are critical determinants of its biological activity and physicochemical properties. The relative orientation of the isopropyl and methyl groups gives rise to cis and trans diastereomers, each of which can adopt several conformations, primarily based on the flexible cyclohexane ring. Understanding the conformational landscape, including the relative stabilities of various chair, boat, and twist-boat forms, is paramount for rational drug design, structure-activity relationship (SAR) studies, and the development of novel therapeutic agents. This technical guide provides an in-depth overview of the theoretical and computational methodologies used to study p-menthane conformations, presents key quantitative data, and outlines the protocols for these computational experiments.

Conformational Isomers of p-Menthane

The two primary stereoisomers of p-menthane are cis-p-menthane and trans-p-menthane. The conformational preferences of these isomers are dictated by the steric hindrance of the bulky isopropyl and smaller methyl groups on the cyclohexane ring. The primary conformations of interest are the low-energy chair conformations and the higher-energy boat and twist-boat conformations.

The Chair Conformation

The chair conformation is the most stable form of the cyclohexane ring. In substituted cyclohexanes like p-menthane, the substituents can occupy either axial or equatorial positions.

• trans-p-Menthane: In the most stable chair conformation of trans-p-menthane, both the isopropyl and the methyl groups occupy equatorial positions.[1][2] This arrangement minimizes steric strain, particularly the unfavorable 1,3-diaxial interactions.

• cis-p-Menthane: In the chair conformations of cis-p-menthane, one substituent must be in an axial position while the other is equatorial. Due to the larger size of the isopropyl group, the conformation where the isopropyl group is equatorial and the methyl group is axial is more stable than the reverse.[1][3]

Boat and Twist-Boat Conformations

While higher in energy than the chair conformations, the boat and twist-boat conformations are important as transition states and, in some cases, as local energy minima. The boat conformation is destabilized by flagpole interactions between the hydrogens at the 1 and 4 positions and by torsional strain from eclipsed bonds.[1] The twist-boat conformation alleviates some of this strain and is generally more stable than the true boat form. For sterically hindered cis-1,4-disubstituted cyclohexanes, the twist-boat conformation can sometimes be the global energy minimum to avoid severe 1,3-diaxial interactions present in the chair form.

Data Presentation: Relative Conformational Energies

The relative energies of different conformers determine their population at equilibrium. These energies are typically calculated using computational chemistry methods. Below are tables summarizing the key energetic parameters for p-menthane conformers.

Table 1: Strain Energies for 1,3-Diaxial Interactions in Monosubstituted Cyclohexanes

This table provides experimentally derived strain energy increments which can be used to estimate the energetic cost of placing a substituent in an axial position on a cyclohexane ring.

Substituent	Strain Energy (kJ/mol)
-CH₃ (methyl)	3.64
-CH(CH₃)₂ (isopropyl)	4.5

Data sourced from a table of 1,3-diaxial strain energies.[4]

Note: These values are for monosubstituted cyclohexanes and provide a basis for understanding the steric demands of the substituents in p-menthane. The actual energy differences in p-menthane will be influenced by the presence of the second substituent.

Experimental and Computational Protocols

The conformational analysis of p-menthane is primarily conducted through computational methods. A typical workflow involves a multi-step process to ensure a thorough exploration of the conformational space and accurate energy calculations.

Protocol for Conformational Analysis of p-Menthane

• Initial 3D Structure Generation: The first step is to generate the 3D structures of the cis and trans isomers of p-menthane.

• Conformational Search using Molecular Mechanics (MM): A comprehensive search of the potential energy surface is performed using a suitable force field (e.g., MMFF94 or AMBER).[5][6] This step identifies a broad range of possible low-energy conformers, including various chair, boat, and twist-boat forms. The search is typically performed with an energy cutoff (e.g., 21 kJ/mol) to retain a manageable number of conformers for further analysis.[6]

• Geometry Optimization with Density Functional Theory (DFT): The low-energy conformers identified in the MM search are then subjected to geometry optimization using a more accurate quantum mechanical method, such as Density Functional Theory (DFT). A common and reliable level of theory for this purpose is B3LYP with a 6-31G(d) basis set.[7][8][9][10][11] This step refines the geometry of each conformer to a local energy minimum on the DFT potential energy surface.

• Vibrational Frequency Calculations: Following geometry optimization, vibrational frequency calculations are performed at the same level of theory. These calculations serve two purposes:

  • To confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies).

  • To calculate thermodynamic properties such as zero-point vibrational energy (ZPVE), thermal energy, and Gibbs free energy.

• Relative Energy Calculation: The final energies (often Gibbs free energies) of all the stable conformers are compared to determine their relative stabilities and predict their equilibrium populations.

Visualizations of Key Concepts

Logical Workflow for Computational Conformational Analysis

Caption: A flowchart illustrating the typical computational workflow for the conformational analysis of p-menthane.

Conformational Interconversion of Cyclohexane

References

• 1. homework.study.com [homework.study.com]
• 2. homework.study.com [homework.study.com]
• 3. brainly.com [brainly.com]
• 4. Solved Which of the following two conformations of | Chegg.com [chegg.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of p-Menthane-3,8-diol from Citronellal via Acid Catalysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of p-Menthane-3,8-diol (PMD), a highly effective and naturally derived insect repellent. The synthesis is achieved through the acid-catalyzed intramolecular Prins cyclization of citronellal. This guide covers the reaction mechanism, various catalytic systems, detailed experimental procedures, and data presentation to assist researchers in the successful synthesis and optimization of PMD.

Introduction

p-Menthane-3,8-diol (PMD) is a bicyclic monoterpenoid found in the essential oil of Corymbia citriodora (lemon eucalyptus). It is recognized as a safe and effective alternative to synthetic insect repellents like DEET.[1][2] The most common synthetic route to PMD is the acid-catalyzed cyclization of citronellal, an abundant and renewable monoterpene.[2] This reaction, an intramolecular Prins-type cyclization, involves the protonation of the aldehyde group in citronellal, followed by an attack of the double bond to form a carbocation intermediate, which is then hydrated to yield the final diol product.[3][4][5][6] The choice of acid catalyst and reaction conditions significantly influences the conversion of citronellal and the selectivity towards PMD, with potential byproducts including isopulegol and citronellal acetals.[3]

Reaction Mechanism and Signaling Pathway

The acid-catalyzed conversion of citronellal to p-menthane-3,8-diol proceeds via an intramolecular Prins reaction. The generally accepted mechanism involves the following key steps:

• Protonation of the Carbonyl Group: The acid catalyst protonates the aldehyde group of citronellal, activating it for intramolecular attack.

• Intramolecular Cyclization: The alkene moiety of the citronellal molecule attacks the protonated carbonyl carbon, leading to the formation of a six-membered ring and a tertiary carbocation intermediate.

• Hydration: A water molecule attacks the carbocation, resulting in a protonated diol.

• Deprotonation: The protonated diol is deprotonated, regenerating the acid catalyst and yielding the final product, p-menthane-3,8-diol.

Caption: Acid-catalyzed intramolecular Prins cyclization of citronellal.

Quantitative Data Presentation

The following tables summarize the quantitative data from various studies on the acid-catalyzed synthesis of p-Menthane-3,8-diol from citronellal.

Table 1: Comparison of Different Acid Catalysts

Catalyst	Catalyst Loading	Temperature (°C)	Time (h)	Citronellal Conversion (%)	PMD Selectivity (%)	PMD Yield (%)	Reference
0.25% Sulfuric Acid	0.25 wt%	50	11	97.9	92.3	~80 (isolated)	[7][8]
0.75% Sulfuric Acid	0.75 wt%	60	6	98.5	-	95.6	[2]
Lignin-derived Carbon Acid	-	50	24	97	89	86	[1][2]
Acetic Acid	-	100	24	86.8	32.5	28.2	[9]
CO₂-H₂O System	7 MPa	100	24	91.5	60.3	55.2	[9][10]

Table 2: Effect of Reaction Conditions with Sulfuric Acid Catalyst

H₂SO₄ Conc. (wt%)	Temperature (°C)	Time (h)	Citronellal Conversion (%)	PMD Yield (%)	Reference
0.25	50	5	-	76.3 (from EO)	[8]
0.25	50	11	97.9	~80 (isolated)	[7]
0.5	50	8	-	-	[11]
0.75	60	6	98.5	95.6	[2]

Experimental Protocols

The following are representative experimental protocols for the synthesis of p-Menthane-3,8-diol from citronellal using different acid catalysts.

Protocol 1: Synthesis using Sulfuric Acid

This protocol is adapted from studies utilizing sulfuric acid as the catalyst.[2][7][8]

Materials:

• (±)-Citronellal (≥95%)

• Sulfuric acid (H₂SO₄, 98%)

• Deionized water

• n-Heptane (for crystallization)

• Sodium bicarbonate (NaHCO₃), saturated solution

• Sodium chloride (NaCl), saturated solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

• Crystallization dish

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, prepare a dilute aqueous solution of sulfuric acid. For example, to achieve a 0.25% (w/w) acid concentration in the aqueous phase, carefully add the appropriate amount of concentrated sulfuric acid to deionized water.

• Addition of Citronellal: Add citronellal to the aqueous sulfuric acid solution. The ratio of the oil (citronellal) to the aqueous phase can vary, with a 1:2 ratio being reported as optimal in some studies.[2]

• Reaction: Heat the biphasic mixture to the desired temperature (e.g., 50-60 °C) with vigorous stirring.[2][7] Monitor the reaction progress by a suitable analytical technique such as gas chromatography (GC) or thin-layer chromatography (TLC). Reaction times can range from 5 to 11 hours.[7][8][11]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and neutralize the aqueous layer by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude product, a mixture of cis- and trans-p-menthane-3,8-diols, can be purified by crystallization. Dissolve the crude product in a minimal amount of hot n-heptane and cool to a low temperature (e.g., -20 to -50 °C) to induce crystallization.[7][8]

• Isolation: Collect the crystalline product by filtration, wash with cold n-heptane, and dry under vacuum.

Protocol 2: Synthesis using a Solid Acid Catalyst

This protocol provides a general guideline for using a heterogeneous acid catalyst, such as a lignin-derived carbon acid or a zeolite.[1][12][13]

Materials:

• (±)-Citronellal (≥95%)

• Solid acid catalyst (e.g., lignin-derived carbon acid, montmorillonite K10, zeolite H-Beta)

• Solvent (e.g., water, cyclohexane, toluene, or methylene chloride)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Heating mantle or oil bath with temperature control

• Filtration apparatus

• Rotary evaporator

Procedure:

• Catalyst Activation (if required): Some solid acid catalysts may require activation to remove adsorbed water. This is typically done by heating the catalyst under vacuum or in a stream of inert gas.[12]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, dissolve citronellal in a suitable solvent. The choice of solvent can influence the reaction. For a greener process, water is a preferred solvent.[1]

• Addition of Catalyst: Add the activated solid acid catalyst to the citronellal solution.

• Reaction: Heat the mixture to the desired temperature with vigorous stirring. The reaction temperature and time will depend on the specific catalyst used. For example, with a lignin-derived carbon acid catalyst, the reaction can be carried out at 50 °C for 24 hours.[1]

• Catalyst Removal: After the reaction is complete, cool the mixture to room temperature and remove the solid catalyst by filtration.

• Work-up and Purification: The filtrate can then be subjected to a similar work-up and purification procedure as described in Protocol 1 (extraction if a water-immiscible solvent is used, followed by solvent removal and crystallization).

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of p-Menthane-3,8-diol.

Caption: General workflow for PMD synthesis and purification.

Troubleshooting

• Low Conversion:

  • Inactive Catalyst: Ensure the acid catalyst is of the correct concentration or, for solid catalysts, properly activated.[12]

  • Insufficient Reaction Time or Temperature: Monitor the reaction over time and consider increasing the temperature or reaction duration.[2]

• Low Selectivity to PMD (High Isopulegol Formation):

  • Catalyst Acidity: Stronger acid sites may favor the formation of isopulegol.[1][3] Consider using a catalyst with weaker acid sites.

• Formation of Byproducts (e.g., Acetals):

  • Reaction Conditions: The formation of byproducts like citronellal acetals can be influenced by reaction conditions.[3][7] Optimization of temperature and catalyst loading may be necessary.

Conclusion

The acid-catalyzed synthesis of p-Menthane-3,8-diol from citronellal is a robust and efficient method for producing this valuable insect repellent. The choice of acid catalyst, whether homogeneous or heterogeneous, along with careful control of reaction parameters such as temperature and time, are crucial for achieving high conversion and selectivity. The protocols and data presented in this document provide a comprehensive guide for researchers to successfully synthesize and optimize the production of PMD.

References

• 1. Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prins reaction - Wikipedia [en.wikipedia.org]
• 6. Prins Reaction | NROChemistry [nrochemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Cyclization of citronellal to p-menthane-3,8-diols in water and carbon dioxide - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. e3s-conferences.org [e3s-conferences.org]
• 12. benchchem.com [benchchem.com]
• 13. CN103193598A - Oriented synthesis preparation process of cis-form p-menthane-3,8-diol - Google Patents [patents.google.com]

Green Synthesis of p-Menthane Derivatives Utilizing Carbon Dioxide and Water: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the green synthesis of p-Menthane derivatives. These methods leverage the unique properties of carbon dioxide (CO₂) and water as sustainable reagents and solvents, offering environmentally benign alternatives to traditional synthetic routes. The protocols outlined below focus on two key transformations: the acid-catalyzed cyclization of citronellal to p-menthane-3,8-diols and the catalytic hydrogenation of limonene to p-menthane.

Synthesis of p-Menthane-3,8-diols via Cyclization of Citronellal in a CO₂-Water System

This method utilizes CO₂ dissolved in water to form carbonic acid in situ, creating an acidic environment that catalyzes the cyclization of citronellal to p-menthane-3,8-diols. This process avoids the use of corrosive and environmentally harmful mineral acids like sulfuric acid.[1]

Reaction Principle

The key to this green synthesis is the reversible reaction of carbon dioxide with water to form carbonic acid (H₂CO₃). This weak acid is sufficient to protonate the aldehyde group of citronellal, initiating an intramolecular ene reaction to form isopulegol, which is subsequently hydrated to yield p-menthane-3,8-diols. The reaction rate can be enhanced approximately six times compared to using water alone.[1]

Quantitative Data

The following table summarizes the effect of CO₂ pressure on the conversion of citronellal and the selectivity for p-menthane-3,8-diols.

Entry	CO₂ Pressure (MPa)	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to p-menthane-3,8-diols (%)	Selectivity to Isopulegol (%)	Other Products (%)
1	0	120	0.5	8	58	27	15
2	1	120	0.5	42	73	22	5
3	4	120	0.5	49	76	20	4
4	6.5	120	0.5	50	79	17	4
5	7	120	0.5	53	77	20	3
6	7.5	120	0.5	46	76	20	4
7	8	120	0.5	43	76	20	4

Data sourced from Cheng et al., Green Chem., 2009, 11, 1227-1231.[1]

Experimental Protocol

Materials:

• (±)-Citronellal (1 mmol)

• Deionized water (10 mL)

• High-pressure reactor equipped with a magnetic stirrer and temperature control

• Carbon dioxide (high purity)

• Organic solvent for extraction (e.g., ethyl acetate)

• Anhydrous sodium sulfate

• Rotary evaporator

• Gas chromatograph (GC) for analysis

Procedure:

• Place (±)-citronellal (1 mmol) and deionized water (10 mL) into the high-pressure reactor.

• Seal the reactor and purge with low-pressure CO₂ to remove air.

• Pressurize the reactor with CO₂ to the desired pressure (e.g., 7 MPa).

• Heat the reactor to the desired temperature (e.g., 120 °C) while stirring.

• Maintain the reaction conditions for the specified time (e.g., 0.5 hours).

• After the reaction is complete, cool the reactor to room temperature and slowly vent the CO₂.

• Transfer the reaction mixture to a separatory funnel and extract the products with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Analyze the resulting product mixture by gas chromatography to determine the conversion and selectivity.

Reaction Pathway and Workflow

Caption: Workflow and mechanism for p-menthane-3,8-diol synthesis.

Synthesis of p-Menthane via Catalytic Hydrogenation of Limonene in Supercritical CO₂

This green method employs supercritical carbon dioxide (scCO₂) as a solvent for the hydrogenation of limonene. Supercritical CO₂ is a non-toxic, non-flammable, and environmentally friendly alternative to traditional organic solvents.[2] The use of scCO₂ can also enhance the solubility of hydrogen, potentially overcoming mass transfer limitations.

Reaction Principle

In this process, limonene is hydrogenated over a heterogeneous catalyst (e.g., platinum or palladium on a support) in the presence of high-pressure hydrogen and supercritical CO₂. The choice of catalyst influences the stereoselectivity of the reaction, yielding different ratios of cis- and trans-p-menthane.[2] Platinum catalysts tend to produce equimolar ratios of the two stereoisomers, while palladium catalysts often yield a 2:1 ratio of trans- to cis-p-menthane.[2]

Quantitative Data

The following table summarizes the influence of different catalysts and conditions on the hydrogenation of limonene.

Entry	Catalyst	H₂ Pressure (MPa)	CO₂ Pressure (MPa)	Temperature (°C)	Time (h)	Conversion (%)	Product(s)	Selectivity/Ratio
1	Platinum	4	12.0 (monophase)	Ambient	-	High	p-Menth-1-ene, trans-p-menthane, cis-p-menthane	-
2	Palladium	4	12.0 (monophase)	Ambient	-	High	p-Menth-1-ene, trans-p-menthane, cis-p-menthane	trans:cis ≈ 2:1
3	Pt/rGO	-	Supercritical	-	-	High	p-Menthene	~90%
4	Ru/rGO	-	Supercritical	-	-	High	p-Menthene	~90%

Data compiled from various sources, direct comparison may not be exact.[2][3]

Experimental Protocol

Materials:

• Limonene

• Hydrogen (high purity)

• Carbon dioxide (SFC grade)

• Heterogeneous catalyst (e.g., 5% Pt on activated carbon)

• High-pressure view-cell reactor with a fixed-bed catalyst holder, magnetic stirrer, and temperature and pressure controls

• High-pressure liquid pump for CO₂

• Mass flow controller for H₂

• Gas chromatograph-mass spectrometer (GC-MS) for analysis

Procedure:

• Load the catalyst into the fixed-bed holder within the high-pressure reactor.

• Introduce limonene into the reactor.

• Seal the reactor and purge with low-pressure CO₂.

• Pressurize the reactor with hydrogen to the desired partial pressure (e.g., 4 MPa).

• Heat the reactor to the desired temperature.

• Introduce liquid CO₂ using a high-pressure pump until the desired total pressure for supercritical conditions is reached (e.g., 12.0 MPa).

• Start the stirrer to ensure proper mixing of the reactants in the supercritical phase.

• Continuously circulate the reaction mixture through the catalyst bed.

• Monitor the reaction progress by taking samples periodically through a sampling valve.

• After the reaction is complete, stop the heating and stirring, and cool the reactor.

• Slowly depressurize the reactor by venting the CO₂ and hydrogen. The CO₂ will vaporize, leaving the product and catalyst.

• Collect the liquid product and analyze it by GC-MS to determine conversion and product distribution.

Logical Relationship and Workflow

Caption: Workflow and key relationships in limonene hydrogenation.

References

• 1. Cyclization of citronellal to p-menthane-3,8-diols in water and carbon dioxide - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of p-Menthane Isomers by Fractional Distillation

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Menthane is a monoterpene hydrocarbon that exists as two geometric isomers, cis-p-menthane and trans-p-menthane. These isomers often occur as a mixture in essential oils and as byproducts in chemical syntheses. Due to potential differences in their biological activities and physical properties, the separation and purification of individual p-menthane isomers are crucial for various applications in the pharmaceutical, flavor, and fragrance industries. Fractional distillation is a fundamental and effective technique for separating volatile compounds with close boiling points, making it a suitable method for the purification of p-menthane isomers.

This document provides detailed application notes and a comprehensive experimental protocol for the separation of cis- and trans-p-menthane using fractional distillation.

Data Presentation

The successful separation of p-menthane isomers by fractional distillation relies on the difference in their boiling points. While the boiling points are very close, a highly efficient fractional distillation setup can achieve a satisfactory separation. The physical properties of the p-menthane isomers are summarized in the table below for easy comparison.

Property	cis-p-Menthane	trans-p-Menthane	p-Menthane (Isomer Mixture)
Molecular Formula	C₁₀H₂₀	C₁₀H₂₀	C₁₀H₂₀
Molar Mass	140.27 g/mol	140.27 g/mol	140.27 g/mol
Boiling Point (°C at 760 mmHg)	171-172[1]	~170.9 (at 725 mmHg)[2]	168[3], 170-171[2]
Density	Not available	Not available	0.8086 g/cm³[3]

Experimental Protocols

Methodology: Fractional Distillation of p-Menthane Isomers

This protocol details the procedure for the separation of cis- and trans-p-menthane from a mixture using a laboratory-scale fractional distillation apparatus. Due to the small difference in boiling points, a column with a high number of theoretical plates is recommended for efficient separation.

Materials and Apparatus:

• Mixture of cis- and trans-p-menthane

• Round-bottom flask (appropriately sized for the volume of the mixture)

• Heating mantle with magnetic stirring capabilities

• Magnetic stir bar

• Fractionating column (e.g., Vigreux, packed, or spinning band column with a high number of theoretical plates)

• Distillation head with a condenser

• Thermometer or temperature probe

• Receiving flasks

• Vacuum adapter and vacuum source (optional, for vacuum distillation)

• Glass wool or aluminum foil for insulation

• Clamps and stands to secure the apparatus

• Gas chromatograph (GC) for purity analysis

Procedure:

• Apparatus Assembly:

  • Assemble the fractional distillation apparatus in a fume hood.

  • Place a magnetic stir bar into the round-bottom flask and add the p-menthane isomer mixture. The flask should not be more than two-thirds full.

  • Connect the fractionating column to the round-bottom flask. For optimal separation, a packed column or a spinning band column is recommended.

  • Place the distillation head on top of the fractionating column, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser.

  • Attach the condenser and connect it to a circulating cold water supply.

  • Connect a receiving flask to the condenser outlet.

  • Insulate the fractionating column with glass wool or aluminum foil to minimize heat loss and maintain a proper temperature gradient.

• Distillation Process (Atmospheric Pressure):

  • Begin stirring the mixture in the round-bottom flask.

  • Gradually heat the flask using the heating mantle.

  • Observe the vapor rising through the fractionating column. A "reflux ring" of condensing vapor will slowly ascend the column. Maintain a slow and steady heating rate to allow for proper equilibration between the liquid and vapor phases on the column packing, which is crucial for efficient separation.

  • The vapor temperature at the distillation head will initially be close to the boiling point of the lower-boiling isomer (trans-p-menthane).

  • Collect the initial fraction (forerun), which may contain more volatile impurities.

  • As the distillation progresses, monitor the temperature at the distillation head closely. A stable temperature reading indicates that a pure fraction is being collected.

  • Collect the fraction corresponding to the boiling point of trans-p-menthane in a clean, pre-weighed receiving flask.

  • A slight drop in temperature may be observed after the majority of the lower-boiling isomer has distilled.

  • Increase the heating mantle temperature gradually to distill the higher-boiling isomer (cis-p-menthane).

  • The temperature at the distillation head will rise and stabilize at the boiling point of cis-p-menthane.

  • Change the receiving flask to collect the cis-p-menthane fraction.

  • Continue distillation until only a small amount of residue remains in the distillation flask. Do not distill to dryness.

  • Allow the apparatus to cool down before dismantling.

• Optional: Vacuum Fractional Distillation:

  • For enhanced separation, the distillation can be performed under reduced pressure. Lowering the pressure will decrease the boiling points of the isomers and may increase the boiling point difference, facilitating a cleaner separation.

  • Assemble the apparatus as described above, but connect a vacuum adapter to the receiving flask and attach it to a vacuum source with a pressure gauge.

  • Slowly and carefully apply the vacuum to the desired pressure.

  • Follow the distillation procedure, noting that the boiling points will be significantly lower than at atmospheric pressure.

• Analysis of Fractions:

  • Analyze the collected fractions and the starting mixture by Gas Chromatography (GC) to determine the purity of the separated isomers.

Mandatory Visualization

Caption: Workflow for the purification of p-menthane isomers.

References

• 1. cis-para-menthane, 6069-98-3 [thegoodscentscompany.com]
• 2. scent.vn [scent.vn]
• 3. p-Menthane - Wikipedia [en.wikipedia.org]

Application Note: Quantification of p-Menthane in Essential Oils using Gas Chromatography

Introduction

p-Menthane is a saturated monoterpene hydrocarbon and a foundational structure for many well-known compounds found in essential oils, such as menthol and limonene.[1] While less common in its parent form than its oxygenated derivatives, the quantification of p-Menthane is crucial for the chemical profiling and quality control of certain essential oils. Gas chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the premier analytical technique for separating and quantifying volatile compounds like p-Menthane from the complex matrix of an essential oil.[2][3] This application note provides a detailed protocol for the quantification of p-Menthane in essential oil samples using GC-MS, including sample preparation, instrument conditions, and method validation.

Principle

Gas chromatography separates chemical components of a sample based on their differential partitioning between a stationary phase (a microscopic layer of liquid or polymer on an inert solid support, housed within a column) and a mobile phase (an inert gas). When an essential oil sample is injected into the GC, it is vaporized and carried through the column by the mobile phase. Compounds like p-Menthane, which are volatile, travel through the column at different rates depending on their chemical properties, such as boiling point and polarity. This allows for their separation. A detector at the end of the column (FID or MS) generates a signal proportional to the amount of the compound eluting, allowing for quantification.[3]

Experimental Workflow

The overall process for quantifying p-Menthane involves sample preparation, instrumental analysis, and data processing.

Caption: General experimental workflow for p-Menthane quantification.

Materials and Reagents

• p-Menthane analytical standard (≥98% purity)

• Solvent: n-Hexane or Ethanol (HPLC or GC grade)

• Internal Standard (IS): n-Tridecane or Dodecane (optional, but recommended for improved precision)[2][4]

• Anhydrous Sodium Sulfate

• Volumetric flasks (10 mL, 50 mL)

• Micropipettes

• Vortex mixer

• Syringe filters (0.22 µm or 0.45 µm, PTFE)

• GC vials with caps and septa

• Gas Chromatograph with FID or MS detector

Experimental Protocols

Protocol 1: Standard Solution Preparation

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of p-Menthane analytical standard into a 10 mL volumetric flask. Dissolve and fill to the mark with n-hexane. This is the stock solution.[5]

• Internal Standard (IS) Stock Solution (if used, e.g., 100 µg/mL): Prepare a separate stock solution of the internal standard (e.g., n-tridecane) in n-hexane.[4]

• Calibration Standards: Perform serial dilutions of the p-Menthane stock solution to prepare a series of at least five calibration standards in volumetric flasks. A typical concentration range might be 1, 5, 10, 25, and 50 µg/mL. If using an internal standard, add a constant, known amount of the IS to each calibration standard and the sample solutions.

• Transfer each standard into a GC vial for analysis.

Protocol 2: Essential Oil Sample Preparation

The goal of sample preparation is to dilute the essential oil to a concentration where p-Menthane falls within the range of the calibration curve.

• Initial Dilution: Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask.

• Solubilization: Add n-hexane to the flask, vortex for 1 minute to ensure complete dissolution, and fill to the mark.[6]

• Filtration: If the solution contains any particulate matter, filter it through a 0.22 µm syringe filter into a clean GC vial.[5]

• Further Dilution: Based on the expected p-Menthane concentration, further dilution may be necessary.

• Internal Standard Addition: If using an IS, add the same amount of IS stock solution to the prepared sample as was added to the calibration standards.

Protocol 3: GC-MS/FID Instrumentation and Analysis

The following conditions serve as a starting point and may require optimization for specific instruments and essential oil matrices.[6]

Table 1: Recommended GC-MS/FID Conditions

Parameter	GC-FID Condition	GC-MS Condition
GC System	Agilent 7890B or equivalent	Agilent 7890B with 5977A MSD or equivalent
Column	HP-5 (30 m x 0.32 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.[6]	HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.[6]
Carrier Gas	Helium or Hydrogen, constant flow mode (e.g., 1.5 mL/min).	Helium or Hydrogen, constant flow mode (e.g., 1.2 mL/min).
Injector	Split/Splitless, 250°C. Split ratio 50:1 (adjust as needed).	Split/Splitless, 250°C. Split ratio 50:1 (adjust as needed).
Injection Volume	1 µL	1 µL
Oven Program	Initial: 60°C, hold for 2 min. Ramp: 3°C/min to 240°C. Hold for 5 min.[6]	Initial: 60°C, hold for 2 min. Ramp: 3°C/min to 240°C. Hold for 5 min.[6]
Detector	FID, 280°C. H₂ flow: 30 mL/min, Air flow: 300 mL/min, Makeup (N₂): 25 mL/min.	MS Transfer Line: 280°C. Ion Source: 230°C. Quadrupole: 150°C.
MS Parameters	N/A	Scan Mode, Mass Range: 40-350 amu. Ionization: Electron Impact (EI), 70 eV.

Analysis Procedure:

• Inject a solvent blank (n-hexane) to check for system contamination.

• Inject the prepared calibration standards, starting with the lowest concentration.

• Inject the prepared essential oil samples.

• Periodically inject a quality control (QC) standard (a mid-range calibration standard) to monitor instrument performance.[5]

Data Analysis and Quantification

• Peak Identification: Identify the p-Menthane peak in the sample chromatogram by comparing its retention time with that of the analytical standard. For GC-MS, confirm identity by matching the acquired mass spectrum with a reference spectrum from a library (e.g., NIST).[1]

• Integration: Integrate the peak area of p-Menthane (and the internal standard, if used).

• Calibration Curve: Construct a calibration curve by plotting the peak area (or the ratio of p-Menthane peak area to IS peak area) against the concentration of the calibration standards.

• Linear Regression: Perform a linear regression on the calibration curve data to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²). An R² value > 0.99 is desirable.[4]

• Concentration Calculation: Use the regression equation to calculate the concentration of p-Menthane in the injected sample solution.

• Final Concentration: Determine the final concentration of p-Menthane in the original essential oil, accounting for all dilution factors used during sample preparation.

Method Validation

To ensure the analytical method is reliable and accurate, it must be validated. Key validation parameters are defined by guidelines from organizations like the AOAC.[4][7]

Caption: Core parameters for analytical method validation.

Table 2: Summary of Method Validation Parameters for Terpene Analysis

The following table presents typical acceptance criteria for the validation of analytical methods for terpenes in complex matrices, based on published methods.[4][7]

Parameter	Description	Typical Acceptance Criteria
Linearity (R²)	The ability of the method to elicit test results that are directly proportional to the analyte concentration.	R² > 0.99
Accuracy (% Recovery)	The closeness of the measured value to the true value, often assessed by spiking a blank matrix.	80 - 120% recovery
Precision (% RSD)	The closeness of agreement between a series of measurements from multiple samplings of the same sample.	Repeatability (Intra-day): RSD ≤ 10%Intermediate (Inter-day): RSD ≤ 15%
LOD (µg/mL)	The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated.	Typically 0.1 - 0.5 µg/mL
LOQ (µg/mL)	The lowest amount of an analyte in a sample which can be quantitatively determined with suitable precision.	Typically 0.25 - 1.0 µg/mL
Selectivity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interfering peaks at the retention time of the analyte.

Note: Specific LOD and LOQ values are highly dependent on the instrument and matrix. The values provided are representative for terpene analysis.[7]

Summary of Quantitative Data

The concentration of p-Menthane can vary based on the essential oil's source, distillation method, and age. The following table provides a template for summarizing quantitative results.

Table 3: Example Quantitative Data for p-Menthane in Essential Oils

Sample ID	Essential Oil Source	p-Menthane Concentration (mg/g)	% RSD (n=3)
EO-001	Eucalyptus dives	1.25	3.5%
EO-002	Mentha piperita	0.45	4.1%
EO-003	Thymus vulgaris	Not Detected ( < LOQ)	N/A

Note: Data presented are hypothetical for illustrative purposes.

References

• 1. Showing Compound p-Menthane (FDB006180) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. thieme-connect.com [thieme-connect.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Analysis of Terpenes in Cannabis sativa L. Using GC/MS: Method Development, Validation, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Stable Topical Formulations of p-Menthane-3,8-diol

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Menthane-3,8-diol (PMD) is a naturally derived active ingredient, recognized for its effective insect repellent properties.[1] A significant challenge in formulating topical products with PMD is ensuring the stability of the final formulation, particularly at higher concentrations where crystallization can occur. These application notes provide detailed protocols for the formulation of various topical carriers for PMD and comprehensive methods for evaluating their long-term stability.

The primary goal is to maintain the physicochemical integrity and therapeutic efficacy of the PMD formulation throughout its shelf life. This involves a systematic approach to formulation development and a robust stability testing program in line with the International Council for Harmonisation (ICH) guidelines.

Chemical and Physical Properties of p-Menthane-3,8-diol

A thorough understanding of the physicochemical properties of PMD is fundamental to developing stable formulations.

Property	Value	Reference
Chemical Name	2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol	[]
Molecular Formula	C10H20O2	[]
Molecular Weight	172.26 g/mol	[]
Appearance	White crystalline solid or colorless to light yellow viscous liquid
Odor	Faint mint-like
Solubility	Slightly soluble in water; soluble in alcohols	[3]
Stability	Stable under ordinary conditions	[3]

Formulation Development Protocols

The following protocols describe the preparation of three common types of topical formulations for PMD: an oil-in-water (O/W) lotion, a hydrogel, and a cream.

Protocol 1: Oil-in-Water (O/W) Lotion with 20% p-Menthane-3,8-diol

This protocol is adapted from a study on the development of a leave-on repellent lotion.[4]

Materials:

Phase	Ingredient	Function	% (w/w)
A (Oil Phase)	p-Menthane-3,8-diol	Active Ingredient	20.00
Isoamyl Laurate	Emollient	6.00
Stearyl Alcohol	Emollient/Thickener	2.00
Tocopherol (Vitamin E)	Antioxidant	0.50
B (Water Phase)	Distilled Water	Solvent	61.98
Glycerol	Humectant	5.00
Carbomer 981	Gelling Agent/Stabilizer	0.30
Glyceryl Stearate Citrate/Cetearyl Alcohol/Glyceryl Caprylate	Emulsifier	4.00
C (Final Phase)	Triethanolamine	Neutralizing Agent	q.s. to pH 5.5-6.0
Preservative (e.g., Euxyl® K 712)	Preservative	0.22
Fragrance	Fragrance	q.s.

Equipment:

• Two heat-resistant glass beakers

• Water bath or heating mantle with magnetic stirrer

• Homogenizer (e.g., Ultra-Turrax)

• pH meter

• Weighing balance

Procedure:

• Preparation of Oil Phase (A): In a heat-resistant beaker, combine p-Menthane-3,8-diol, isoamyl laurate, stearyl alcohol, and tocopherol. Heat to 40°C while stirring until all components are melted and homogenous.

• Preparation of Water Phase (B): In a separate beaker, disperse the Carbomer 981 in distilled water with vigorous stirring. Add the glycerol and the emulsifier blend. Heat to 40°C while stirring until all components are dissolved.

• Emulsification: Slowly add the oil phase (A) to the water phase (B) under continuous stirring.

• Homogenization: Homogenize the mixture using a high-shear homogenizer at 6000 rpm for 2 minutes to form a uniform emulsion.

• Cooling and Final Additions (C): Allow the emulsion to cool to room temperature with gentle stirring.

• pH Adjustment: Adjust the pH to between 5.5 and 6.0 by adding triethanolamine dropwise.

• Final Steps: Add the preservative and fragrance, and stir until uniformly incorporated.

Protocol 2: Hydrogel with 10% p-Menthane-3,8-diol

This protocol is based on general principles of carbomer-based hydrogel formulations.[5][6]

Materials:

Ingredient	Function	% (w/w)
Carbomer 940	Gelling Agent	1.00
p-Menthane-3,8-diol	Active Ingredient	10.00
Propylene Glycol	Solubilizer/Humectant	15.00
Triethanolamine	Neutralizing Agent	q.s. to pH 6.0-6.5
EDTA Disodium	Chelating Agent	0.10
Preservative (e.g., Phenoxyethanol)	Preservative	0.50
Purified Water	Solvent	q.s. to 100

Equipment:

• Glass beaker

• Overhead mechanical stirrer

• pH meter

• Weighing balance

Procedure:

• Carbomer Dispersion: In a beaker, slowly disperse Carbomer 940 in purified water while stirring continuously with a mechanical stirrer until a uniform, lump-free dispersion is formed. Allow it to hydrate for at least 2 hours.

• PMD Solubilization: In a separate container, dissolve the p-Menthane-3,8-diol in propylene glycol.

• Incorporation of Active: Slowly add the PMD-propylene glycol solution to the carbomer dispersion with constant stirring.

• Addition of Other Excipients: Add the EDTA disodium and preservative to the mixture and stir until homogenous.

• Neutralization: Neutralize the gel by slowly adding triethanolamine dropwise while stirring until a clear, viscous gel is formed and the pH is between 6.0 and 6.5.

Protocol 3: Cream with 15% p-Menthane-3,8-diol

This protocol is based on a standard oil-in-water cream formulation structure.

Materials:

Phase	Ingredient	Function	% (w/w)
A (Oil Phase)	p-Menthane-3,8-diol	Active Ingredient	15.00
Stearic Acid	Emulsifier/Thickener	10.00
Cetyl Alcohol	Emollient/Thickener	5.00
Glyceryl Monostearate	Emulsifier	3.00
B (Water Phase)	Purified Water	Solvent	61.50
Glycerin	Humectant	5.00
C (Final Phase)	Triethanolamine	Neutralizing Agent	0.50
Preservative (e.g., Methylparaben)	Preservative	q.s.

Equipment:

• Two heat-resistant glass beakers

• Water bath or heating mantle with magnetic stirrer

• Homogenizer

• pH meter

• Weighing balance

Procedure:

• Preparation of Oil Phase (A): In a beaker, combine p-Menthane-3,8-diol, stearic acid, cetyl alcohol, and glyceryl monostearate. Heat to 75°C in a water bath until all components are melted.

• Preparation of Water Phase (B): In a separate beaker, heat the purified water and glycerin to 75°C.

• Emulsification: Slowly add the water phase (B) to the oil phase (A) with continuous stirring.

• Homogenization: Homogenize the mixture for 5-10 minutes until a uniform emulsion is formed.

• Cooling and Neutralization: Allow the cream to cool with gentle stirring. At approximately 40°C, add the triethanolamine (Phase C) to neutralize the stearic acid and thicken the cream.

• Final Steps: Continue stirring until the cream has cooled to room temperature. Add a suitable preservative.

Stability Testing Protocols

A comprehensive stability testing program is crucial to ensure the quality, safety, and efficacy of the final product throughout its shelf life. The following protocols are based on ICH guidelines.[7][8][9]

Experimental Workflow for Formulation and Stability Testing

Workflow for PMD Formulation and Stability Testing

Protocol 4: Physical Stability Testing

Objective: To assess the physical integrity of the formulation under various storage conditions.

Equipment:

• Stability chambers

• pH meter

• Viscometer

• Centrifuge

• Microscope

Procedure:

• Sample Preparation: Package the formulations in the proposed final container-closure system.

• Storage Conditions: Place the samples in stability chambers under the following conditions as per ICH guidelines[7]:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

• Testing Schedule:

  • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months.

  • Accelerated: 0, 1, 2, 3, and 6 months.

• Parameters to be Evaluated:

  • Organoleptic Properties: Visually inspect for changes in color, odor, and appearance.

  • pH: Measure the pH of the formulation at each time point.

  • Viscosity: Measure the viscosity to detect changes in the formulation's consistency.

  • Phase Separation:

    • Centrifugation: Centrifuge a sample at 3000 rpm for 30 minutes and observe for any phase separation.

    • Freeze-Thaw Cycling: Subject the samples to at least three cycles of freezing (-5°C to -10°C for 24 hours) followed by thawing at room temperature (25°C for 24 hours). Observe for any phase separation, creaming, or cracking.

  • Microscopic Examination: Observe the emulsion under a microscope to check for changes in globule size and distribution.

Acceptance Criteria for Physical Stability:

Parameter	Acceptance Criteria
Appearance	No significant change in color, odor, or signs of phase separation.
pH	Within ± 0.5 units of the initial value and within the acceptable range for topical products (typically 4.5-6.5).
Viscosity	Within ± 10% of the initial value.
Phase Separation	No visible phase separation after centrifugation or freeze-thaw cycles.

Protocol 5: Chemical Stability Testing (Assay of p-Menthane-3,8-diol)

Objective: To quantify the concentration of PMD over time and to detect any degradation products. A stability-indicating method is crucial.

Equipment and Conditions:

• HPLC System: With a UV or Refractive Index (RI) detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of Methanol and Water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Detector: RI detector (preferred as PMD lacks a strong chromophore) or UV detector at a low wavelength (e.g., 210 nm).

Procedure:

• Standard Preparation: Prepare a stock solution of pure PMD in the mobile phase. Create a series of dilutions to generate a calibration curve (e.g., 50, 100, 250, 500, 1000 µg/mL).

• Sample Preparation:

  • Accurately weigh an amount of the formulation equivalent to a known theoretical amount of PMD into a volumetric flask.

  • Add a suitable solvent (e.g., methanol) to dissolve the PMD and extract it from the formulation matrix. Sonication may be required.

  • Dilute to volume with the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: Calculate the concentration of PMD in the sample using the calibration curve generated from the standards.

Acceptance Criteria for Chemical Stability:

• The assay of p-Menthane-3,8-diol should be within 90-110% of the label claim.

This method can be used for a more in-depth analysis of the chemical stability, particularly to ensure the ratio of cis and trans isomers remains consistent.

Equipment and Conditions:

• GC-MS System: With a chiral capillary column.

• Column: Chiral stationary phase column (e.g., Beta-DEX™ 225).

• Carrier Gas: Helium.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 100°C, hold for 2 minutes, then ramp up to 220°C at 5°C/minute.

• MS Detector: Scan mode (e.g., m/z 40-300).

Procedure:

• Sample Preparation: Dilute the formulation in a suitable solvent like hexane or methylene chloride and filter.

• Analysis: Inject the sample into the GC-MS system.

• Identification: Identify the stereoisomers based on their retention times and mass spectra compared to pure standards.

Workflow for Stability Sample Analysis

Analysis Workflow for Each Stability Timepoint

Data Presentation

Quantitative data from the stability studies should be summarized in tables for easy comparison and trend analysis.

Table 1: Physical Stability Data for 20% PMD Lotion at 40°C / 75% RH

Test Parameter	Specification	Initial (T=0)	1 Month	3 Months	6 Months
Appearance	White, homogenous lotion	Conforms	Conforms	Conforms	Conforms
Odor	Characteristic faint mint	Conforms	Conforms	Conforms	Conforms
pH	5.5 - 6.5	5.8	5.7	5.6	5.5
Viscosity (cP)	2500 - 3500	3100	3050	2980	2900
Phase Separation (Centrifugation)	No separation	Pass	Pass	Pass	Pass

Table 2: Chemical Stability Data (Assay) for 20% PMD Lotion

Storage Condition	Specification	Initial (T=0)	3 Months	6 Months	12 Months
25°C / 60% RH	90.0 - 110.0% of Label Claim	101.5%	101.2%	100.8%	100.2%
40°C / 75% RH	90.0 - 110.0% of Label Claim	101.5%	100.9%	99.8%	98.5%

Conclusion

The development of a stable topical formulation of p-Menthane-3,8-diol requires a careful selection of excipients and a thorough understanding of the potential for physical and chemical instabilities. The protocols outlined in these application notes provide a comprehensive framework for formulating O/W lotions, hydrogels, and creams containing PMD, as well as for conducting a robust stability testing program in accordance with regulatory expectations. By following these detailed methodologies, researchers and drug development professionals can effectively develop and validate stable, high-quality topical products containing p-Menthane-3,8-diol.

References

• 1. P-Menthane-3,8-diol | C10H20O2 | CID 556998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 4. CN104382998A - Carbomer gel and preparation method thereof - Google Patents [patents.google.com]
• 5. Development and Evaluation of Stability of a Gel Formulation Containing the Monoterpene Borneol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US20100278755A1 - Composition containing p-menthane-3, 8-diol and its use as insect repellant - Google Patents [patents.google.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. downloads.regulations.gov [downloads.regulations.gov]
• 9. Sensitive and selective method for the analysis of menthol from pharmaceutical products by RP-HPLC with refractive index detector - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

p-Menthane: A Green Solvent for Natural Product Extraction - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of p-Menthane as a sustainable and effective green solvent for the extraction of natural products. p-Menthane, a saturated terpene derived from the hydrogenation of D-limonene, presents a promising alternative to conventional petroleum-based solvents like n-hexane and toluene. Its favorable safety profile, biodegradability, and comparable extraction efficiency make it a valuable tool in green chemistry applications.

Physicochemical Properties of p-Menthane

Property	Value	Reference
Molecular Formula	C₁₀H₂₀	[1]
Molar Mass	140.27 g/mol	[1]
Appearance	Colorless liquid	[1]
Boiling Point	168-171 °C	[1]
Density	0.8086 g/cm³	[1]
Flash Point	43.89 °C	[2]
Solubility in Water	Insoluble	[3]

Safety, Handling, and Storage

p-Menthane is a flammable liquid and should be handled with appropriate safety precautions in a well-ventilated area, away from heat, sparks, and open flames.[4] Personal protective equipment, including safety goggles, chemical-resistant gloves, and protective clothing, should be worn.[4] Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Application 1: Extraction of Carotenes from Carrots by Maceration

Objective: To extract carotenoids (α- and β-carotene) from carrots using p-Menthane as a green alternative to n-hexane.

Principle: Maceration is a solid-liquid extraction technique where the plant material is soaked in a solvent for a specified period, allowing the soluble compounds to diffuse into the solvent.

Apparatus and Reagents:

• Fresh carrots

• p-Menthane

• n-Hexane (for comparison)

• Grinder or blender

• Beakers or flasks

• Stirring apparatus (e.g., magnetic stirrer)

• Filtration system (e.g., filter paper, Buchner funnel)

• Rotary evaporator

Experimental Protocol:

• Sample Preparation: Wash and peel fresh carrots. Cut them into small pieces and grind them into a fine pulp.

• Maceration: Place a known amount of carrot pulp (e.g., 20 g) into a flask.

• Add the solvent (p-Menthane or n-hexane) at a specific solvent-to-solid ratio.

• Stir the mixture at room temperature for 1 hour.[4]

• Filtration: Separate the extract from the solid residue by filtration.

• Solvent Evaporation: Remove the solvent from the extract using a rotary evaporator to obtain the carotenoid-rich oleoresin.

• Analysis: Analyze the extract for its α- and β-carotene content using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

Quantitative Data:

Table 1: Extraction Yield of Carotenes from Carrots

Solvent	α-Carotene Yield (mg/100g of fresh carrot)	β-Carotene Yield (mg/100g of fresh carrot)
p-Menthane	4.5 ± 0.2	8.2 ± 0.4
n-Hexane	4.2 ± 0.3	7.8 ± 0.5

Data sourced from a 2019 study comparing p-Menthane and n-hexane for natural product extraction.[4]

Workflow Diagram:

References

• 1. echemi.com [echemi.com]
• 2. biosynth.com [biosynth.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemicalbook.com [chemicalbook.com]

Pioneering Sustainable Polymers: Application Notes on the Utilization of p-Menthane Derivatives

For Researchers, Scientists, and Drug Development Professionals

The imperative for sustainable materials has catalyzed significant research into bio-based polymers. Among the most promising renewable feedstocks are terpenes, a diverse class of hydrocarbons produced by plants. This document provides detailed application notes and protocols on the utilization of p-menthane derivatives, derived from abundant terpenes like limonene and menthol, in the synthesis of novel polymers. These materials, including polyurethanes, non-isocyanate polyurethanes (NIPUs), polyesters, and polyamides, offer a sustainable alternative to their petrochemical-based counterparts with a wide range of potential applications in biomedical devices, drug delivery systems, and advanced materials.

Application Note 1: p-Menthane-Based Polyurethanes

Polyurethanes are a versatile class of polymers with applications ranging from flexible foams to rigid elastomers. The incorporation of the p-menthane moiety into the polymer backbone can enhance thermal and mechanical properties. This section details the synthesis of polyurethanes from p-menthane-1,8-diisocyanate (PMDI).

Data Presentation

Table 1: Thermal and Mechanical Properties of PMDI-Based Polyurethanes

Polyol	NCO:OH Ratio	Mn ( g/mol )	PDI	Tg (°C)	Td,5% (°C)	Tensile Strength (MPa)	Elongation at Break (%)
Poly(1,3-propanediol)	1.05	-	-	45	310	-	-
Glycerol	1.05	-	-	60	320	-	-

Note: Comprehensive mechanical property data for a wide range of PMDI-based polyurethanes is an active area of research. The data presented is based on available literature.

Experimental Protocols

Protocol 1.1: Synthesis of p-Menthane-1,8-diisocyanate (PMDI)

This protocol is adapted from a phosgene-free synthesis method.

Materials:

• p-Menthane-1,8-diamine (PMDA)

• Di-tert-butyl dicarbonate (Boc₂O)

• 4-Dimethylaminopyridine (DMAP)

• Dry acetonitrile

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve purified p-menthane-1,8-diamine (1 equivalent) in dry acetonitrile.

• Add di-tert-butyl dicarbonate (2.2 equivalents) and a catalytic amount of 4-dimethylaminopyridine.

• Stir the reaction mixture at room temperature for 24 hours.

• Remove the solvent under reduced pressure.

• Dissolve the resulting crude N,N'-di-Boc-p-menthane-1,8-diamine in dichloromethane.

• Cool the solution to 0 °C and slowly add trifluoroacetic acid (10 equivalents).

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, dry it over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield p-menthane-1,8-diisocyanate.

Protocol 1.2: Synthesis of Polyurethane from PMDI and Poly(1,3-propanediol) [1]

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and under a nitrogen atmosphere, add p-menthane-1,8-diisocyanate (1.05 equivalents).

• Heat the diisocyanate to 80 °C.

• Slowly add bio-based poly(1,3-propanediol) (1 equivalent) to the stirred diisocyanate.

• Maintain the reaction at 80 °C for 2 hours to form the prepolymer.

• Add a chain extender such as glycerol (0.05 equivalents).

• Continue stirring at 80 °C for an additional 2 hours.

• Pour the viscous liquid into a mold and cure at 100 °C for 24 hours.

Signaling Pathways and Workflows

References

• 1. Paving the Way towards Sustainability of Polyurethanes: Synthesis and Properties of Terpene-Based Diisocyanate - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy Testing of p-Menthane-Based Insect Repellents: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the efficacy of insect repellents based on p-Menthane-3,8-diol (PMD), a proven active ingredient derived from the oil of lemon eucalyptus. The following sections outline standardized laboratory and field testing methodologies, present key efficacy data, and illustrate the underlying biological and experimental frameworks.

Overview of p-Menthane-3,8-diol (PMD) as an Insect Repellent

p-Menthane-3,8-diol is a biopesticide recognized for its significant repellent activity against a broad spectrum of biting insects, most notably mosquitoes.[1][2] Its efficacy is comparable to that of DEET, the synthetic gold standard, making it a popular alternative for consumers seeking plant-derived repellents.[3][4][5] The mechanism of action is believed to involve interference with the insect's olfactory receptors, disrupting their ability to locate a host.[6][7]

Quantitative Efficacy Data

The following tables summarize the complete protection times (CPT) of PMD-based repellents against various mosquito species from several studies. CPT is defined as the time from repellent application until the first confirmed insect bite or landing.[8][9]

Table 1: Efficacy of p-Menthane-3,8-diol (PMD) vs. DEET Against Aedes aegypti

Concentration	Active Ingredient	Mean Complete Protection Time (hours)	Study Reference
20%	PMD	~6-8	[1]
15%	PMD	0.5	[3]
20%	DEET	>6.3	[10]
15%	DEET	0.5	[3]

Table 2: Efficacy of p-Menthane-3,8-diol (PMD) vs. DEET Against Anopheles Species

Concentration	Active Ingredient	Mosquito Species	Mean Complete Protection Time (hours)	Study Reference
50%	PMD	Anopheles gambiae	~5	[11]
15%	PMD	Anopheles stephensi	1	[3]
20%	DEET	Anopheles gambiae	~5	[11]
15%	DEET	Anopheles stephensi	2	[3]

Table 3: Efficacy of p-Menthane-3,8-diol (PMD) vs. DEET Against Culex quinquefasciatus

Concentration	Active Ingredient	Mean Complete Protection Time (hours)	Study Reference
15%	PMD	0.5	[3]
15%	DEET	2	[3]

Experimental Protocols

The following are detailed protocols for commonly employed methods to evaluate the efficacy of insect repellents. These protocols are based on guidelines from the World Health Organization (WHO) and the U.S. Environmental Protection Agency (EPA).[9][12][13]

Laboratory Testing: Arm-in-Cage Method

This is the standard laboratory method for determining the CPT of topical repellents.[8][9][14][15]

Objective: To determine the complete protection time of a repellent formulation against laboratory-reared, host-seeking female mosquitoes in a controlled environment.

Materials:

• Test cages (e.g., 40x40x40 cm)[9]

• 200-250 host-seeking, nulliparous female mosquitoes (e.g., Aedes aegypti, Anopheles stephensi, Culex quinquefasciatus), 5-10 days old, starved for 12-24 hours.[9][14]

• Human volunteers (subjects) meeting inclusion/exclusion criteria.

• Test repellent formulation.

• Control substance (e.g., ethanol or the repellent vehicle).

• Positive control (e.g., a standard DEET formulation).

• Micropipette or syringe for precise application.

• Protective clothing (e.g., elbow-length gloves).[15]

• Timer.

• Aspirator for handling mosquitoes.

Procedure:

• Volunteer Preparation: Volunteers should avoid using fragrances, lotions, or consuming alcohol or spicy foods on the day of testing. Forearms are washed with unscented soap and water and allowed to air dry.[16]

• Repellent Application: A precise amount of the test repellent (typically 1.0 mL per 600 cm²) is applied evenly to a defined area of the volunteer's forearm.[17] The other arm may be used as a control or for a different repellent, following a randomized study design.

• Exposure: At 30-minute intervals, the treated forearm is inserted into the mosquito cage for a fixed period (e.g., 3 minutes).[9][14]

• Endpoint Determination: The test is monitored for the first "landing" or "biting" event, as defined by the study protocol. The EPA encourages using landings as the endpoint to minimize risk to subjects.[18] A confirmed event is often defined as one bite/landing followed by another within a 30-minute period.[9]

• Data Recording: The time from application to the first confirmed event is recorded as the Complete Protection Time (CPT).

• Control Exposures: The untreated arm is periodically exposed to confirm mosquito biting activity.

Field Testing: Human Landing Catch (HLC)

Field trials are essential to evaluate repellent efficacy under real-world conditions with wild mosquito populations.[19][20]

Objective: To determine the protection time of a repellent against wild mosquito populations in a natural environment.

Materials:

• Human volunteers.

• Test repellent and control substances.

• Protective clothing to cover all but the treated area.

• Headlamps or torches for nighttime collections.

• Mouth aspirators for collecting landing mosquitoes.[20]

• Collection cups.

• Data recording sheets.

• Environmental monitoring equipment (thermometer, hygrometer).

Procedure:

• Site Selection: Choose a location with a known and active population of the target mosquito species.

• Volunteer and Repellent Application: As in the arm-in-cage test, volunteers are prepared and the repellent is applied to a defined area of exposed skin (commonly the lower legs).[20]

• Collection Periods: Volunteers are positioned at the test site during peak mosquito activity hours. At specified intervals (e.g., hourly), they perform landing catches for a set duration (e.g., 30-50 minutes).[20]

• Landing Catch Technique: Volunteers sit with the treated limb exposed. Using a headlamp and aspirator, they collect any mosquito that lands on the exposed skin before it has a chance to bite.[19]

• Data Collection: The number and species of mosquitoes collected from treated and control volunteers are recorded for each time interval.

• Efficacy Calculation: Repellency is typically calculated as the percentage reduction in landings on the treated volunteer compared to the control. The duration of protection is the time until the repellent no longer provides a predetermined level of protection (e.g., 95%).

Spatial Repellency: Y-Tube Olfactometer Assay

This laboratory assay is used to evaluate the ability of a volatile repellent to disrupt host-seeking behavior from a distance.[21][22][23]

Objective: To assess the spatial repellency of a volatile chemical by measuring the movement of mosquitoes towards or away from a treated air stream.

Materials:

• Y-tube olfactometer.[21][24]

• Air pump and flow meters to deliver a constant, clean airflow.

• Humidifier and charcoal filter for air treatment.

• Test chamber for introducing the repellent.

• Holding cage for mosquitoes.

• Host cue (e.g., human hand, CO₂, heat source).

• Test mosquitoes.

Procedure:

• Setup: The Y-tube is positioned horizontally or vertically. A clean, humidified airflow is passed through both arms of the olfactometer.

• Stimulus Application: The repellent is placed on a substrate (e.g., filter paper) in one arm's air stream. The other arm receives an untreated air stream (control). A host cue is typically placed in the olfactometer to attract the mosquitoes.

• Mosquito Release: A cohort of mosquitoes is released at the base of the Y-tube.[21]

• Choice Observation: The number of mosquitoes that move upwind and enter each arm of the Y-tube within a specific time period is recorded.[22]

• Data Analysis: The distribution of mosquitoes in the two arms is analyzed to determine if the repellent significantly reduced attraction to the host cue. The results are often expressed as a repellency index.

Signaling Pathways and Experimental Frameworks

Insect Olfactory Signaling Pathway

p-Menthane-based repellents are thought to act by disrupting the normal olfactory signaling process in insects. The following diagram illustrates a generalized insect olfactory pathway. Odorant molecules enter through pores in the sensilla and are transported by Odorant Binding Proteins (OBPs) to Olfactory Receptors (ORs) on the dendrites of Olfactory Sensory Neurons (OSNs). PMD is believed to activate specific ORs, leading to a repellent behavioral response.[8][25][26]

References

• 1. Effect of the Topical Repellent para-Menthane-3,8-diol on Blood Feeding Behavior and Fecundity of the Dengue Virus Vector Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 2. p-Menthane-3,8-diol - Wikipedia [en.wikipedia.org]
• 3. Evaluation of standard field and laboratory methods to compare protection times of the topical repellents PMD and DEET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lessmosquito.com [lessmosquito.com]
• 5. nbinno.com [nbinno.com]
• 6. p-Menthane-3,8-diol: mechanism of action, applications and safety_Chemicalbook [chemicalbook.com]
• 7. e3s-conferences.org [e3s-conferences.org]
• 8. researchgate.net [researchgate.net]
• 9. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 10. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 11. researchgate.net [researchgate.net]
• 12. epa.gov [epa.gov]
• 13. aise.eu [aise.eu]
• 14. microbe-investigations.com [microbe-investigations.com]
• 15. A critical review of current laboratory methods used to evaluate mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 16. 2.5. Repellent Test [bio-protocol.org]
• 17. data.consumerreports.org [data.consumerreports.org]
• 18. downloads.regulations.gov [downloads.regulations.gov]
• 19. Human landing catches provide a useful measure of protective efficacy for the evaluation of volatile pyrethroid spatial repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. academic.oup.com [academic.oup.com]
• 22. microbe-investigations.com [microbe-investigations.com]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. royalsocietypublishing.org [royalsocietypublishing.org]

Application Notes and Protocols for Investigating the Antimicrobial and Antifungal Properties of p-Menthane Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to investigating the antimicrobial and antifungal properties of p-Menthane derivatives. This document outlines the core principles, experimental protocols, and data interpretation necessary for assessing the potential of these compounds as novel therapeutic agents.

Introduction

p-Menthane derivatives, a class of monoterpenoids, are naturally occurring compounds found in the essential oils of many plants.[1] They are known for a variety of biological activities, and there is growing interest in their potential as antimicrobial and antifungal agents to combat the rise of drug-resistant pathogens.[2] This document details the standardized methods for evaluating the efficacy of these compounds against a range of bacterial and fungal species.

Data Presentation: Quantitative Antimicrobial and Antifungal Activity

The following tables are structured to present the quantitative data obtained from antimicrobial and antifungal assays. The data presented here are illustrative examples and should be populated with experimental results.

Table 1: Minimum Inhibitory Concentrations (MIC) of p-Menthane Derivatives against Bacterial Strains

p-Menthane Derivative	Staphylococcus aureus (ATCC 29213) MIC (µg/mL)	Escherichia coli (ATCC 25922) MIC (µg/mL)	Pseudomonas aeruginosa (ATCC 27853) MIC (µg/mL)
Derivative A	Data	Data	Data
Derivative B	Data	Data	Data
Derivative C	Data	Data	Data
Control (e.g., Ciprofloxacin)	Data	Data	Data

Table 2: Minimum Inhibitory (MIC) and Minimum Fungicidal (MFC) Concentrations of p-Menthane Derivatives against Fungal Strains

p-Menthane Derivative	Candida albicans (ATCC 90028) MIC (µg/mL)	Candida albicans (ATCC 90028) MFC (µg/mL)	Aspergillus fumigatus (ATCC 204305) MIC (µg/mL)	Aspergillus fumigatus (ATCC 204305) MFC (µg/mL)
Derivative A	Data	Data	Data	Data
Derivative B	Data	Data	Data	Data
Derivative C	Data	Data	Data	Data
Control (e.g., Amphotericin B)	Data	Data	Data	Data

Table 3: Zone of Inhibition Diameters for p-Menthane Derivatives

p-Menthane Derivative (Concentration)	Staphylococcus aureus (ATCC 29213) Zone of Inhibition (mm)	Escherichia coli (ATCC 25922) Zone of Inhibition (mm)	Candida albicans (ATCC 90028) Zone of Inhibition (mm)
Derivative A (e.g., 100 µg)	Data	Data	Data
Derivative B (e.g., 100 µg)	Data	Data	Data
Derivative C (e.g., 100 µg)	Data	Data	Data
Control (e.g., Gentamicin 10 µg)	Data	Data	Data

Experimental Protocols

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines to determine the MIC of p-Menthane derivatives.[3]

Materials:

• p-Menthane derivatives

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

• RPMI-1640 medium for fungi

• Bacterial and fungal strains (e.g., ATCC reference strains)

• Sterile saline (0.85% NaCl) or Phosphate-Buffered Saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer (optional)

• Incubator

Procedure:

• Preparation of p-Menthane Derivative Stock Solution: Prepare a stock solution of each p-Menthane derivative in a suitable solvent (e.g., DMSO) at a concentration 100-fold the highest concentration to be tested.

• Preparation of Microtiter Plates:

  • Add 100 µL of the appropriate sterile broth (CAMHB or RPMI-1640) to all wells of a 96-well plate.

  • Add 2 µL of the stock solution of the p-Menthane derivative to the first well of a row and mix thoroughly. This creates the highest test concentration.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the column, discarding the final 100 µL from the last well in the dilution series.

• Preparation of Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Inoculate each well (except for a sterility control well) with 100 µL of the prepared inoculum. The final volume in each well will be 200 µL. Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for fungi.

• Reading the MIC: The MIC is the lowest concentration of the p-Menthane derivative that completely inhibits visible growth of the microorganism.[4]

Determination of Minimum Fungicidal Concentration (MFC)

This protocol is a continuation of the MIC assay for fungi.

Materials:

• MIC plates from the broth microdilution assay

• Sabouraud Dextrose Agar (SDA) plates

• Sterile micropipette and tips

• Incubator

Procedure:

• Following the determination of the MIC, select the wells showing no visible growth.

• From each of these wells, aspirate 10-20 µL of the suspension and subculture it onto a sterile SDA plate.[2]

• Also, subculture from the growth control well to ensure the viability of the fungi.

• Incubate the SDA plates at 35°C until growth is visible in the growth control subculture.

• The MFC is defined as the lowest concentration of the compound that results in no fungal growth on the SDA plate, which corresponds to a 99.9% reduction in the initial inoculum.[5]

Agar Disk Diffusion Assay (Zone of Inhibition)

This method provides a qualitative assessment of the antimicrobial activity.[6][7]

Materials:

• p-Menthane derivatives

• Sterile filter paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates for bacteria

• Sabouraud Dextrose Agar (SDA) plates for fungi

• Bacterial and fungal strains

• Sterile saline (0.85% NaCl) or PBS

• 0.5 McFarland turbidity standard

• Sterile swabs

• Incubator

Procedure:

• Preparation of Inoculum: Prepare a standardized inoculum as described in the broth microdilution protocol (Step 3).

• Inoculation of Agar Plates: Dip a sterile swab into the standardized inoculum suspension and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of the MHA or SDA plate evenly in three directions to ensure confluent growth.

• Application of Disks:

  • Aseptically apply sterile filter paper disks to the surface of the inoculated agar.

  • Pipette a known amount (e.g., 10 µL) of the p-Menthane derivative solution at a specific concentration onto each disk.

  • Include a positive control disk (e.g., a standard antibiotic) and a negative control disk (solvent only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at 35°C for 24-48 hours for fungi.

• Measurement of Zone of Inhibition: Measure the diameter of the clear zone around each disk where microbial growth is inhibited. The diameter is measured in millimeters (mm).[7]

Visualizations

Experimental Workflow

Caption: Workflow for antimicrobial and antifungal testing of p-Menthane derivatives.

Proposed Mechanism of Action: Cell Membrane Disruption

Many plant-derived compounds, particularly those with amphiphilic properties like some p-Menthane derivatives, are thought to exert their antimicrobial effects by disrupting the integrity of the microbial cell membrane.[8][9]

Caption: Proposed mechanism of p-Menthane derivatives via cell membrane disruption.

Fungal Stress Response Signaling Pathway

Damage to the fungal cell wall or membrane by antifungal agents can trigger stress response pathways, such as the Cell Wall Integrity (CWI) pathway.[10][11]

References

• 1. ijraset.com [ijraset.com]
• 2. Optimal Testing Conditions for Determining MICs and Minimum Fungicidal Concentrations of New and Established Antifungal Agents for Uncommon Molds: NCCLS Collaborative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. microchemlab.com [microchemlab.com]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. Phytochemicals Perturb Membranes and Promiscuously Alter Protein Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 10. Activation of stress signalling pathways enhances tolerance of fungi to chemical fungicides and antifungal proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activation of stress signalling pathways enhances tolerance of fungi to chemical fungicides and antifungal proteins - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of p-Menthane as a Precursor in Fine Chemical Synthesis

Introduction

p-Menthane, a saturated monoterpene hydrocarbon, serves as a versatile and valuable precursor in the synthesis of a wide array of fine chemicals. Its chiral backbone, derived from natural sources, makes it an attractive starting material for the development of pharmaceuticals, agrochemicals, and fragrances.[1][2] This document provides detailed application notes and experimental protocols for key synthetic transformations utilizing p-menthane and its derivatives, aimed at researchers, scientists, and drug development professionals.

Application Note 1: Oxidation of p-Menthane Derivatives

The controlled oxidation of the p-menthane scaffold is a fundamental strategy for introducing carbonyl functionalities, which are key intermediates for further molecular elaboration. The reaction's outcome is highly dependent on the chosen oxidant and the specific substitution pattern of the p-menthane derivative.

Key Reactions & Data

The oxidation of p-menthane and its unsaturated analogue, p-menthene, can yield a variety of ketones, alcohols, and aldehydes. Below is a summary of representative oxidation reactions.

Starting Material	Oxidant/Catalyst	Temperature (°C)	Time (h)	Major Products	Yield (%)	Reference
p-Menthene-3	tert-Butyl chromate	50	36	d-Carvenone	49.6	[3]
p-Menthene-3	tert-Butyl chromate	50	36	dl-p-Menthen-3-one-5	15.6	[3]
p-Menthane	Molecular oxygen	5 - 170	-	Dihydro terpeneol, Ketones	-	[4]

Experimental Protocol: Oxidation of p-Menthene-3 with tert-Butyl Chromate

This protocol describes the selective oxidation of an active methylene group adjacent to a double bond in the p-menthane ring system.[3]

Materials:

• d-p-Menthene-3

• Chromic anhydride

• tert-Butyl alcohol

• Glacial acetic acid

• Acetic anhydride

• Benzene

• Sodium bisulfite solution

• Sodium bicarbonate solution

Procedure:

• Prepare the tert-butyl chromate oxidant in a reaction vessel by reacting chromic anhydride with tert-butyl alcohol, followed by the addition of glacial acetic acid and acetic anhydride.

• Add d-p-menthene-3 to the oxidant solution. The recommended mole ratio of substrate to tert-butyl chromate is 1:3.

• Maintain the reaction mixture at 50°C for 36 hours with stirring.

• After the reaction period, decompose the excess oxidant by careful addition of a suitable reducing agent (e.g., sodium bisulfite solution).

• Extract the reaction mixture with benzene. Separate the organic layer from the aqueous layer.

• Wash the organic layer sequentially with water, sodium bicarbonate solution, and again with water.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude neutral oil.

• Fractionally distill the crude oil to separate the unreacted starting material from the higher-boiling product fractions.

• Purify the product fractions containing d-carvenone and dl-p-menthen-3-one-5 using elution chromatography.

Reaction Pathway: Oxidation of p-Menthene-3

Caption: Oxidation of p-Menthene-3 to ketone products.

Application Note 2: Synthesis of p-Menthane Diamines for Polymer and Coordination Chemistry

Diamines derived from renewable terpenes like p-menthane are valuable building blocks for sustainable polymers such as polyamides and polyurethanes.[5] A benign, two-step synthesis of 1,4-p-menthane diamine (1,4-PMD) from α-terpinene avoids the use of hazardous reagents like hydrogen cyanide.[5][6][7]

Key Reactions & Data

The synthesis involves a visible-light-mediated Diels-Alder reaction followed by hydrogenation.[5][8]

| Step | Reactants | Catalyst/Conditions | Solvent | Time (h) | Product | Yield (%) | Reference | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 1. Diels-Alder | α-Terpinene, Dibenzyl azodicarboxylate (DBAD) | 405 nm visible light | Acetone | 12 | Cycloadduct (2a) | 51 (NMR) |[6] | | 2. Hydrogenation | Cycloadduct (2a) | Raney-Nickel, 30 bar H₂ | MeOH/EtOH (1:1) | 113 | 1,4-p-Menthane diamine (1,4-PMD) | 92 (Isolated) |[8] |

Experimental Protocol: Two-Step Synthesis of 1,4-p-Menthane Diamine (1,4-PMD)

Part 1: Visible-Light Mediated Diels-Alder Reaction [6]

• In a suitable reaction vessel, dissolve α-terpinene (1.00 equiv.) and dibenzyl azodicarboxylate (DBAD) (1.02 equiv.) in acetone to a concentration of 0.19 mol/L.

• Irradiate the stirred solution with a 405 nm LED for 12 hours at room temperature.

• Monitor the reaction progress by NMR spectroscopy.

• Upon completion, remove the solvent under reduced pressure to obtain the crude cycloadduct (2a). The product can be purified by distillation.

Part 2: Heterogeneously Catalyzed Hydrogenation [8]

• Charge an autoclave with the cycloadduct (2a) and Raney-Nickel (40 wt%).

• Add a 1:1 mixture of methanol and ethanol as the solvent.

• Pressurize the autoclave with hydrogen gas to 30 bar.

• Heat the reaction mixture to 50°C and maintain with vigorous stirring for 113 hours.

• After cooling and venting the autoclave, filter the catalyst from the reaction mixture.

• Concentrate the filtrate under reduced pressure to yield the crude 1,4-p-menthane diamine.

• The final product can be purified by sublimation, offering a sustainable purification method.[7]

Synthesis Workflow: 1,4-p-Menthane Diamine

Caption: Two-step synthesis of 1,4-p-menthane diamine.

Application Note 3: Synthesis of p-Menthane-3,8-diol (PMD) as a Natural Repellent

p-Menthane-3,8-diol (PMD) is a highly effective, naturally derived insect repellent, offering a safer alternative to synthetic options like DEET.[9] An efficient synthesis route involves the acid-catalyzed cyclization-hydration of citronellal.

Key Reactions & Data

The synthesis can be performed using various acid catalysts, including sustainable options derived from lignin.

Starting Material	Catalyst	Temperature (°C)	Time (h)	Conversion (%)	Yield of PMD (%)	Reference
(±)-Citronellal	Lignin-derived carbon acid	-	-	97	86	[9]
Citronellal	0.25% Sulfuric acid	50	11	97.9	-	[10]
Citronellal	0.25% H₂SO₄	50	5	-	76.3	[10]

Experimental Protocol: Acid-Catalyzed Cyclization of Citronellal

This protocol is based on the efficient conversion of citronellal to p-menthane-3,8-diols using a dilute acid catalyst.[10]

Materials:

• Citronellal

• Sulfuric acid (H₂SO₄)

• Deionized water

• n-Heptane

• Sodium bicarbonate solution

• Brine

Procedure:

• Prepare a 0.25% aqueous solution of sulfuric acid.

• Add citronellal to the acidic solution in a reaction flask equipped with a condenser and stirrer.

• Heat the mixture to 50°C and maintain for 5-11 hours, monitoring the reaction by GC or TLC.

• After the reaction reaches the desired conversion, cool the mixture to room temperature.

• Neutralize the acid catalyst by adding a saturated sodium bicarbonate solution until the pH is ~7.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.

• For purification, dissolve the crude product in n-heptane and crystallize at low temperature (-20°C to -50°C) for 20 hours to yield high-purity p-menthane-3,8-diols.

Logical Pathway: From Citronellal to PMD

Caption: Acid-catalyzed synthesis of PMD from citronellal.

Application Note 4: Synthesis of Biologically Active Amino p-Menthane Derivatives

The introduction of amino functionalities into the p-menthane skeleton via the Mannich reaction creates derivatives with potential applications as central nervous system agents.[11]

Key Reaction

This synthesis starts from a saturated p-menthane ketone, p-menthan-2-one, to produce amino ketones, which can be further transformed into amino alcohols.

Starting Material	Reaction Type	Key Reagents	Products	Biological Activity	Reference
p-Menthan-2-one	Mannich reaction	Formaldehyde, Secondary amine (e.g., dimethylamine)	Amino ketones	Central Nervous System Agents	[11]

Experimental Protocol: Mannich Reaction of p-Menthan-2-one

This generalized protocol describes the synthesis of amino ketones from p-menthan-2-one.

Materials:

• p-Menthan-2-one

• A secondary amine hydrochloride (e.g., dimethylamine hydrochloride)

• Paraformaldehyde

• Ethanol

• Hydrochloric acid (concentrated)

Procedure:

• In a round-bottom flask, combine p-menthan-2-one, the secondary amine hydrochloride, and paraformaldehyde in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid.

• Reflux the reaction mixture for a specified time (typically several hours), monitoring the reaction progress via TLC.

• After cooling, remove the ethanol under reduced pressure.

• Dissolve the residue in water and wash with ether to remove unreacted ketone.

• Make the aqueous solution alkaline with a suitable base (e.g., NaOH solution) to precipitate the Mannich base (amino ketone).

• Extract the product with an organic solvent like ether or dichloromethane.

• Dry the organic extracts over an anhydrous drying agent, filter, and evaporate the solvent to yield the crude amino ketone.

• The product can be further purified by chromatography or crystallization of its salt.

• The resulting amino ketone can be reduced (e.g., with sodium borohydride) to the corresponding amino alcohol.

Reaction Scheme: Functionalization via Mannich Reaction

Caption: Synthesis of amino p-menthane derivatives.

References

• 1. Biosynthesis and Biotechnology of High-Value p-Menthane Monoterpenes, Including Menthol, Carvone, and Limonene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Showing Compound p-Menthane (FDB006180) - FooDB [foodb.ca]
• 3. academic.oup.com [academic.oup.com]
• 4. US2302467A - Process of oxidizing a mixture of a cymene and a menthane and products therefrom - Google Patents [patents.google.com]
• 5. Benign synthesis of terpene-based 1,4-p-menthane diamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Benign synthesis of terpene-based 1,4-p-menthane diamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis of p-menthane derivatives with potential biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimization of reaction conditions for p-Menthane-3,8-diol synthesis to increase yield

Welcome to the technical support center for the synthesis of p-Menthane-3,8-diol (PMD). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their PMD synthesis experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My PMD yield is lower than expected. What are the potential causes and how can I improve it?

A1: Low yield in PMD synthesis is a common issue that can be attributed to several factors. Here's a troubleshooting guide to help you identify and address the problem:

• Suboptimal Reaction Temperature: Temperature plays a crucial role in the reaction rate and selectivity. Temperatures that are too high can lead to the formation of by-products like isopulegol and PMD-acetal, thus reducing the yield of the desired PMD.[1] Conversely, a temperature that is too low may result in a slow reaction rate and incomplete conversion of the starting material.[2] It is recommended to conduct small-scale experiments to determine the optimal temperature for your specific reaction setup. For instance, one study found that increasing the temperature from 40°C to 60°C increased the PMD yield to 95.6%, but a further increase to 80°C caused a sharp decrease in yield.[1]

• Incorrect Catalyst Concentration: The concentration of the acid catalyst is a critical parameter. A low catalyst concentration can lead to a slow and incomplete reaction, while an excessively high concentration can promote the formation of undesired by-products, such as acetals.[2][3] For sulfuric acid catalysis, concentrations in the range of 0.25% to 0.75% (w/w) have been reported to be effective.[1][4]

• Inappropriate Reaction Time: The reaction needs sufficient time to proceed to completion. However, excessively long reaction times can lead to the degradation of the product or the formation of by-products. Monitoring the reaction progress using techniques like GC-MS is crucial to determine the optimal reaction time.[1][5] For example, a study achieved the highest PMD yield after 6 hours of reaction time.[1]

• Improper Ratio of Reactants: The ratio of the organic phase (citronellal or essential oil) to the aqueous acid phase can influence the reaction efficiency. An optimal oil-to-water ratio ensures adequate mixing and contact between the reactants and the catalyst. A study found an optimal oil-to-water ratio of 1:2.[1]

Q2: I am observing significant amounts of by-products, such as isopulegol and acetals. How can I minimize their formation?

A2: The formation of by-products is a common challenge in PMD synthesis. Here are some strategies to enhance the selectivity towards PMD:

• Optimize Catalyst Acidity: The strength of the acid catalyst can influence the reaction pathway. Weaker acid sites tend to favor the formation of PMD, while stronger acid sites may promote the formation of isopulegol.[6] Consider using a milder acid catalyst or optimizing the concentration of your current catalyst.

• Control Reaction Temperature: As mentioned earlier, high temperatures can favor the formation of by-products.[1] Maintaining the optimal reaction temperature is crucial for minimizing side reactions.

• Manage Reaction Time: Prolonged reaction times can lead to the conversion of the desired product into by-products like acetals.[1] Therefore, it is important to stop the reaction once the maximum yield of PMD is achieved.

Q3: What are the different types of catalysts I can use for PMD synthesis, and what are their advantages and disadvantages?

A3: Several types of acid catalysts can be used for the cyclization of citronellal to PMD. The choice of catalyst can impact the yield, selectivity, and environmental footprint of the synthesis.

• Sulfuric Acid: This is a commonly used and effective catalyst that can give high yields of PMD.[1][4][7] However, it is a corrosive and hazardous chemical that requires careful handling and neutralization after the reaction, leading to salt waste.[8]

• Citric Acid: As a weaker, bio-based acid, citric acid offers a more environmentally friendly alternative to sulfuric acid.[9] While it can promote the conversion of citronellal to PMD, the reaction rates and yields may be lower compared to strong acids.[2]

• Lignin-Derived Carbon Acid Catalysts: These are sustainable and reusable solid acid catalysts derived from biomass.[6] They offer the advantage of easy separation from the reaction mixture and can provide high citronellal conversion and PMD yield.[6] The acidity of these catalysts can be tuned by adjusting the pyrolysis temperature during their preparation.[6]

• Carbon Dioxide in Water (Carbonic Acid): This is a "green" catalytic system where CO2 dissolved in water forms carbonic acid in situ.[8] This method avoids the use of strong acids and simplifies the work-up process, as the catalyst can be easily removed by depressurization.[8] However, it may require higher reaction temperatures to achieve comparable conversion rates to sulfuric acid.[8]

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the optimization of p-Menthane-3,8-diol synthesis.

Table 1: Effect of Sulfuric Acid Catalyst on PMD Synthesis

Starting Material	H₂SO₄ Conc. (%)	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Reference
(±)-Citronellal	0.75	60	6	98.5	95.6	[1]
Eucalyptus citriodora Oil	0.25	50	5	-	76.3	[9][10]
Citronellal	0.25	50	11	97.9	80 (crystallized)	[4][7]

Table 2: Comparison of Different Catalytic Systems

Catalyst	Starting Material	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Reference
Lignin-derived Carbon Acid	(±)-Citronellal	-	-	97	86	[6]
CO₂-H₂O	Citronellal	120	-	Slightly lower than H₂SO₄	-	[8]
Citric Acid (7%)	Eucalyptus citriodora Oil	50	15	82	80 (selectivity)	[9]

Experimental Protocols

Protocol 1: PMD Synthesis using Sulfuric Acid Catalyst (Based on Le et al., 2022 and Vu et al., 2021)[1][2]

• Reaction Setup: In a two-necked flask equipped with a stirrer, add the desired amount of Eucalyptus citriodora essential oil or pure citronellal.

• Catalyst Addition: Prepare a 0.25% (w/w) aqueous solution of sulfuric acid. Add this solution to the flask with the starting material at a ratio of 3:1 (acid solution to oil, w/w).

• Reaction Conditions: Heat the mixture to 50°C while stirring continuously.

• Reaction Monitoring: Monitor the progress of the reaction over time by taking small aliquots and analyzing them using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The optimal reaction time is typically around 5 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Crystallization: To isolate the PMD, transfer the reaction mixture to a freezer at a low temperature (e.g., -50°C) for 20 hours to induce crystallization.

• Purification: Collect the crystallized PMD by filtration. The purity of the product can be further enhanced by recrystallization from a suitable solvent like n-heptane.

Protocol 2: PMD Synthesis using Lignin-Derived Carbon Acid Catalyst (Based on Kurnia et al., 2020)[5][6]

• Catalyst Preparation: Prepare the lignin-derived carbon acid catalyst by pyrolyzing alkaline lignin at 500°C.

• Reaction Setup: In a round-bottom flask, disperse the prepared carbon acid catalyst in water.

• Reactant Addition: Add (±)-citronellal to the catalyst suspension.

• Reaction Conditions: Stir the reaction mixture vigorously at a controlled temperature.

• Product Isolation: After the reaction, separate the solid catalyst by filtration. The catalyst can be washed, dried, and reused.

• Extraction and Purification: Extract the aqueous phase with an organic solvent (e.g., ethyl acetate). Dry the combined organic extracts over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude PMD. Further purification can be achieved by recrystallization or column chromatography.

Visualizations

Caption: General workflow for the synthesis of p-Menthane-3,8-diol.

Caption: Troubleshooting guide for low p-Menthane-3,8-diol yield.

References

• 1. researchgate.net [researchgate.net]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. US5959161A - Method for producing para-menthane-3,8-diol - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

challenges in the separation of cis and trans isomers of p-Menthane-3,8-diol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of cis and trans isomers of p-Menthane-3,8-diol (PMD).

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for separating cis and trans isomers of p-Menthane-3,8-diol?

A1: The most common and effective methods for separating PMD isomers are column chromatography and crystallization.[1][2] Gas chromatography (GC) can also be used, particularly with a chiral stationary phase for separating all four stereoisomers.[3]

Q2: Why is the separation of these isomers challenging?

A2: Cis and trans isomers of PMD are stereoisomers with very similar physical properties, such as polarity and boiling points, which makes their separation difficult.[4] Effective separation relies on exploiting subtle differences in their molecular shape and interactions with stationary phases or crystallization solvents.

Q3: What analytical techniques are used to confirm the separation and purity of the isomers?

A3: Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques used to confirm the identity, purity, and ratio of the separated isomers.[1][2] Thin Layer Chromatography (TLC) is also a useful tool for monitoring the progress of separation during column chromatography.[1][2]

Q4: Does the isomer ratio of p-Menthane-3,8-diol affect its biological activity?

A4: Yes, the relative abundance of the stereoisomers can influence the product's efficacy.[3] Some research suggests that specific isomers, such as (1R)-(+)-cis-PMD, may have a higher repellency index against certain mosquito species.[2][5]

Troubleshooting Guides

Column Chromatography Issues

Problem: Poor or no separation of cis and trans isomers on a silica gel column.

This is a common challenge due to the similar polarities of the isomers. The troubleshooting workflow below can help optimize the separation.

Troubleshooting workflow for column chromatography separation.

Crystallization Issues

Problem: Failure to induce crystallization of p-Menthane-3,8-diol from the reaction mixture.

Crystallization is a crucial step for purifying PMD after synthesis. Several factors can inhibit this process.

Troubleshooting workflow for crystallization of PMD.

Data Presentation

Table 1: Summary of Chromatographic Separation Conditions

Parameter	Method 1: Column Chromatography	Method 2: Chiral GC-MS
Stationary Phase	Silica gel 60	Rt-βDEXse (chiral)
Mobile Phase / Carrier Gas	n-hexane:ethyl acetate (4:1 v/v)[1][2]	Helium[3]
Flow Rate	Gravity-driven	1.0 - 5.0 mL/min
Sample Preparation	Synthesized PMD mixture	Diluted essential oil or standard solutions in hexane
Detection	TLC, followed by GC-MS or NMR of fractions	Mass Spectrometry (MS)

Table 2: Synthesis and Purification Data of p-Menthane-3,8-diol

Parameter	Value	Reference
Starting Material	Corymbia citriodora essential oil	[1][2]
Catalyst	0.25% H₂SO₄	[1][2]
Reaction Temperature	50°C	[1][2]
Reaction Time	5 hours	[1][2]
Conversion Efficiency	76.3%	[1]
Purity after Crystallization	96.4%	[1]
Crystallization Temperature	-25°C	[1][2]
Crystallization Time	48 hours	[1][2]

Experimental Protocols

Protocol 1: Synthesis and Crystallization of p-Menthane-3,8-diol

This protocol describes the acid-catalyzed conversion of citronellal from Corymbia citriodora essential oil to a mixture of cis and trans PMD, followed by purification via crystallization.[1][2]

Materials:

• Corymbia citriodora essential oil (high citronellal content)

• Sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (10%)

• n-Hexane

• Anhydrous sodium sulfate (Na₂SO₄)

• Distilled water

Procedure:

• Acid-Catalyzed Conversion:

  • Place 25 g of C. citriodora essential oil in a 250 mL 2-necked flask.

  • Add sulfuric acid to a concentration of 0.25%.

  • Stir the mixture vigorously at 50°C for 5 hours.

• Work-up and Extraction:

  • Cool the reaction mixture and neutralize it with 10% NaHCO₃ solution until effervescence stops.

  • Transfer the mixture to a separatory funnel and add 42.5 mL of n-hexane to extract the organic components.

  • Shake well, allow the layers to separate, and collect the upper organic layer.

  • Wash the organic extract with 25 mL of distilled water.

  • Dry the organic phase with anhydrous Na₂SO₄ for 30 minutes.

• Purification by Crystallization:

  • Filter the dried organic solution into a clean flask.

  • Store the solution at -25°C for 48 hours to induce crystallization.

  • Collect the precipitate by filtration and wash with a small amount of cold n-hexane.

  • Dry the purified crystals in an oven at 50°C for 7 hours.

Protocol 2: Separation of cis and trans Isomers by Column Chromatography

This protocol details the separation of the synthesized PMD mixture into its cis and trans isomers using silica gel column chromatography.[1][2]

Materials:

• Silica gel 60

• n-Hexane

• Ethyl acetate

• Synthesized PMD mixture

• Glass column (e.g., 40 cm x 2 cm)

Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in n-hexane and carefully pack the column, avoiding air bubbles.

• Sample Loading:

  • Dissolve approximately 0.50 g of the PMD mixture in a minimal amount of the mobile phase.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Elute the column with a mobile phase of n-hexane:ethyl acetate (4:1 v/v).

  • Collect fractions of the eluent.

• Fraction Analysis:

  • Monitor the separation by spotting the collected fractions on a TLC plate.

  • Combine the fractions containing the purified cis-PMD and trans-PMD, respectively.

  • Confirm the identity and purity of the separated isomers using GC-MS and NMR. The cis-PMD fractions are expected to elute before the trans-PMD fractions.[2]

Protocol 3: Chiral GC-MS Analysis of p-Menthane-3,8-diol Stereoisomers

This protocol provides a method for the separation and identification of the four stereoisomers of PMD using Gas Chromatography-Mass Spectrometry (GC-MS) with a chiral column.[3]

Materials:

• PMD isomer standards

• Hexane or methylene chloride (solvent)

• GC-MS system equipped with a chiral column (e.g., Rt-βDEXse)

Procedure:

• Standard and Sample Preparation:

  • Prepare individual and mixed standard solutions of the PMD stereoisomers in a suitable solvent at a concentration of approximately 100 µg/mL.

  • For essential oil samples, dilute 1:100 (v/v) in hexane.

  • If necessary, filter the sample through a 0.45 µm syringe filter.

• Instrumental Parameters:

  • Injector Temperature: 250°C

  • Oven Program:

    • Initial Temperature: 60°C, hold for 1 minute

    • Ramp: 5°C/min to 200°C

    • Hold at 200°C for 10 minutes

  • Carrier Gas: Helium

  • MS Ion Source Temperature: 230°C

  • MS Quadrupole Temperature: 150°C

  • Mass Range: m/z 40-300

• Analysis:

  • Inject 1 µL of the prepared sample.

  • Acquire the chromatogram and mass spectra.

  • Identify the stereoisomers based on their retention times compared to the standards.

  • Quantify the isomers by integrating the peak areas.

References

• 1. benchchem.com [benchchem.com]
• 2. e3s-conferences.org [e3s-conferences.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of the Stereoselectivity of para-Menthane-3,8-diol Isomers on Repulsion toward Aedes albopictus - PubMed [pubmed.ncbi.nlm.nih.gov]

identification and minimization of byproducts in p-Menthane synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the identification and minimization of byproducts during the synthesis of p-Menthane.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts encountered during the synthesis of p-Menthane from limonene?

A1: The catalytic hydrogenation of limonene to p-Menthane can lead to several byproducts. The most common are partially hydrogenated intermediates, such as p-menth-1-ene, and dehydrogenation products like p-cymene.[1][2] Additionally, other terpene isomers like terpinolene and γ-terpinene may also be formed under certain conditions.[2] The reaction also produces a mixture of two stereoisomers: cis-p-Menthane and trans-p-Menthane.[1]

Q2: What leads to the formation of p-cymene as a significant byproduct?

A2: p-Cymene is an aromatic compound that results from the dehydrogenation (removal of hydrogen) of the starting material limonene or its intermediate, menthene.[2][3] This side reaction is particularly prevalent with certain catalysts, such as Palladium on Carbon (Pd/C), which can promote both hydrogenation and dehydrogenation.[2]

**Q3: How can the stereoisomeric ratio of cis- and trans-p-Menthane be controlled?

A3: The ratio of cis- to trans-p-Menthane is highly dependent on the reaction conditions and the synthetic route. For instance, in the hydrogenation of p-cymene using a Rhodium on Carbon (Rh/C) catalyst, temperature is a critical factor. Lower temperatures (e.g., 4°C) favor the formation of the kinetically controlled product, cis-p-Menthane, while higher temperatures (e.g., 150°C) favor the thermodynamically more stable trans-p-Menthane.[3] When starting from limonene with a palladium catalyst, the trans isomer is often the major product.[1]

Q4: What are the primary analytical techniques for identifying and quantifying byproducts in a p-Menthane reaction mixture?

A4: The most effective method for both identifying and quantifying byproducts is Gas Chromatography-Mass Spectrometry (GC-MS).[4] Gas Chromatography (GC) separates the different components of the reaction mixture, and Mass Spectrometry (MS) provides structural information for identification.[4][5] For confirming the specific structure and stereochemistry of products and byproducts, Nuclear Magnetic Resonance (NMR) spectroscopy is also essential.[4][6] Thin Layer Chromatography (TLC) can be employed for rapid monitoring of the reaction's progress.[4]

Q5: How does the choice of catalyst and support material influence byproduct formation?

A5: The catalyst and its support material have a profound effect on selectivity and byproduct formation. For example, Rhodium (Rh) has been shown to be highly effective for the complete hydrogenation of p-cymene to p-Menthane.[3] The support material also plays a key role; charcoal has demonstrated better selectivity at lower pressures compared to alumina.[3] In limonene hydrogenation, platinum (Pt) catalysts are very active but may have lower stability, while palladium (Pd) catalysts are also common.[1] The addition of a small amount of water to the reaction can also alter the selectivity of certain catalysts and help suppress the formation of p-cymene.[2]

Section 2: Troubleshooting Guides

Problem: High Concentration of p-Cymene Byproduct

Possible Cause	Recommended Solution
Inappropriate Catalyst Choice	The catalyst may be promoting dehydrogenation. Palladium (Pd) catalysts are known to sometimes produce cymene.[2] Consider switching to a Rhodium (Rh) based catalyst, which has shown high efficiency for complete hydrogenation.[3]
Reaction Conditions	High temperatures can sometimes favor dehydrogenation. Evaluate lowering the reaction temperature.
Absence of Selectivity Modifiers	For certain catalyst systems like Rh/Al₂O₃ or Pd/C, the addition of a small quantity of water has been shown to significantly reduce or eliminate p-cymene formation and increase selectivity towards the desired p-Menthane.[2]

Problem: Incomplete Conversion of Starting Material

Possible Cause	Recommended Solution
Insufficient Hydrogen Pressure	Low hydrogen pressure can lead to slow or incomplete reactions. Increase the hydrogen pressure to enhance the conversion rate.[3][7]
Catalyst Deactivation or Insufficient Loading	The catalyst may have lost activity or the amount used may be too low. Ensure the catalyst is fresh and consider increasing the catalyst-to-substrate ratio.
Low Reaction Temperature or Time	The reaction may not have reached completion. Consider increasing the reaction temperature or extending the reaction time.[7]

Problem: Undesirable cis/trans Isomer Ratio of p-Menthane

Possible Cause	Recommended Solution
Suboptimal Reaction Temperature	The isomer ratio is often thermodynamically or kinetically controlled. For p-cymene hydrogenation, a low temperature (~4°C) yields a majority of the cis isomer, while a high temperature (~150°C) produces mostly the trans isomer.[3] Adjust the temperature to target the desired stereoisomer.
Catalyst System	The choice of metal and support can influence stereoselectivity. Platinum catalysts tend to produce equimolar ratios of the two isomers from limonene, whereas palladium favors a 2:1 ratio of trans- to cis-p-Menthane.[1]

Section 3: Data Presentation and Experimental Protocols

Quantitative Data Summary

Table 1: Influence of Temperature on Isomer Selectivity in p-Cymene Hydrogenation using Rh/C Catalyst

Temperature	Predominant Isomer	Isomer Percentage	Reference
4 °C	cis-p-Menthane	72%	[3]

| 150 °C | trans-p-Menthane | 91% |[3] |

Table 2: Product Distribution in Solvent-Free Limonene Hydrogenation with Various Catalysts

Catalyst	Product(s)	Key Observations	Reference
Pd/C	cis-Menthane (19%), trans-Menthane (81%), Cymene	Significant formation of the dehydrogenation byproduct, cymene.	[2]
Pt/Silica	Menthene (93%)	High selectivity towards the partially hydrogenated intermediate.	[2]
Rh/Al₂O₃	Menthane (cis/trans 1:1)	Highly selective for complete hydrogenation to p-Menthane.	[2]

| Rh/Al₂O₃ + Water | Menthene (90%) | Addition of water dramatically shifts selectivity to the intermediate. |[2] |

Experimental Protocols

Protocol 1: General Method for GC-MS Analysis of p-Menthane Reaction Products

This protocol outlines a standard procedure for the identification and quantification of products and byproducts from a p-Menthane synthesis reaction.

• Sample Preparation:

  • Withdraw a small aliquot (e.g., 100 µL) from the reaction mixture.

  • If the catalyst is heterogeneous, filter the sample through a syringe filter (e.g., 0.22 µm PTFE) to remove catalyst particles.

  • Dilute the sample in a suitable solvent (e.g., hexane or ethyl acetate) to a concentration appropriate for GC-MS analysis (e.g., 1:1000 v/v).

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent GC system or equivalent.

  • Mass Spectrometer: Mass Selective Detector (MSD).

  • Column: A non-polar or medium-polarity capillary column, such as an HP-5ms or DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is typically suitable for separating terpenes.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

  • Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Injection Volume: 1 µL.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase at 10°C/min to 250°C.

    • Final hold: Hold at 250°C for 5 minutes.

    • (Note: This program should be optimized based on the specific mixture of byproducts expected.)

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 40 to 400.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

• Data Analysis:

  • Identify individual components by comparing their mass spectra with a reference library (e.g., NIST/Wiley).

  • Confirm identifications using authentic standards where possible.

  • Quantify the relative abundance of each component by integrating the peak areas in the total ion chromatogram (TIC). Purity is often reported as a percentage of the total integrated area.

Protocol 2: General Procedure for Catalytic Hydrogenation of Limonene

This protocol provides a general workflow for the synthesis of p-Menthane via the hydrogenation of limonene.

• Reactor Setup:

  • Charge a high-pressure autoclave reactor with the chosen catalyst (e.g., 1-5 wt% of a supported metal catalyst like 5% Ru on charcoal).[5]

  • Add the limonene substrate to the reactor. The reaction can be run neat (solvent-free).[2][3]

• Reaction Execution:

  • Seal the reactor and purge the system several times with an inert gas (e.g., nitrogen or argon) followed by purges with hydrogen gas.

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 25 bar).[5]

  • Begin stirring and heat the reactor to the target temperature (e.g., 40-50°C).[5]

  • Maintain the reaction under constant hydrogen pressure for the desired duration (e.g., 1-6 hours). Monitor the reaction progress by taking small samples for analysis (e.g., by GC or TLC).[2][4]

• Work-up and Product Isolation:

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen pressure.

  • Purge the reactor with an inert gas.

  • Dilute the reaction mixture with a suitable solvent (e.g., hexane).

  • Remove the heterogeneous catalyst by filtration, for example, over a pad of Celite.[5]

  • Wash the catalyst on the filter with additional solvent to recover any remaining product.

  • Combine the organic filtrates and remove the solvent under reduced pressure (rotary evaporation) to yield the crude p-Menthane product.

• Purification (if necessary):

  • If significant byproducts are present, the crude product can be purified by fractional distillation or column chromatography.

Section 4: Visual Guides

Caption: Reaction pathway for p-Menthane synthesis from limonene.

Caption: Troubleshooting logic for high p-cymene byproduct formation.

Caption: Analytical workflow for product characterization.

References

• 1. iscientific.org [iscientific.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. para-Menthane as a Stable Terpene Derived from Orange By-Products as a Novel Solvent for Green Extraction and Solubilization of Natural Substances - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. WO2012012856A1 - The catalytic process of limonene hydrogenation for producing p-menthane and use of the p-menthane produced as aviation biofuel - Google Patents [patents.google.com]

troubleshooting common issues in GC-MS analysis of p-Menthane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of p-Menthane.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is organized in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Chromatography Issues

Question 1: I am observing poor peak shape (tailing or fronting) for my p-Menthane peak. What are the common causes and solutions?

Answer: Poor peak shape is a common issue in GC analysis and can significantly affect integration and quantification.[1]

• Peak Tailing: This is often caused by active sites in the GC system, improper column installation, or contamination.[1] p-Menthane, being a non-polar hydrocarbon, is less susceptible to interactions with active sites than polar compounds. However, issues can still arise.

  • Troubleshooting Steps:

    • Check for Active Sites: Even though p-Menthane is non-polar, a highly contaminated system can still cause issues. Condition your column according to the manufacturer's instructions. If the problem persists, consider using a deactivated inlet liner.

    • Verify Column Installation: Ensure the column is cut cleanly and installed at the correct depth in both the injector and the detector. A poor cut can create a non-uniform flow path, leading to tailing.[1]

    • Column Contamination: If the column is old or has been used with complex matrices, it may be contaminated. Try trimming the first few centimeters of the column from the injector end. If this doesn't resolve the issue, the column may need to be replaced.

• Peak Fronting: This is typically a sign of column overload.

  • Troubleshooting Steps:

    • Reduce Sample Concentration: Dilute your sample and reinject.

    • Increase Split Ratio: If using a split injection, increase the split ratio to reduce the amount of sample reaching the column.

    • Check for Solvent Mismatch: While less common for a non-polar analyte like p-Menthane, injecting in a highly polar solvent on a non-polar column can sometimes cause peak distortion.

Question 2: I am seeing co-elution with other peaks around the retention time of p-Menthane. How can I improve the resolution?

Answer: Co-elution can be a significant challenge, especially when analyzing complex mixtures like essential oils where isomers of similar volatility are present.

• Troubleshooting Steps:

  • Optimize the Temperature Program: A slower oven temperature ramp rate will increase the interaction of analytes with the stationary phase, often improving the separation of closely eluting compounds.

  • Select a Different Column: If optimizing the temperature program is insufficient, consider a column with a different stationary phase polarity or a longer column to increase the number of theoretical plates.

  • Use Extracted Ion Chromatograms (EICs): If the co-eluting compounds have unique fragment ions in their mass spectra, you can use EICs to quantify p-Menthane without complete chromatographic separation.

Mass Spectrometry Issues

Question 3: My mass spectrum for p-Menthane does not match the library spectrum, or the fragmentation pattern seems incorrect. What could be the issue?

Answer: Discrepancies in mass spectra can arise from several factors, from instrument parameters to contamination. The electron ionization (EI) mass spectrum of p-Menthane is expected to show a molecular ion peak (M+) at m/z 140, corresponding to its molecular weight. Common fragments would result from the loss of alkyl groups.

• Expected Fragmentation Pattern of p-Menthane (C10H20):

  • Molecular Ion (M+): m/z 140

  • Loss of a methyl group (-CH3): m/z 125

  • Loss of an isopropyl group (-CH(CH3)2): m/z 97

  • Other characteristic fragments for cycloalkanes.

• Troubleshooting Steps:

  • Verify Instrument Calibration and Tuning: Ensure your mass spectrometer is properly tuned and calibrated across the mass range of interest.

  • Check for Co-elution: As discussed previously, a co-eluting compound will result in a mixed mass spectrum. Examine the mass spectra across the entire peak; a pure compound should have a consistent mass spectrum.

  • Investigate Background Contamination: High background noise or the presence of column bleed can interfere with the mass spectrum. Run a blank to check for background ions. Common column bleed ions include m/z 73, 207, and 281.

  • Confirm Ionization Energy: Ensure the ionization energy is set to the standard 70 eV.

General System and Sample Preparation Issues

Question 4: I am observing ghost peaks in my chromatograms when analyzing p-Menthane. What is the source of this contamination?

Answer: Ghost peaks are peaks that appear in a chromatogram that are not present in the sample. They are typically due to contamination in the system.

• Troubleshooting Steps:

  • Injector Contamination: The most common source of ghost peaks is the injector. Septa particles or residue from previous injections can accumulate in the liner. Replace the septum and the inlet liner.

  • Contaminated Carrier Gas or Solvents: Use high-purity carrier gas and solvents. Ensure gas lines are clean.

  • Sample Carryover: If analyzing a high-concentration sample before a low-concentration one, carryover can occur. Run a solvent blank after a high-concentration sample to check for carryover.

Question 5: What is a suitable sample preparation protocol for the GC-MS analysis of p-Menthane from a complex matrix like an essential oil?

Answer: For a relatively non-polar and volatile compound like p-Menthane in an essential oil matrix, the sample preparation is typically straightforward.

• Recommended Protocol:

  • Dilution: Dilute the essential oil sample in a volatile, non-polar solvent such as hexane or pentane. A typical dilution is 1:100 (v/v).[2]

  • Vortexing: Vortex the diluted sample for 30 seconds to ensure homogeneity.[2]

  • Filtration (Optional): If the sample contains particulate matter, filter it through a 0.45 µm syringe filter before injection to prevent clogging the syringe or contaminating the inlet.[2]

  • Standard Preparation: Prepare calibration standards of p-Menthane in the same solvent used for the sample dilution.

Data Presentation

For effective troubleshooting, it is crucial to systematically evaluate the effect of parameter changes. The following tables provide a framework for organizing your observations.

Table 1: Effect of Injector Temperature on p-Menthane Peak Shape

Injector Temperature (°C)	Peak Asymmetry Factor	Observations
200
225
250
275

Table 2: Impact of Oven Ramp Rate on Resolution of p-Menthane from an Interfering Peak

Oven Ramp Rate (°C/min)	Resolution (Rs)	Observations
2
5
10
15

Experimental Protocols

A detailed methodology for the GC-MS analysis of p-Menthane is provided below. This protocol can be adapted based on the specific instrumentation and analytical requirements.

Sample Preparation

• Standard Preparation: Prepare a stock solution of p-Menthane in hexane at a concentration of 1000 µg/mL. From this stock, prepare a series of calibration standards ranging from 1 to 100 µg/mL in hexane.

• Sample Dilution: Dilute the sample containing p-Menthane (e.g., an essential oil) 1:100 (v/v) in hexane.[2]

• Homogenization: Vortex the diluted sample for 30 seconds.

• Filtration: If necessary, filter the diluted sample through a 0.45 µm syringe filter.

GC-MS Instrumental Parameters

• Gas Chromatograph (GC):

  • Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

  • Injector: Split/Splitless, operated in split mode (e.g., 50:1 split ratio) at 250 °C.

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 5 °C/min to 200 °C.

    • Hold at 200 °C for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Solvent Delay: 3 minutes.

Mandatory Visualization

The following diagrams illustrate logical workflows for troubleshooting common issues in the GC-MS analysis of p-Menthane.

Caption: Troubleshooting workflow for peak tailing.

Caption: Workflow for resolving co-elution.

Caption: Troubleshooting incorrect mass spectra.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Strategies to Improve the Photostability of p-Menthane-Based Formulations

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for p-Menthane-based formulations. This resource provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the development and handling of formulations containing p-Menthane, a saturated monoterpene valued for its sensory and potential therapeutic properties. Given its susceptibility to photodegradation, ensuring the stability of p-Menthane is critical for product efficacy, safety, and shelf-life.

Frequently Asked Questions (FAQs)

Q1: What is photodegradation and why is it a concern for p-Menthane-based formulations?

A1: Photodegradation is the chemical breakdown of a molecule initiated by the absorption of light, particularly ultraviolet (UV) radiation. For p-Menthane, a saturated hydrocarbon, this process can be initiated by UV light, leading to the formation of free radicals. These highly reactive species can then participate in a cascade of reactions, altering the chemical structure of p-Menthane and other formulation components. This can result in:

• Loss of Efficacy: Degradation of the active p-Menthane molecule reduces its intended effect.

• Altered Sensory Profile: Changes in the chemical composition can lead to undesirable odors or colors.[1][2]

• Formation of Potentially Harmful Byproducts: Degradation products may have different toxicological profiles than the parent compound.

• Physical Instability: Photodegradation can contribute to emulsion cracking, phase separation, or changes in viscosity.[3]

Q2: What are the typical signs of photodegradation in a p-Menthane formulation?

A2: Common indicators of photodegradation in cosmetic and pharmaceutical formulations include:

• Color Change: A noticeable shift in the color of the product, such as yellowing, is a frequent sign of chemical change.[4]

• Odor Alteration: The development of off-odors or a change in the intended fragrance profile can indicate degradation of p-Menthane or other volatile components.[2]

• Phase Separation: In emulsions, such as creams and lotions, photodegradation can disrupt the stabilizer system, leading to the separation of oil and water phases.[3]

• Viscosity Changes: A noticeable increase or decrease in the thickness of the formulation.

• Loss of Active Ingredient: Quantitative analysis will show a decrease in the concentration of p-Menthane over time when exposed to light.

Q3: What are the primary strategies to improve the photostability of p-Menthane formulations?

A3: A multi-faceted approach is often most effective and includes:

• Formulation with Photostabilizers: Incorporating antioxidants and UV absorbers can protect p-Menthane from photodegradation.

• Use of Protective Packaging: Opaque or UV-blocking packaging is a critical first line of defense.

• Formulation Design: Creating a stable emulsion or microemulsion can physically protect p-Menthane from light exposure.

• Controlled Storage Conditions: Storing the product in a dark place as recommended on product labeling.

Troubleshooting Guides

Issue 1: Color Change (e.g., Yellowing) in a p-Menthane Cream or Lotion After Light Exposure

Potential Cause	Troubleshooting Action	Rationale
Oxidation of p-Menthane or other ingredients	Incorporate an antioxidant such as Vitamin E (Tocopherol) or Butylated Hydroxytoluene (BHT) into the oil phase of the formulation.	Antioxidants can neutralize free radicals generated during photo-oxidation, thus preventing the chain reactions that lead to colored byproducts.[1]
Interaction with other formulation components	Review the full ingredient list for other photosensitive materials. Consider replacing them with more photostable alternatives.	Some ingredients can act as photosensitizers, accelerating the degradation of other components.
Inadequate UV protection	Add a UV absorber to the formulation that covers the UVA and UVB range.	UV absorbers dissipate harmful UV radiation as heat, preventing it from initiating photodegradation.
Packaging not providing sufficient protection	Switch to opaque or amber-colored packaging to block UV light.	This physically prevents light from reaching the formulation.[4]

Issue 2: Phase Separation or "Cracking" of a p-Menthane Emulsion After UV Exposure

Potential Cause	Troubleshooting Action	Rationale
Degradation of the emulsifier	Select a more photostable emulsifier system. Consider using a combination of emulsifiers for enhanced stability.	Some emulsifiers are susceptible to photodegradation, which can compromise their ability to stabilize the emulsion.
Changes in the oil phase due to p-Menthane degradation	Increase the concentration of the emulsifier or add a stabilizer like a carbomer or xanthan gum.	A more robust stabilizer system can better accommodate minor changes in the oil phase composition.
Formation of degradation products that disrupt the emulsion	Incorporate an antioxidant to prevent the formation of these degradation products.	By preventing the initial degradation of p-Menthane, the subsequent formation of disruptive byproducts is avoided.
High concentration of p-Menthane affecting emulsion stability	Optimize the concentration of p-Menthane. Consider microencapsulation of the p-Menthane.	Microencapsulation can create a physical barrier around the p-Menthane, protecting it from light and isolating it from the continuous phase of the emulsion.

Data on Photostabilization Strategies

While specific quantitative data for p-Menthane is limited in publicly available literature, studies on similar molecules like terpenes and other photolabile compounds demonstrate the effectiveness of stabilization strategies.

Table 1: Efficacy of Antioxidants in Reducing Photodegradation

Active Ingredient	Formulation Type	Stabilizer	Stabilizer Concentration	Irradiation Conditions	Reduction in Degradation	Reference
Avobenzone	Sunscreen	Vitamin E	1:2 (Avobenzone:Vitamin E)	Simulated Solar Radiation (750 W/m²)	Increased photostability	[5]
Avobenzone	Sunscreen	Ubiquinone	1:0.5 (Avobenzone:Ubiquinone)	Simulated Solar Radiation (750 W/m²)	Most effective photostabilizer	[5]
Vitamin A Palmitate	Topical Formulation	Photostable UV Filter Combination	Not specified	UVA/UVB Irradiation	Enhanced photostability	[6]

Experimental Protocols

Key Experiment: Photostability Testing of a p-Menthane Cream Formulation (ICH Q1B Guideline)

This protocol outlines the steps for conducting a confirmatory photostability study on a p-Menthane-containing cream.

1. Objective: To assess the impact of light exposure on the physical and chemical stability of a p-Menthane cream formulation.

2. Materials and Equipment:

• p-Menthane cream formulation

• Photostability chamber compliant with ICH Q1B guidelines (providing controlled illumination and UV radiation)[7][8][9][10][11]

• Quartz cuvettes or other suitable transparent containers

• Aluminum foil for dark controls

• HPLC-UV system for quantification of p-Menthane

• GC-MS system for identification of degradation products

• Viscometer

• pH meter

• Colorimeter

3. Sample Preparation:

• Place a thin, uniform layer (not more than 3 mm) of the cream in a suitable transparent container (e.g., petri dish or quartz plate).[11]

• Prepare a "dark control" sample by wrapping an identical sample completely in aluminum foil.[12]

• Prepare samples in the final intended marketing package to assess its protective effect.

4. Exposure Conditions (ICH Q1B Option 2): [4]

• Place the samples in the photostability chamber.

• Expose the samples to an overall illumination of not less than 1.2 million lux hours.

• Simultaneously, expose the samples to an integrated near-ultraviolet energy of not less than 200 watt hours per square meter.

• Maintain a constant temperature (e.g., 25°C ± 2°C) to differentiate between thermal and photodegradation.

• The dark control sample should be placed in the same chamber to experience the same thermal stress.

5. Analytical Methods:

• p-Menthane Quantification (HPLC-UV):

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and water is often suitable for terpene analysis.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: As p-Menthane lacks a strong chromophore, derivatization or use of a refractive index detector might be necessary. Alternatively, a low UV wavelength (e.g., 210 nm) could be explored.

  • Sample Preparation: Extract a known amount of the cream with a suitable solvent (e.g., methanol or hexane), centrifuge, and filter before injection.

  • Quantification: Compare the peak area of p-Menthane in the exposed samples to the dark control and an unexposed reference standard.

• Identification of Degradation Products (GC-MS):

  • Column: A non-polar column (e.g., HP-5MS) is typically used for terpene analysis.

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Program: A temperature gradient starting from a low temperature (e.g., 60°C) and ramping up to a higher temperature (e.g., 300°C) to separate volatile compounds.

  • Ionization: Electron Impact (EI).

  • Mass Range: Scan a suitable mass range (e.g., m/z 40-400) to detect potential degradation products.

  • Identification: Compare the mass spectra of new peaks in the chromatograms of exposed samples to spectral libraries (e.g., NIST) to tentatively identify degradation products.

6. Physical and Chemical Evaluation:

• At specified time points (e.g., initial, and after exposure), analyze the exposed and dark control samples for:

  • Appearance: Visual inspection for color change, phase separation, or crystallization.

  • Color: Measure color changes using a colorimeter.

  • pH: Measure the pH of the aqueous phase of the emulsion.

  • Viscosity: Measure the viscosity using a viscometer.

  • Assay of p-Menthane: Quantify the remaining p-Menthane using the validated HPLC method.

  • Degradation Products: Analyze for the presence and growth of degradation products using HPLC and GC-MS.

7. Data Analysis and Interpretation:

• Compare the results from the light-exposed samples to the dark control to isolate the effects of light from thermal degradation.

• Calculate the percentage of p-Menthane degradation.

• Assess if any changes in physical properties or the formation of degradation products exceed acceptable limits.

Visualizations

References

• 1. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 2. orchadia.org [orchadia.org]
• 3. 2024.sci-hub.st [2024.sci-hub.st]
• 4. certified-laboratories.com [certified-laboratories.com]
• 5. Photodegradation of avobenzone: stabilization effect of antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photostability and efficacy studies of topical formulations containing UV-filters combination and vitamins A, C and E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. FDA Guidelines for Photostability Testing: A Step-by-Step Guide – StabilityStudies.in [stabilitystudies.in]
• 9. youtube.com [youtube.com]
• 10. jordilabs.com [jordilabs.com]
• 11. ikev.org [ikev.org]
• 12. hpst.cz [hpst.cz]

Technical Support Center: Overcoming Solubility Issues of p-Menthane Derivatives in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor aqueous solubility of p-Menthane derivatives.

Frequently Asked Questions (FAQs)

Q1: Why do many p-Menthane derivatives exhibit low water solubility?

A1: p-Menthane derivatives, such as menthol and p-Menthane-3,8-diol, are characterized by a hydrocarbon-rich p-menthane skeleton. This structure is predominantly non-polar, leading to unfavorable interactions with polar water molecules and consequently, low aqueous solubility. For instance, menthol is only slightly soluble in water.[1][2][3]

Q2: What are the common consequences of poor aqueous solubility in experimental settings?

A2: Poor aqueous solubility can lead to a number of challenges in research and development, including:

• Difficulty in preparing stock solutions for in vitro assays.

• Inaccurate and unreliable results in biological screening.[4]

• Precipitation of the compound in aqueous buffers.

• Low bioavailability in preclinical and clinical studies.[]

• Challenges in developing stable aqueous formulations for drug delivery.

Q3: What are the primary strategies to enhance the aqueous solubility of p-Menthane derivatives?

A3: Several effective techniques can be employed to improve the solubility of hydrophobic compounds like p-Menthane derivatives. The most common approaches include:

• Cyclodextrin Inclusion Complexation: Encapsulating the p-Menthane derivative within the hydrophobic cavity of a cyclodextrin molecule.[3][6][7]

• Co-solvency: Adding a water-miscible organic solvent to the aqueous solution to reduce its polarity.[8][9][10]

• Use of Surfactants: Incorporating the p-Menthane derivative into micelles formed by surfactant molecules.[11]

• Solid Dispersion: Dispersing the compound in an inert hydrophilic carrier at a solid state.[12][13]

• Particle Size Reduction: Increasing the surface area of the solid compound through techniques like micronization.[14]

Q4: How do I choose the most suitable solubilization technique for my specific p-Menthane derivative?

A4: The choice of solubilization method depends on several factors, including the physicochemical properties of your specific p-Menthane derivative, the required concentration in solution, the intended application (e.g., in vitro assay, oral formulation), and potential toxicity or interference of the solubilizing agent. A preliminary screening of different methods is often recommended.

Troubleshooting Guides

This section provides solutions to common problems encountered during the solubilization of p-Menthane derivatives.

Problem 1: Compound precipitates out of solution upon dilution of a DMSO stock in an aqueous buffer.

• Possible Cause: The concentration of the p-Menthane derivative exceeds its aqueous solubility limit, even in the presence of a small amount of DMSO.

• Troubleshooting Steps:

  • Reduce Final Concentration: Lower the final concentration of the p-Menthane derivative in the aqueous buffer.

  • Increase Co-solvent Percentage: If permissible for your experiment, slightly increase the percentage of the organic co-solvent (e.g., ethanol, propylene glycol) in the final aqueous solution. Be mindful of potential solvent effects on your experimental system.

  • Utilize a Solubilizing Excipient: Pre-complex the p-Menthane derivative with a cyclodextrin or formulate it with a surfactant before adding it to the aqueous buffer.

Problem 2: Inconsistent results in biological assays.

• Possible Cause: The p-Menthane derivative is not fully dissolved, leading to variations in the actual concentration in the assay wells. This can be due to precipitation over time or incomplete initial solubilization.

• Troubleshooting Steps:

  • Visually Inspect Solutions: Before use, carefully inspect all solutions for any signs of precipitation or cloudiness.

  • Filter Sterilize: Filter your stock solutions through a 0.22 µm filter to remove any undissolved particles.

  • Confirm Solubility Limit: Experimentally determine the kinetic solubility of your compound in the specific assay buffer to ensure you are working below the saturation point.

  • Employ a Robust Solubilization Method: For consistent results, consider using a more robust solubilization technique like cyclodextrin complexation, which can provide a more stable solution.

Problem 3: "Oiling out" of the p-Menthane derivative during formulation.

• Possible Cause: "Oiling out" occurs when the compound separates from the aqueous phase as a liquid rather than a solid precipitate. This is common for compounds with low melting points when the solvent is not optimal.

• Troubleshooting Steps:

  • Optimize Co-solvent System: Adjust the ratio of co-solvents if you are using a mixture. For example, adding a more polar co-solvent might improve miscibility.

  • Incorporate a Surfactant: The use of a suitable surfactant can help to emulsify the oily compound and create a stable dispersion or microemulsion.

  • Consider Solid Dispersion: Formulating the p-Menthane derivative as a solid dispersion can prevent "oiling out" by physically separating the molecules in a hydrophilic carrier.

Quantitative Data on Solubility Enhancement

The following tables summarize the aqueous solubility of common p-Menthane derivatives and the enhancement achieved through different solubilization techniques.

Table 1: Aqueous Solubility of Selected p-Menthane Derivatives

p-Menthane Derivative	Aqueous Solubility	Temperature (°C)	Reference(s)
(-)-Menthol	Slightly soluble	Room Temp	[2][3]
L-Menthol	~0.4 g/L (400 mg/L)	Not Specified	[15]
p-Menthane-3,8-diol	Slightly soluble	Not Specified	[16][17]
p-Menthane-3,8-diol	290 mg/L	20	[18]

Table 2: Solubility Enhancement of Menthol using Cyclodextrins

Cyclodextrin	Molar Ratio (Menthol:CD)	Solubility Enhancement	Reference(s)
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	1:1	Significant linear increase with CD concentration	[6][7][19]
Hydroxypropyl-γ-cyclodextrin (HP-γ-CD)	1:1	Significant linear increase with CD concentration	[6][7][19]
β-Cyclodextrin	Not Specified	Min. 55.1% solubility of the complex	[20]

Experimental Protocols

Protocol 1: Preparation of a p-Menthane Derivative-Cyclodextrin Inclusion Complex (Kneading Method)

Objective: To prepare a solid inclusion complex of a p-Menthane derivative with a cyclodextrin to enhance its aqueous solubility.

Materials:

• p-Menthane derivative (e.g., Menthol)

• β-cyclodextrin (β-CD) or a derivative (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD)

• Ethanol (50%)

• Mortar and pestle

• Desiccator

Procedure:

• Accurately weigh the p-Menthane derivative and the cyclodextrin in a desired molar ratio (e.g., 1:1).

• Place the cyclodextrin in the mortar.

• Add a small amount of 50% ethanol to the cyclodextrin and triturate to form a homogeneous paste.

• Slowly add the p-Menthane derivative to the paste while continuously triturating.

• Knead the mixture for at least 60 minutes. The paste should be consistent and homogeneous.

• Spread the resulting paste in a thin layer on a glass plate and allow it to air dry at room temperature for 24 hours, or until a constant weight is achieved.

• Pulverize the dried complex into a fine powder using the mortar and pestle.

• Pass the powder through a sieve (e.g., #80 mesh) to ensure uniformity.

• Store the final inclusion complex in a desiccator over fused calcium chloride.[21]

Protocol 2: Determination of Aqueous Solubility Enhancement using a Co-solvent System

Objective: To quantify the increase in solubility of a p-Menthane derivative in water with the addition of a co-solvent.

Materials:

• p-Menthane derivative

• Co-solvent (e.g., Ethanol, Propylene Glycol)

• Distilled water

• Teflon-faced screw-capped vials

• Orbital shaking incubator

• 0.2 µm syringe filters

• UV-Vis Spectrophotometer or HPLC system

Procedure:

• Prepare a series of co-solvent/water mixtures with varying volume fractions of the co-solvent (e.g., 0%, 10%, 20%, 40%, 60%, 80%, 100% v/v).

• Add an excess amount of the p-Menthane derivative to vials containing a fixed volume of each co-solvent mixture.

• Seal the vials and place them in an orbital shaking incubator set at a constant temperature (e.g., 25 °C or 37 °C) for 48-72 hours to reach equilibrium.

• After incubation, allow the vials to stand to let the undissolved solid settle.

• Carefully withdraw a sample from the supernatant of each vial and filter it through a 0.2 µm syringe filter to remove any undissolved particles.

• Dilute the filtrate with a suitable solvent (if necessary) and analyze the concentration of the dissolved p-Menthane derivative using a validated analytical method (e.g., UV-Vis spectrophotometry at λmax or HPLC).

• Plot the logarithm of the solubility against the volume fraction of the co-solvent to observe the effect of the co-solvent on solubility.[22]

Visualizations

Caption: Workflow for selecting and evaluating a solubility enhancement strategy.

Caption: Troubleshooting logic for compound precipitation.

References

• 1. Menthol - Sciencemadness Wiki [sciencemadness.org]
• 2. Menthol - Wikipedia [en.wikipedia.org]
• 3. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 4. benchchem.com [benchchem.com]
• 6. repository.bilkent.edu.tr [repository.bilkent.edu.tr]
• 7. Menthol/cyclodextrin inclusion complex nanofibers: Enhanced water-solubility and high-temperature stability of menthol [repository.bilkent.edu.tr]
• 8. Terpene penetration enhancers in propylene glycol/water co-solvent systems: effectiveness and mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. wisdomlib.org [wisdomlib.org]
• 10. taylorfrancis.com [taylorfrancis.com]
• 11. jocpr.com [jocpr.com]
• 12. crsubscription.com [crsubscription.com]
• 13. jddtonline.info [jddtonline.info]
• 14. researchgate.net [researchgate.net]
• 15. kremer-pigmente.com [kremer-pigmente.com]
• 16. P-Menthane-3,8-diol | C10H20O2 | CID 556998 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. P-menthane-3,8-diol [sitem.herts.ac.uk]
• 19. researchgate.net [researchgate.net]
• 20. alfachemic.com [alfachemic.com]
• 21. ijrpc.com [ijrpc.com]
• 22. Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Long-Lasting Efficacy of p-Menthane-3,8-diol (PMD) Repellents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working to enhance the long-lasting efficacy of p-Menthane-3,8-diol (PMD) based insect repellents.

Frequently Asked Questions (FAQs) & Troubleshooting

Formulation & Stability

• Question 1: My PMD formulation shows a short complete protection time (CPT) in initial efficacy tests. What are the likely causes and how can I improve it?

  • Answer: Short CPT is often due to the high volatility of PMD.[1][2] To enhance duration, consider the following:

    • Controlled-Release Systems: Microencapsulation or nanoencapsulation can significantly prolong the release of PMD.[2][3] Various polymers can be used to form a shell around the active ingredient, slowing its evaporation.

    • Formulation with Film-Forming Agents: Incorporating polymers that form a thin film on the skin can act as a reservoir for the PMD, reducing its evaporation rate.[4]

    • Use of Synergistic Additives: Certain compounds, like vanillin, have been shown to extend the repellent half-life and CPT of PMD formulations.[5][6]

    • Optimizing the Vehicle: The choice of solvents, emollients, and rheology modifiers in your lotion, cream, or spray base can impact PMD's release profile.[7] Oil-in-water emulsions have been successful in extending protection time.[7]

• Question 2: I am observing phase separation or instability in my oil-in-water (O/W) PMD emulsion. What formulation adjustments should I consider?

  • Answer: Emulsion instability is a common challenge. Consider these troubleshooting steps:

    • Surfactant and Co-surfactant Optimization: The type and concentration of surfactants and co-surfactants are critical for stabilizing the emulsion. Many of these agents also possess antimicrobial properties, which can be an added benefit.[7]

    • Inclusion of Rheology Modifiers: These agents increase the viscosity of the continuous phase, which can help to prevent the coalescence of dispersed droplets.

    • pH Adjustment: Ensure the pH of your formulation is optimized for the stability of all components.

    • Homogenization Process: The method and parameters of homogenization (e.g., shear rate, duration) are crucial for creating a stable emulsion with a uniform droplet size.

Efficacy Testing & Data Interpretation

• Question 3: My in vitro release data does not correlate with the in vivo efficacy results. Why might this be the case?

  • Answer: Discrepancies between in vitro and in vivo data are common and can be attributed to several factors:

    • Skin Adhesion and Perspiration: The formulation's ability to adhere to the skin, especially with challenges like perspiration and abrasion, is not always captured in simple release assays.[1] Some controlled-release systems using biodegradable polymers show enhanced skin adhesion.[1]

    • Influence of Skin Chemistry and Temperature: The interaction of the formulation with the skin's surface lipids and the effect of skin temperature on volatility can alter the release profile compared to lab bench conditions.

    • Test Methodology: Ensure your efficacy testing protocol is robust. The "arm-in-cage" test is a standard method for evaluating complete protection time.[5][6][8][9] Adherence to established guidelines, such as those from the WHO or EPA, is recommended for generating comparable data.[8][9][10][11]

• Question 4: How do I properly design an efficacy study to compare my novel long-lasting PMD formulation against a standard repellent like DEET?

  • Answer: A well-designed study is crucial for valid comparisons. Key considerations include:

    • Standardized Protocols: Follow established guidelines like the WHO and EPA protocols for efficacy testing.[9][10][11]

    • Control Groups: Always include both a positive control (e.g., a standard concentration of DEET) and a negative control (the formulation vehicle without PMD).

    • Blinding and Randomization: Where possible, blind the participants and operators to the treatment being applied. Randomize the application of different formulations.

    • Sufficient Number of Volunteers: Use an adequate number of human volunteers to ensure statistical power in your results.[5][6]

    • Consistent Application Dose: Apply a standardized dose of the repellent per unit area of skin for all test subjects and formulations.[5][9]

    • Endpoint Definition: Clearly define the endpoint for complete protection time (CPT), which is typically the time until the first confirmed insect bite.[8][10]

Quantitative Data Summary

The following tables summarize key performance data for various PMD formulations from cited literature.

Table 1: Comparative Efficacy of PMD Formulations

Formulation	Active Ingredient(s) & Concentration	Test Species	Complete Protection Time (CPT)	Half-Life (t½)	Effective Dose (ED95)
Novel PMD-Vanillin	30% PMD with Vanillin	Aedes aegypti	~6 hours (at 1.6 mg/cm²)	3.8 hours	0.24 mg/cm²
Standard PMD	30% PMD	Aedes aegypti	~4 hours (at 1.6 mg/cm²)	2.23 hours	0.25 mg/cm²
Standard DEET	20% DEET	Aedes aegypti	~4 hours (at 1.6 mg/cm²)	2.74 hours	0.09 mg/cm²
Prolonged Action PMD	25% w/v PMD (from 40% Citriodiol®)	Aedes aegypti	14.2 hours (mean)	Not Reported	Not Reported
Eco-friendly O/W Lotion	PMD (concentration not specified)	Aedes aegypti	> 7 hours	Not Reported	Not Reported

Data synthesized from multiple sources.[5][6][7][12]

Experimental Protocols

1. Microencapsulation of PMD (Illustrative Protocol)

This protocol provides a general framework for the microencapsulation of PMD using a polymer.

• Core Material Preparation: Dissolve PMD in a suitable water-immiscible organic solvent.

• Aqueous Phase Preparation: Dissolve the chosen polymer (e.g., gelatin, acacia) and a surfactant in deionized water.

• Emulsification: Add the organic phase (containing PMD) to the aqueous phase under high shear homogenization to form an oil-in-water emulsion. The droplet size will influence the final microcapsule size.

• Coacervation/Shell Formation: Induce coacervation by adjusting the pH or temperature of the emulsion, causing the polymer to deposit around the oil droplets.

• Cross-linking: Introduce a cross-linking agent (e.g., glutaraldehyde) to harden the polymer shell.

• Washing and Drying: Wash the resulting microcapsules to remove unreacted agents and then dry them using a method like spray drying or lyophilization.

• Characterization: Analyze the microcapsules for size distribution, morphology (e.g., via SEM), encapsulation efficiency, and PMD loading.

2. Arm-in-Cage Efficacy Testing Protocol

This protocol is based on WHO and EPA guidelines for determining the Complete Protection Time (CPT) of a topical repellent.[8][9][10][11]

• Subject Selection: Recruit healthy adult volunteers who meet the inclusion criteria and have provided informed consent.

• Mosquito Rearing: Use laboratory-reared, host-seeking, nulliparous female mosquitoes of a relevant species (e.g., Aedes aegypti).

• Repellent Application:

  • Measure the surface area of the volunteer's forearm.

  • Apply a precise, standardized amount of the repellent formulation to the forearm (e.g., 1.0 mL per 600 cm²).[9]

  • The other arm can be used as an untreated control.

• Exposure:

  • At predetermined intervals (e.g., every 30 minutes) after application, the volunteer inserts their treated forearm into a cage containing a known number of mosquitoes (e.g., 200) for a fixed duration (e.g., 3 minutes).[9]

• Endpoint Determination:

  • The test continues until the first mosquito bite is confirmed. The time from application to this point is recorded as the CPT.[8][10]

  • Some protocols may require a second bite within a short timeframe to confirm the failure of the repellent.

• Data Analysis: Calculate the mean CPT across all volunteers for each formulation. Statistical analysis should be performed to compare the efficacy of different formulations.

Visualizations

Caption: Controlled-release mechanism of a long-lasting PMD repellent formulation.

References

• 1. Threessentials’ Nanoencapsulation for Repellent Application – Threessentials [threessentials.com]
• 2. mdpi.com [mdpi.com]
• 3. Mosquito-repellent controlled-release formulations for fighting infectious diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. Characterisation of actions of p-menthane-3,8-diol repellent formulations against Aedes aegypti mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. contractlaboratory.com [contractlaboratory.com]
• 9. Evaluation of standard field and laboratory methods to compare protection times of the topical repellents PMD and DEET - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]
• 11. Guidelines for efficacy testing of mosquito repellents for human skin [who.int]
• 12. A Milestone In Botanical Mosquito Repellents: Novel PMD-Based Formulation Protects More Than Twice As Long As High-Concentration Deet and Other Leading Products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Skin Irritation Potential in p-Menthane Topical Formulations

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) regarding skin irritation in topical formulations containing p-Menthane and its derivatives. The information is intended to assist researchers in anticipating and mitigating potential dermal adverse effects during formulation development.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues related to skin irritation in p-Menthane formulations.

Issue 1: Unexpected Skin Irritation in Pre-clinical Studies

Question: Our p-Menthane formulation is causing erythema and edema in our in vitro/in vivo models, contrary to expectations of its low irritation potential. What are the possible causes and how can we address this?

Answer:

Unexpected irritation from p-Menthane formulations can stem from several factors, often related to the formulation's physicochemical properties rather than the inherent toxicity of the active ingredient itself. Here is a step-by-step troubleshooting guide:

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected skin irritation.

Detailed Troubleshooting Steps:

Step	Possible Cause	Troubleshooting Action
1. Concentration Verification	The concentration of p-Menthane or its derivatives may be too high, or non-uniform dispersion could be creating localized high concentrations ("hot spots").	- Analytically verify the concentration and homogeneity of the active ingredient in the final formulation.- Improve mixing processes to ensure uniform dispersion.
2. Excipient Evaluation	Certain excipients, such as penetration enhancers (e.g., propylene glycol, ethanol in high concentrations) or preservatives, can be primary irritants. Chemical interactions between excipients could also generate irritant byproducts.	- Review the irritation potential of each excipient individually.- Conduct compatibility studies between the active ingredient and excipients.- Consider replacing a potentially irritating excipient with a milder alternative.
3. pH Measurement	A pH that is too acidic or too alkaline can disrupt the skin's natural barrier function, leading to irritation.[1][2]	- Measure the pH of the formulation. The optimal pH for topical products is generally between 4.5 and 5.5 to match the skin's natural acidic mantle.[1][2]- Adjust the pH using appropriate buffering agents if necessary.
4. Volatility Assessment	p-Menthane and its derivatives can be volatile. Rapid evaporation of the vehicle can lead to an increased concentration of the active ingredient on the skin surface, potentially causing irritation.	- Evaluate the volatility of the formulation.- Consider incorporating film-forming agents or using a less volatile vehicle to control evaporation.- Encapsulation of the active ingredient can also reduce its volatility.[3]
5. Application Protocol Review	The dose, frequency, or duration of application in the experimental protocol may be excessive and not representative of intended clinical use.	- Review the study design to ensure the application parameters are appropriate.- Compare the irritation scoring with historical data for known mild irritants in the same model.
6. Reformulation Strategies	The current formulation may lack ingredients that help to mitigate irritation and support skin barrier function.	- Incorporate soothing agents, humectants (e.g., glycerin), and emollients/lipids to hydrate and protect the skin.[1][4]- Consider advanced delivery systems like microencapsulation or nanoemulsions to control the release of p-Menthane and reduce direct contact with the skin.[3][5]

Frequently Asked Questions (FAQs)

Q1: What is the known skin irritation potential of p-Menthane-3,8-diol (PMD)?

A1: p-Menthane-3,8-diol (PMD) is generally considered to have a low potential for skin irritation.[6][7][8] In laboratory animal studies, it is classified as a slight skin irritant.[6][7] Regulatory agencies like the U.S. Environmental Protection Agency (EPA) have placed PMD in Toxicity Category IV (very low toxicity) for acute dermal irritation.[9]

Q2: At what concentrations does p-Menthane or its derivatives typically cause skin irritation?

A2: Specific dose-response data for skin irritation of p-Menthane in humans is limited. However, animal studies provide some guidance. In a 14-day repeated dose dermal toxicity study in rats, a Lowest Observed Adverse Effect Level (LOAEL) of 3000 mg/kg bw/day was identified based on skin irritation.[10] In a 28-day study, 1000 mg/kg bw/day was the LOAEL for dermal toxicity, also based on skin irritation.[10] For l-menthol, a related compound, a dose-dependent irritation response has been observed in human studies.[11] It is crucial to determine the no-observed-adverse-effect-level (NOAEL) for your specific formulation through appropriate in vitro and in vivo testing.

Q3: How does p-Menthane cause skin irritation at a molecular level?

A3: The sensation of irritation from compounds like l-menthol, a p-Menthane derivative, is partly mediated by the activation of Transient Receptor Potential (TRP) channels in sensory nerves and skin cells.[12] Specifically, TRPA1 and TRPV1 are implicated. Activation of these channels leads to an influx of calcium ions, which can trigger the release of neuropeptides and pro-inflammatory mediators, resulting in neurogenic inflammation, characterized by redness, swelling, and a burning sensation.[13][14][15]

Signaling Pathway of Menthol-Induced Skin Sensation:

Caption: p-Menthane derivative (l-menthol) interaction with TRP channels.

Q4: What are the best formulation strategies to minimize skin irritation from p-Menthane?

A4: Several formulation strategies can be employed to reduce the skin irritation potential of p-Menthane:

• pH Optimization: Maintain a skin-friendly pH between 4.5 and 5.5.[1][2]

• Inclusion of Lipids and Emollients: Incorporate oils and lipids to form a protective barrier on the skin, reducing transepidermal water loss (TEWL) and preventing deep penetration of the irritant.[1]

• Use of Humectants: Ingredients like glycerin can help to hydrate the skin, improving its barrier function.[4]

• Controlled-Release Formulations: Encapsulating p-Menthane in systems like microcapsules, nanocapsules, or liposomes can reduce its direct contact with the skin and control its release rate, thereby lowering irritation.[3][5][16][17][18]

• Addition of Anti-Irritants: Incorporating ingredients with known anti-inflammatory or soothing properties can help to counteract the irritation response.

Q5: How can I test my formulation for skin irritation potential?

A5: A tiered approach to testing is recommended. Start with in vitro methods and progress to in vivo and human testing as needed.

• In Vitro Reconstructed Human Epidermis (RhE) Test (OECD TG 439): This is a validated, non-animal method that uses 3D models of human skin to assess irritation potential by measuring cell viability after exposure to the test substance.[19][20][21] A reduction in cell viability below 50% classifies the substance as an irritant.[20]

• In Vivo Acute Dermal Irritation/Corrosion Test (OECD TG 404): This test, typically conducted in rabbits, involves applying the substance to the skin and observing for signs of erythema and edema over a period of up to 14 days.[22][23][24][25]

• Human Repeat Insult Patch Test (HRIPT): This is the gold standard for assessing both irritation and sensitization potential in humans. It involves repeated application of the product under a patch to the skin of volunteers over several weeks.[1][2][26][27][28]

Data Presentation

Table 1: Summary of Dermal Irritation Studies on p-Menthane-3,8-diol (PMD) in Rats

Study Duration	Dose	Observation	Result	Reference
14 Days	3000 mg/kg bw/day	Skin irritation at the application site	Lowest Observed Adverse Effect Level (LOAEL)	[10]
28 Days	1000 mg/kg bw/day	Skin irritation at the application site	Lowest Observed Adverse Effect Level (LOAEL) for dermal toxicity	[10]

Table 2: Draize Scoring System for Skin Irritation (as per OECD TG 404)

Reaction	Score	Description
Erythema and Eschar Formation	0	No erythema
1	Very slight erythema (barely perceptible)
2	Well-defined erythema
3	Moderate to severe erythema
4	Severe erythema (beet redness) to slight eschar formation
Edema Formation	0	No edema
1	Very slight edema (barely perceptible)
2	Slight edema (edges of area well-defined by definite raising)
3	Moderate edema (raised approximately 1 mm)
4	Severe edema (raised more than 1 mm and extending beyond the area of exposure)

Experimental Protocols

Protocol 1: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

Objective: To assess the skin irritation potential of a test chemical by measuring its cytotoxic effect on a reconstructed human epidermis (RhE) model.

Principle: The test chemical is applied topically to the RhE tissue. Irritant chemicals penetrate the stratum corneum and cause damage to the underlying keratinocytes. The extent of this damage is quantified by measuring the reduction in cell viability using the MTT assay.

Methodology:

• RhE Tissue Preparation: Commercially available RhE tissues (e.g., EpiDerm™, EPISKIN™) are pre-incubated in assay medium at 37°C, 5% CO₂.

• Test Chemical Application:

  • For liquids: Apply 25-50 µL of the test chemical directly onto the tissue surface.

  • For solids: Moisten the tissue with 25-30 µL of deionized water or saline, then apply 25-30 mg of the solid chemical.

  • A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

• Exposure and Incubation: The tissues are exposed to the test chemical for a specified period (typically 15-60 minutes) at 37°C, 5% CO₂.

• Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the test chemical and then incubated in fresh medium for a post-incubation period (typically 42-48 hours).

• MTT Assay:

  • Tissues are transferred to a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide).

  • Viable cells with active mitochondria reduce the yellow MTT to a blue formazan salt.

  • The tissues are incubated for approximately 3 hours.

• Formazan Extraction: The blue formazan is extracted from the tissues using a solvent (e.g., isopropanol).

• Quantification: The optical density of the extracted formazan is measured using a spectrophotometer (at ~570 nm).

• Data Analysis: Cell viability is calculated as the percentage of the mean optical density of the test chemical-treated tissues relative to the negative control-treated tissues.

• Classification:

  • Mean tissue viability ≤ 50%: Irritant (UN GHS Category 2)

  • Mean tissue viability > 50%: Non-irritant

Experimental Workflow for OECD TG 439:

Caption: Workflow for the in vitro skin irritation test (OECD TG 439).

Protocol 2: Human Repeat Insult Patch Test (HRIPT)

Objective: To determine the potential of a test material to cause skin irritation and sensitization (allergic contact dermatitis) in human subjects after repeated application.

Methodology:

• Subject Recruitment: A panel of 50-200 healthy volunteers is recruited. Subjects with known skin conditions or allergies may be excluded. Informed consent is obtained from all participants.

• Induction Phase (3 weeks):

  • Approximately 0.2g or 0.2mL of the test material is applied to an occlusive or semi-occlusive patch.

  • The patch is applied to the same site on the back of each subject.

  • Patches are worn for 24-48 hours and then removed.

  • This procedure is repeated nine times over a three-week period (e.g., applications on Monday, Wednesday, Friday).

  • The skin site is evaluated for any signs of irritation (erythema, edema) before each new patch application. Reactions are scored using a standardized scale (e.g., 0 = no reaction, 4 = severe reaction).

• Rest Phase (2 weeks): No patches are applied during this period to allow for the development of any potential sensitization.

• Challenge Phase (1 week):

  • After the rest period, a challenge patch with the test material is applied to a new, previously unpatched (virgin) site on the back.

  • The patch is removed after 24-48 hours.

  • The challenge site is evaluated for skin reactions at 24, 48, 72, and sometimes 96 hours after application.

• Interpretation:

  • Irritation: Reactions that appear during the induction phase but do not worsen with subsequent applications and are not more severe at the challenge phase are typically considered irritation.

  • Sensitization: A reaction at the challenge site that is more severe than any reaction observed during the induction phase, or a reaction at the challenge site when no reaction was seen during induction, is indicative of sensitization. A dermatologist confirms the results.

References

• 1. ftp.cdc.gov [ftp.cdc.gov]
• 2. eurofinsus.com [eurofinsus.com]
• 3. draize skin irritation: Topics by Science.gov [science.gov]
• 4. Effect of topically applied menthol on thermal, pain and itch sensations and biophysical properties of the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Topical Microemulsions: Skin Irritation Potential and Anti-Inflammatory Effects of Herbal Substances [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. canada.ca [canada.ca]
• 8. p-Menthane-3,8-diol: mechanism of action, applications and safety_Chemicalbook [chemicalbook.com]
• 9. poison.org [poison.org]
• 10. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 11. The influence of menthol dose on human temperature regulation and perception - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bimodal Action of Menthol on the Transient Receptor Potential Channel TRPA1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. The Role of TRPA1 in Skin Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The functions of TRPA1 and TRPV1: moving away from sensory nerves - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Therapeutic Applications of Terpenes on Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Topical Administration of Terpenes Encapsulated in Nanostructured Lipid-Based Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 20. senzagen.com [senzagen.com]
• 21. oecd.org [oecd.org]
• 22. Draize test - Wikipedia [en.wikipedia.org]
• 23. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 24. ecetoc.org [ecetoc.org]
• 25. oecd.org [oecd.org]
• 26. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 27. Human Repeat Insult Patch Test & Skin Prick Test: FDA & EU Safety for Skin Devices [eclevarmedtech.com]
• 28. researchgate.net [researchgate.net]

Technical Support Center: High-Purity p-Menthane-3,8-diol (PMD) Production

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on scaling up the production of high-purity p-Menthane-3,8-diol (PMD).

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing p-Menthane-3,8-diol?

A1: The most prevalent method for synthesizing PMD is the acid-catalyzed cyclization of citronellal.[1] This process typically involves treating citronellal, often sourced from Corymbia citriodora (lemon eucalyptus) essential oil, with an aqueous acid solution.[1][2]

Q2: What types of catalysts are effective for PMD synthesis?

A2: A variety of catalysts can be used for the synthesis of PMD. Common choices include:

• Sulfuric Acid: A widely used and effective catalyst.[3][4][5]

• Lignin-Derived Carbon Acid Catalysts: A sustainable option that has shown high conversion rates of citronellal.[6]

• Biosourced Ammonium Salts: These have been demonstrated to be green and efficient catalysts, allowing for reuse without significant loss of activity.[1][7]

• Carbon Dioxide in Water: This forms carbonic acid, which can catalyze the reaction in an additive-free process.[5][8]

Q3: What are the main byproducts to be aware of during PMD synthesis?

A3: The primary byproducts of concern are acetals, which can form from the reaction of PMD with the starting material, citronellal.[3][5][9] The formation of these byproducts is more pronounced at higher acid concentrations.[9][10] Isopulegol is another common intermediate and potential impurity.[5][11]

Q4: How can the purity of the final PMD product be assessed?

A4: The purity of PMD, as well as the isomeric ratio, can be determined using several analytical techniques, including:

• Gas Chromatography-Mass Spectrometry (GC-MS).[2][4][12]

• Nuclear Magnetic Resonance (NMR) spectroscopy.[2][3][4]

• Thin-Layer Chromatography (TLC) for monitoring reaction progress and purity.[2][4]

Q5: Is it possible to separate the cis and trans isomers of PMD?

A5: Yes, the cis and trans isomers of PMD can be separated. A common laboratory method is silica gel column chromatography.[2][4][9]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of high-purity PMD.

Issue 1: Low Conversion of Citronellal

Possible Cause	Suggested Solution	Citation
Insufficient Catalyst Concentration	Increase the concentration of the acid catalyst. For sulfuric acid, concentrations between 0.02% and 1.0% are typically effective.	[10]
Low Reaction Temperature	Increase the reaction temperature. A common temperature for sulfuric acid-catalyzed reactions is 50°C.	[3][4][5]
Short Reaction Time	Extend the reaction time. Reaction times can range from a few hours to over 10 hours depending on the specific conditions.	[3][4][13]
Inefficient Catalyst	Consider using a more active catalyst system, such as biosourced ammonium salts or lignin-derived carbon acids.	[6][7]

Logical Flow for Troubleshooting Low Citronellal Conversion

Caption: Troubleshooting logic for low citronellal conversion.

Issue 2: High Levels of Acetal Byproducts

Possible Cause	Suggested Solution	Citation
High Catalyst Concentration	Reduce the concentration of the acid catalyst. For sulfuric acid, concentrations above 1.0% can lead to increased acetal formation.	[9][10]
High Reaction Temperature	Lower the reaction temperature. Higher temperatures can sometimes favor the formation of condensation byproducts.	[14]
Use of Phase Transfer Catalyst	The inclusion of a phase transfer catalyst can help limit acetal formation.	[14]

Issue 3: Difficulty in PMD Crystallization

Possible Cause	Suggested Solution	Citation
Insufficiently Low Temperature	Ensure the crystallization temperature is low enough. Temperatures between -30°C and -70°C are often effective, with -40°C to -60°C being preferable.	[10]
Inappropriate Solvent	Use an appropriate solvent for crystallization, such as n-heptane or other aliphatic hydrocarbons with 5 to 8 carbons.	[3][10]
Presence of Impurities	The presence of certain byproducts can inhibit crystallization, resulting in a viscous liquid. Further purification of the crude product before crystallization may be necessary.	[11]
Insufficient Time	Allow adequate time for crystallization to occur. It can take 20 hours or more for complete crystallization.	[3][9]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on PMD synthesis.

Table 1: Comparison of Different Catalytic Systems for PMD Synthesis

Catalyst System	Starting Material	Conversion (%)	Selectivity (%)	Yield (%)	Citation
0.25% Sulfuric Acid	Citronellal	97.9	92.3	80 (crystallized)	[3][5][9]
Lignin-Derived Carbon Acid	(±)-Citronellal	97	-	86	[6]
CO₂ in H₂O	Citronellal	Slightly lower than H₂SO₄	-	-	[8]
0.75% Sulfuric Acid	Citronellal Oil	98.5	-	95.6	[13]
0.25% Sulfuric Acid	E. citriodora Essential Oil	-	-	76.3	[15]
Biosourced Ammonium Salts	Citronellal	Excellent	Excellent	-	[7]

Table 2: Influence of Sulfuric Acid Concentration on Acetal Byproduct Formation

H₂SO₄ Concentration (wt. %)	Acetal Byproduct Rate (%)	Citation
0.25	2.7	[3][5][9]
0.6	0.6	[10]
3.0 or more	~15.0 or more	[10]
5.0 or more	>20.0	[10]

Experimental Protocols

Protocol 1: Synthesis of p-Menthane-3,8-diol using Sulfuric Acid Catalyst

This protocol is based on a common method for the acid-catalyzed cyclization of citronellal.[3][4][5][9]

Materials:

• (+)-Citronellal

• Aqueous sulfuric acid solution (0.25% w/w)

• n-Heptane

• Sodium bicarbonate solution (10%)

• Anhydrous sodium sulfate

• Deionized water

Equipment:

• Reaction vessel with stirring capability and temperature control

• Separatory funnel

• Filtration apparatus

• Low-temperature cooling bath or freezer

Procedure:

• Reaction Setup: In a suitable reaction vessel, combine (+)-citronellal and the 0.25% aqueous sulfuric acid solution. A typical ratio is 1 part citronellal to 1-5 parts aqueous sulfuric acid solution by weight.[10]

• Reaction: Heat the mixture to 50°C and stir vigorously for 11 hours.[3][5][9]

• Workup:

  • Cool the reaction mixture to room temperature.

  • Neutralize the mixture with a 10% sodium bicarbonate solution until effervescence stops.[2]

  • Transfer the mixture to a separatory funnel and extract the product with n-heptane.[3][9][10]

  • Wash the organic layer with deionized water.[2]

  • Dry the organic layer over anhydrous sodium sulfate.[2]

• Crystallization:

  • Filter the dried organic solution to remove the sodium sulfate.

  • Cool the solution to a low temperature, for example, -50°C, and maintain for approximately 20 hours to induce crystallization.[3][9]

• Product Isolation:

  • Collect the crystalline PMD by filtration.

  • Wash the crystals with a small amount of cold n-heptane to remove residual impurities.[2]

  • Dry the purified PMD crystals.[2]

Experimental Workflow for PMD Synthesis and Purification

Caption: General workflow for PMD synthesis and purification.

Protocol 2: Isomer Separation by Column Chromatography

This protocol provides a general method for separating the cis and trans isomers of PMD for analytical purposes.[2][4]

Materials:

• Crude PMD mixture

• Silica gel (for column chromatography)

• n-Hexane

• Ethyl acetate

Equipment:

• Chromatography column

• Fraction collector or test tubes

• Rotary evaporator

Procedure:

• Column Packing: Prepare a silica gel column using a slurry of silica gel in n-hexane.

• Sample Loading: Dissolve the crude PMD mixture in a minimal amount of the mobile phase and load it onto the top of the column.

• Elution: Elute the column with a mobile phase, such as a mixture of n-hexane and ethyl acetate (e.g., 4:1 v/v).[2]

• Fraction Collection: Collect fractions as the eluent passes through the column.

• Analysis: Monitor the collected fractions using Thin-Layer Chromatography (TLC) to identify which fractions contain the separated isomers.

• Product Recovery: Combine the fractions containing each pure isomer and remove the solvent using a rotary evaporator to obtain the isolated cis- and trans-PMD.

References

• 1. P-menthane-3,8-diol [sitem.herts.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of p-menthane-3,8-diol from citronellal over lignin-derived carbon acid catalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Cyclization of citronellal to p-menthane-3,8-diols in water and carbon dioxide - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. US5959161A - Method for producing para-menthane-3,8-diol - Google Patents [patents.google.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. EP2200430B1 - Composition containing p-menthane-3, 8-diol and its use as insect repellent - Google Patents [patents.google.com]
• 15. Synthesis of para-menthane 3,8 - diol from Eucalyptus citriodora essential oil for application in mosquito repellent products | E3S Web of Conferences [e3s-conferences.org]

analytical challenges in detecting trace impurities in p-Menthane samples

Welcome to the technical support center for the analytical challenges in detecting trace impurities in p-Menthane samples. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common trace impurities found in p-Menthane samples?

A1: Trace impurities in p-Menthane can originate from the manufacturing process, degradation, or storage. Common impurities include:

• Isomers: Cis- and trans-p-Menthane are common isomeric impurities.[1]

• Related Terpenes: Unreacted starting materials or by-products from synthesis, such as limonene, dipentene, or α-terpineol, may be present.

• Oxidation and Degradation Products: Exposure to air and light can lead to the formation of various oxidation products. These can include alcohols, diols, and acids of the p-menthane skeleton.

• Synthesis By-products: Depending on the synthetic route, by-products such as isopulegol and acetals can be formed.[2][3]

• Residual Solvents: Solvents used during synthesis and purification processes may remain in the final product in trace amounts.

Q2: Which analytical technique is most suitable for detecting trace impurities in p-Menthane?

A2: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the most powerful and widely used technique for the separation, identification, and quantification of volatile and semi-volatile impurities in p-Menthane.[4][5] Gas Chromatography with Flame Ionization Detection (GC-FID) is also a robust method for quantification, though it does not provide structural information for impurity identification.

Q3: How can I improve the sensitivity of my GC-MS method to detect very low-level impurities?

A3: To enhance sensitivity for trace impurity detection, consider the following strategies:

• Optimize Sample Preparation: Use pre-concentration techniques like solid-phase microextraction (SPME) or a larger sample volume with a programmed temperature vaporization (PTV) inlet.[6][7]

• Injection Technique: A splitless injection ensures that a larger portion of the sample is transferred to the column, which is preferable for trace analysis.[6]

• Column Choice: Use a high-efficiency capillary column with a stationary phase appropriate for terpenes (e.g., a non-polar or mid-polar phase). A narrower column internal diameter can also increase sensitivity.[6]

• Detector Settings: For GC-MS, operate in Selected Ion Monitoring (SIM) mode for target impurities to significantly increase sensitivity compared to full scan mode.[8]

• System Maintenance: Regularly clean the ion source and ensure a leak-free system to reduce background noise and improve the signal-to-noise ratio.[6]

Q4: What are typical Limit of Detection (LOD) and Limit of Quantification (LOQ) values for trace impurities in p-Menthane using GC-MS?

A4: LOD and LOQ are method-dependent and will vary based on the specific impurity, instrument configuration, and sample matrix. However, for well-optimized GC-MS methods, it is common to achieve LODs in the low parts-per-billion (ppb) to low parts-per-million (ppm) range and LOQs that are approximately three times the LOD.

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of p-Menthane.

Peak Shape Problems

Symptom	Potential Cause(s)	Suggested Solution(s)
Peak Tailing	1. Active sites in the injector liner or column. 2. Column contamination. 3. Dead volume in the system (e.g., poor column installation).	1. Use a deactivated liner; replace the septum. 2. Trim the first few centimeters of the column or bake it out at a high temperature. 3. Re-install the column, ensuring a clean, square cut and correct insertion depth into the injector and detector.
Peak Fronting	1. Column overload (sample concentration too high). 2. Incompatibility between the sample solvent and the stationary phase.	1. Dilute the sample; reduce the injection volume. 2. Ensure the solvent is appropriate for the column's polarity.
Split Peaks	1. Improper injection technique (e.g., slow injection speed). 2. Condensation of sample in a cold spot in the injector. 3. Incompatible solvent and stationary phase in splitless injection.	1. Use an autosampler for consistent and fast injections. 2. Ensure the injector temperature is adequate for the solvent and analytes. 3. Use a retention gap or choose a more compatible solvent.[9]

Baseline and Sensitivity Issues

Symptom	Potential Cause(s)	Suggested Solution(s)
Noisy Baseline	1. Contaminated carrier gas or detector gases. 2. Column bleed at high temperatures. 3. Contaminated injector or detector.	1. Check gas purifiers and replace them if necessary. 2. Condition the column; ensure the oven temperature does not exceed the column's maximum limit. 3. Clean the injector and detector components as per the manufacturer's instructions.[9]
Ghost Peaks	1. Carryover from a previous injection. 2. Septum bleed. 3. Contaminated solvent or syringe.	1. Run a blank solvent injection after a concentrated sample. 2. Use a high-quality, low-bleed septum and replace it regularly. 3. Use fresh, high-purity solvent and clean the syringe between injections.
Poor Sensitivity	1. Leak in the system (injector, column fittings). 2. Incorrect split ratio (too high). 3. Dirty ion source (MS detector).	1. Perform a leak check and tighten or replace fittings as needed. 2. For trace analysis, use splitless mode or a lower split ratio. 3. Clean the ion source components.

Quantitative Data Summary

The following table provides an example of purity and impurity data for terpene samples, which can be analogous to what one might find for p-Menthane.

Analyte	Purity (%)	Major Impurity	Impurity Content (%)	Method
p-Menthane (Example)	99.5	trans-p-Menthane	0.3	GC-FID
Limonene	98.91 ± 0.71	-	-	GC-FID
α-Pinene	98.91 ± 0.56	-	-	GC-FID
β-Pinene	98.81 ± 0.48	-	-	GC-FID

Note: Data for Limonene and Pinenes are from a study on terpene reagent purity and serve as illustrative examples.

The next table illustrates typical concentration ranges for a p-Menthane derivative in natural and processed products.

Product Type	Source/Precursor	Typical p-Menthane-3,8-diol Content (%)
Raw Essential Oil	Corymbia citriodora leaves	1 - 2%
Refined Oil	From C. citriodora essential oil	Up to 70%
Synthesized PMD	From citronellal via acid catalysis	76 - 96.4% purity

Data for p-Menthane-3,8-diol is provided as an example of how concentrations of a related compound can vary.[10]

Experimental Protocols

Protocol 1: Sample Preparation for GC-MS Analysis

Objective: To prepare p-Menthane samples for the analysis of trace volatile and semi-volatile impurities.

Materials:

• p-Menthane sample

• High-purity hexane (or other suitable solvent like ethanol)

• Volumetric flasks (10 mL)

• Micropipettes

• GC vials with caps and septa

• Syringe filters (0.22 µm, if necessary)

Procedure:

• Accurately weigh approximately 100 mg of the p-Menthane sample into a 10 mL volumetric flask.

• Add a small amount of high-purity hexane to dissolve the sample and vortex for 30 seconds.

• Dilute the sample to the 10 mL mark with hexane. This results in a stock solution of approximately 10,000 µg/mL.

• For trace impurity analysis, a further dilution may be necessary to avoid column overload and to ensure the main peak is on scale. Prepare a 1:100 dilution by transferring 100 µL of the stock solution to a 10 mL volumetric flask and diluting with hexane. This yields a final concentration of approximately 100 µg/mL.

• If the solution contains any particulate matter, filter it through a 0.22 µm syringe filter into a clean GC vial.

• Cap the vial and it is now ready for injection into the GC-MS system.

Protocol 2: GC-MS Method for Impurity Profiling

Objective: To establish a robust GC-MS method for the separation and identification of trace impurities in p-Menthane.

Instrumentation and Parameters:

Parameter	Setting
GC System	Gas Chromatograph with Mass Spectrometer (e.g., Agilent 7890/5977)
Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.0 mL/min
Inlet	Split/Splitless Injector
Injection Volume	1 µL
Injection Mode	Splitless (for trace analysis) or Split (e.g., 50:1 for purity assay)
Inlet Temperature	250 °C
Oven Program	Initial: 50 °C, hold for 2 min Ramp: 10 °C/min to 280 °C Hold: 5 min at 280 °C
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40 - 400 amu

Visualizations

Caption: Experimental workflow for p-Menthane impurity analysis.

Caption: Troubleshooting logic for common GC-MS issues.

References

• 1. 1-Methyl-4-isopropylcyclohexane | C10H20 | CID 7459 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. omicsonline.org [omicsonline.org]
• 6. Methods For Improving Sensitivity in Gas Chromatography (GC) - Blogs - News [alwsci.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

comparative efficacy of p-Menthane-3,8-diol versus DEET against Aedes aegypti

A Guide for Researchers and Drug Development Professionals

Introduction: The ongoing global threat of vector-borne diseases transmitted by mosquitoes, such as dengue, Zika, and chikungunya, underscores the critical need for effective personal protective measures. For decades, N,N-diethyl-meta-toluamide (DEET) has been the gold standard for topical insect repellents. However, the demand for effective, naturally derived alternatives has led to the prominence of p-Menthane-3,8-diol (PMD), a compound derived from the oil of the lemon eucalyptus tree, Corymbia citriodora.[1][2] This guide provides a comprehensive comparison of the efficacy of PMD and DEET against Aedes aegypti, the primary vector for several arboviruses, supported by experimental data and detailed methodologies.

Efficacy and Protection Time

Numerous laboratory and field studies have demonstrated that PMD can provide protection comparable to that of DEET, particularly at similar concentrations.[1][3][4][5] The efficacy of both repellents is concentration-dependent, with higher concentrations generally affording longer protection times.[6][7]

Table 1: Comparative Efficacy of PMD and DEET Against Aedes aegypti

Active Ingredient	Concentration	Protection Time (Hours)	Study Type	Reference
PMD	30%	~6	Laboratory (Arm-in-cage)	[4]
DEET	20%	~6	Laboratory (Arm-in-cage)	[4]
PMD	20%	Up to 8	Field	[8]
DEET	50%	Up to 8	Field	[8]
PMD	30%	Comparable to low doses of DEET (5-10%)	Laboratory	[9]
DEET	24%	>6 (Complete Protection Time >300 min)	Laboratory	[10][11]
PMD-vanillin	30%	1.5-fold higher CPT than 20% DEET at 1.6 mg/cm²	Laboratory (Arm-in-cage)	[12]
DEET	20%	-	Laboratory (Arm-in-cage)	[12]

Note: Protection times can vary based on repellent formulation, mosquito species and population, environmental conditions, and individual user factors.

Mechanism of Action

The precise mechanisms by which PMD and DEET repel mosquitoes are still under investigation, but both are known to interact with the insects' sensory systems.[13][14][15]

p-Menthane-3,8-diol (PMD): PMD is believed to repel insects through its strong, distinctive odor that they find unpleasant.[13] It is thought to interfere with the insects' olfactory receptors, disrupting their ability to locate a host.[1][13] This sensory confusion makes it difficult for mosquitoes to detect the chemical cues emitted by humans.[13]

DEET: The mechanism of DEET is considered multi-modal.[15] It is thought to work in several ways:

• Olfactory Interference: DEET can jam the mosquito's olfactory receptors, making it difficult for them to detect human odors like lactic acid and carbon dioxide.[14][15][16]

• Spatial Repellency: DEET creates a vapor barrier that mosquitoes find aversive to fly through.[6][15]

• Contact Irritancy: Upon landing, the taste and feel of DEET are unpleasant to mosquitoes, discouraging them from biting.[6][15]

Current research suggests that DEET acts on multiple types of olfactory receptors, including odorant receptors (ORs) and ionotropic receptors (IRs).[15]

Experimental Protocols

The efficacy of topical repellents is primarily evaluated through standardized laboratory and field tests.

Laboratory Studies: Arm-in-Cage Test

The arm-in-cage test is a standard laboratory method to determine the Complete Protection Time (CPT) of a repellent.[17][18][19][20][21]

Objective: To measure the duration of complete protection provided by a topical repellent against mosquito bites under controlled laboratory conditions.

Methodology:

• Subject Preparation: The forearms of human volunteers are cleaned with unscented soap and water.[21] A defined area of the forearm is marked for repellent application.

• Repellent Application: A precise dose of the repellent formulation is applied evenly to the marked area of the skin. A control arm is typically treated with a placebo or left untreated.

• Mosquito Exposure: The treated forearm is inserted into a cage containing a known number of host-seeking female Aedes aegypti mosquitoes (typically 200).[17][19]

• Observation: The arm is exposed for a set period (e.g., 3 minutes) at regular intervals (e.g., every 30 minutes).[17][22]

• Endpoint: The test is concluded for a specific repellent when the first confirmed bite occurs (often defined as one bite followed by another within a short timeframe).[19]

• Data Analysis: The CPT is recorded as the time from repellent application to the first confirmed bite.[17]

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. p-Menthane-3,8-diol - Wikipedia [en.wikipedia.org]
• 3. Effect of the Topical Repellent para-Menthane-3,8-diol on Blood Feeding Behavior and Fecundity of the Dengue Virus Vector Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The Efficacy of Some Commercially Available Insect Repellents for Aedes aegypti (Diptera: Culicidae) and Aedes albopictus (Diptera: Culicidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DEET - Wikipedia [en.wikipedia.org]
• 7. How does DEET work? | Care Plus® [careplus.eu]
• 8. Efficacy of four insect repellents against mosquito bites: a double-blind randomized placebo-controlled field study in Senegal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Repellents against Aedes aegypti bites: synthetic and natural origins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparison of Repellency Effect of Mosquito Repellents for DEET, Citronella, and Fennel Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Characterisation of actions of p-menthane-3,8-diol repellent formulations against Aedes aegypti mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. p-Menthane-3,8-diol: mechanism of action, applications and safety_Chemicalbook [chemicalbook.com]
• 14. subzero.co.uk [subzero.co.uk]
• 15. The mysterious multi-modal repellency of DEET - PMC [pmc.ncbi.nlm.nih.gov]
• 16. DEET Technical Fact Sheet [npic.orst.edu]
• 17. microbe-investigations.com [microbe-investigations.com]
• 18. A critical review of current laboratory methods used to evaluate mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 20. researchgate.net [researchgate.net]
• 21. Fighting Mosquito Bite: Topical Repellent Effectiveness Tested with Arm in Cage - IML Testing & Research [imlresearch.com]
• 22. researchgate.net [researchgate.net]

Navigating the Analysis of p-Menthane in Commercial Products: A Comparative Guide to HPLC Method Validation

For Researchers, Scientists, and Drug Development Professionals

The quantitative analysis of volatile compounds like p-menthane in complex matrices such as essential oils, cosmetics, and pharmaceutical formulations presents a significant analytical challenge. While Gas Chromatography (GC) is often the method of choice for volatile terpenes due to their inherent volatility and thermal stability, High-Performance Liquid Chromatography (HPLC) offers a viable alternative, particularly for samples that are not suitable for GC analysis or when derivatization is not desired.[1] This guide provides a comprehensive comparison of validated Reversed-Phase HPLC (RP-HPLC) methods for monoterpenes structurally similar to p-menthane, namely limonene and p-cymene, offering valuable insights for the development and validation of analytical methods for p-menthane in commercial products.

The validation of an analytical method is crucial to ensure its reliability, accuracy, and precision for its intended purpose.[2] Key validation parameters, as stipulated by the International Council for Harmonisation (ICH) guidelines, include specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[3][4]

Comparative Analysis of Validated RP-HPLC Methods for Monoterpenes

Table 1: HPLC Method Performance for Limonene Analysis in Nanoemulsions [3]

Validation Parameter	Result
Linearity Range	Not Specified
Correlation Coefficient (r²)	> 0.99
Precision (%RSD)	< 5%
Accuracy (% Recovery)	Not Specified
Limit of Detection (LOD)	Not Specified
Limit of Quantitation (LOQ)	Not Specified

Table 2: HPLC Method Performance for Simultaneous Estimation of p-Cymene and Aloe-emodin [5]

Validation Parameter	p-Cymene	Aloe-emodin
Linearity Range	10-90 µg/mL	10-90 µg/mL
Correlation Coefficient (r²)	0.995	0.996
Precision (%RSD)	< 2%	< 2%
Accuracy (% Recovery)	99.67 - 100.51%	98.68 - 100.4%
Limit of Detection (LOD)	0.01 µg/mL	0.12 µg/mL
Limit of Quantitation (LOQ)	0.04 µg/mL	0.36 µg/mL

Detailed Experimental Protocols

The successful implementation of an HPLC method relies on the careful execution of the experimental protocol. Below are the detailed methodologies for the two compared methods.

Protocol 1: RP-HPLC Method for Quantification of Limonene in Nanoemulsions[3]

• Instrumentation: High-Performance Liquid Chromatograph.

• Column: Lichrospher® 250 RP-18 (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Methanol and Water (90:10 v/v), isocratic elution.

• Flow Rate: 0.6 mL/min.

• Injection Volume: 20 µL.

• Detector: UV detector set at a wavelength of 213 nm.

• Run Time: 15 minutes.

Protocol 2: RP-HPLC Method for Simultaneous Estimation of p-Cymene and Aloe-emodin[5]

• Instrumentation: High-Performance Liquid Chromatograph.

• Column: C18 column (250 mm x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile and Water (80:20 v/v), isocratic elution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detector: UV detector, wavelength not specified in the abstract.

• Retention Times: Aloe-emodin: 4.3 min, p-Cymene: 9.0 min.[5]

Visualizing the HPLC Method Validation Workflow

The process of validating an HPLC method is a systematic endeavor to ensure the reliability of analytical data. The following diagram illustrates the logical workflow of the validation process according to ICH guidelines.

Caption: Workflow for HPLC Method Validation.

Challenges and Considerations for p-Menthane Analysis by HPLC

The analysis of volatile and non-polar compounds like p-menthane by RP-HPLC presents several challenges:

• Lack of a Strong Chromophore: Saturated hydrocarbons like p-menthane do not possess a suitable chromophore for UV detection, which is the most common detection method in HPLC. This necessitates the use of alternative detectors like Refractive Index (RI) detectors or Mass Spectrometry (MS), or derivatization to introduce a UV-active moiety.

• Volatility: The high volatility of p-menthane can lead to sample loss during preparation and analysis, affecting the accuracy and precision of the method.[6]

• Resolution from Matrix Components: In complex matrices like essential oils, co-elution with other non-polar compounds can be a significant issue, compromising the specificity of the method.[7]

Conclusion

While GC remains a dominant technique for the analysis of volatile terpenes, validated RP-HPLC methods, as demonstrated for limonene and p-cymene, offer a powerful alternative for the quality control of p-menthane in commercial products. The choice of the analytical technique should be based on the specific sample matrix, the available instrumentation, and the analytical requirements. The successful development and validation of an HPLC method for p-menthane will require careful consideration of the compound's physicochemical properties, particularly its volatility and lack of a strong chromophore, and a rigorous validation process following ICH guidelines to ensure the generation of reliable and accurate data.

References

• 1. researchgate.net [researchgate.net]
• 2. ijprajournal.com [ijprajournal.com]
• 3. periodicos.ufn.edu.br [periodicos.ufn.edu.br]
• 4. ijper.org [ijper.org]
• 5. researchgate.net [researchgate.net]
• 6. Current Challenges in Volatile Organic Compounds Analysis as Potential Biomarkers of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design | Semantic Scholar [semanticscholar.org]

A Comparative Analysis of p-Menthane-3,8-diol and Other Natural Insect Repellents: A Guide for Researchers

An in-depth review of the repellent spectrum, efficacy, and mechanisms of action of leading natural insect repellents, with a focus on p-Menthane-3,8-diol (PMD). This guide provides researchers, scientists, and drug development professionals with a comprehensive comparison supported by experimental data and detailed methodologies.

Introduction

The demand for effective and safe insect repellents is ever-present, driven by the need to protect against vector-borne diseases and nuisance biting insects. While synthetic repellents like DEET have long been the standard, there is growing interest in naturally derived alternatives. Among these, p-Menthane-3,8-diol (PMD), the active ingredient in oil of lemon eucalyptus, has emerged as a promising candidate with efficacy comparable to its synthetic counterparts. This guide presents a comparative study of the repellent spectrum of PMD and other prominent natural repellents, including citronella, linalool, geraniol, and catnip oil, alongside the widely used synthetic comparators DEET, picaridin, and IR3535.

Repellent Spectrum and Efficacy: A Quantitative Comparison

The effectiveness of an insect repellent is determined by its ability to protect against a wide range of arthropods. The following tables summarize the repellent efficacy of PMD and other compounds against various mosquitoes, ticks, and other biting insects, primarily measured by Complete Protection Time (CPT) in hours.

Mosquito Repellency

Active Ingredient	Concentration (%)	Mosquito Species	Mean Complete Protection Time (Hours)	Study Reference
p-Menthane-3,8-diol (PMD)	30	Aedes aegypti	> 7.5	[1]
20	Aedes aegypti	~6.3	[2]
25 (w/v) in a prolonged-action formulation	Aedes aegypti	14.2	[3]
20	Anopheles gambiae	~4.8	[2]
DEET	23.8	Aedes aegypti	~5.0	[2]
20	Aedes aegypti	>6.3	[2]
25	Ochlerotatus taeniorhynchus	5.6	[2]
Picaridin	20	Aedes aegypti	~6.8	[2]
20	Anopheles gambiae	~6.8	[2]
IR3535	20	Aedes aegypti	2.6
Citronella Oil	5	Aedes albopictus	0.175 (10.5 minutes)	[1]
Linalool	-	-	-	Data not available for CPT
Geraniol	-	-	-	Data not available for CPT
Catnip Oil (Nepetalactone)	1.0	Aedes aegypti	2-4	[1]

Tick and Other Arthropod Repellency

Active Ingredient	Target Arthropod	Repellency Metric	Result	Study Reference
p-Menthane-3,8-diol (PMD)	Ticks (Ixodidae)	Repels in laboratory settings	Effective	[4]
Biting Midges (Culicoides)	Repels in laboratory and nature	Effective	[4]
Stable Flies (Stomoxys)	Repels in laboratory settings	Effective	[4]
DEET	Ticks	Protection Time	Stops 3 of 4 ticks	[5]
IR3535	Deer Ticks	Mean Protection Time	Over twice that of DEET, picaridin, or OLE	[5]
Linalool	Ticks (Ixodes ricinus)	Repellency (%) at 5% concentration	50.24	[6][7]
Geraniol	Ticks, various other insects	Repellent and Insecticidal	Effective	[8]

Mechanism of Action: The Olfactory Signaling Pathway

Insect repellents primarily function by disrupting the insect's olfactory system, making it difficult for them to locate a host.[9] The current understanding of the generalized olfactory signaling pathway is as follows:

• Odorant Binding: Repellent molecules in the air bind to Odorant Receptors (ORs) located on the dendrites of olfactory sensory neurons (OSNs) within the insect's antennae and maxillary palps.[10][11]

• Receptor Activation: This binding event activates the OR complex, which is a ligand-gated ion channel.[12][13]

• Signal Transduction: The activation of the OR complex leads to the influx of ions, generating an electrical signal.[12]

• Neural Processing: This signal is then transmitted to the antennal lobe of the insect's brain for processing.

• Behavioral Response: The brain interprets this signal as aversive, leading to the insect moving away from the source of the repellent.

A simplified diagram of the insect olfactory signaling pathway.

Key Experimental Protocols

The data presented in this guide are primarily derived from standardized laboratory and field testing methodologies. Understanding these protocols is crucial for interpreting and comparing repellent efficacy data.

Arm-in-Cage Test

This is a standard laboratory method for evaluating the efficacy of topical repellents.[1][2][14][15]

Objective: To determine the Complete Protection Time (CPT) of a repellent applied to human skin against host-seeking female mosquitoes in a controlled environment.

Procedure:

• Subject Preparation: Human volunteers apply a standardized dose of the repellent formulation to a defined area of their forearm. The hand is typically covered with a glove.

• Mosquito Preparation: A cage is populated with a specified number (e.g., 200) of host-seeking female mosquitoes of a particular species.[1][14]

• Exposure: The volunteer's treated forearm is inserted into the cage for a set duration (e.g., 3 minutes) at regular intervals (e.g., every 30 or 60 minutes).[1]

• Data Collection: The time to the first confirmed bite (or sometimes the first landing) is recorded. The CPT is the duration from repellent application to the first confirmed bite.[1][14]

• Termination: The test continues for a predetermined maximum time (e.g., 8 hours) or until the repellent fails.[1][14]

Workflow of the Arm-in-Cage experimental protocol.

Spatial Repellency Assay

This method assesses a repellent's ability to prevent insects from entering a treated space without direct contact with the repellent source.[16][17]

Objective: To measure the movement of insects away from a chemical stimulus in a controlled space.

Procedure:

• Apparatus: A common setup is a Y-tube olfactometer or a larger chamber with treated and untreated zones.[17]

• Treatment: A substrate is treated with the repellent and placed in one arm of the olfactometer or zone of the chamber.

• Insect Release: A group of insects is released at a neutral point.

• Data Collection: The number of insects that move into the treated versus the untreated area is counted over a specific period.

• Analysis: The percentage of repellency is calculated based on the distribution of the insects.

Field Studies

Field studies are essential for evaluating repellent performance under real-world conditions, considering environmental factors like temperature, humidity, and wind.[18]

Objective: To assess the efficacy and duration of protection of a repellent in a natural, uncontrolled environment.

Procedure:

• Site Selection: A location with a high population of the target insect species is chosen.

• Subject Recruitment: Human volunteers are recruited for the study.

• Treatment Application: Repellents are applied to the exposed skin of the volunteers. Some volunteers may receive a placebo or no treatment to serve as controls.

• Exposure: Volunteers are exposed to the natural insect population for a predetermined period.

• Data Collection: The number of bites or landings on each volunteer is recorded at regular intervals.

• Analysis: The protective efficacy of the repellent is calculated by comparing the number of bites on treated versus control subjects.

Conclusion

The scientific evidence strongly supports p-Menthane-3,8-diol (PMD) as a highly effective natural insect repellent with a broad spectrum of activity against various mosquitoes, ticks, and other biting arthropods.[4][9] Its efficacy is often comparable, and in some formulations, superior to that of DEET.[4][9] While other natural repellents like citronella and linalool offer some protection, their duration of action is generally shorter. Catnip oil shows significant promise, particularly in its high initial repellency against mosquitoes.[19] For researchers and drug development professionals, PMD represents a compelling, naturally derived active ingredient for the formulation of new and effective insect repellents. Further research focusing on optimizing formulations to extend the duration of protection and broaden the repellent spectrum of these natural compounds is warranted.

References

• 1. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 2. Arm in cage test | LITE [lite.lstmed.ac.uk]
• 3. yunbaogao.cn [yunbaogao.cn]
• 4. bioone.org [bioone.org]
• 5. ewg.org [ewg.org]
• 6. Toxic and repellent activity of selected monoterpenoids (thymol, carvacrol and linalool) against the castor bean tick, Ixodes ricinus (Acari: Ixodidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ecommons.cornell.edu [ecommons.cornell.edu]
• 9. caringsunshine.com [caringsunshine.com]
• 10. Olfactory Mechanisms for Discovery of Odorants to Reduce Insect-Host Contact - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Insect olfaction: receptors, signal transduction, and behavior [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Selectivity of odorant receptors in insects [frontiersin.org]
• 14. microbe-investigations.com [microbe-investigations.com]
• 15. researchgate.net [researchgate.net]
• 16. DSpace [iris.who.int]
• 17. A critical review of current laboratory methods used to evaluate mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 18. microbe-investigations.com [microbe-investigations.com]
• 19. Repellency Assessment of Nepeta cataria Essential Oils and Isolated Nepetalactones on Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]

The Antimicrobial Potency of p-Menthane Derivatives: A Comparative Analysis Using Broth Microdilution

For Researchers, Scientists, and Drug Development Professionals

The rising threat of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Among the promising candidates are p-Menthane derivatives, a class of monoterpenes naturally occurring in the essential oils of many aromatic plants. This guide provides a comparative analysis of the antimicrobial efficacy of various p-Menthane derivatives, validated through the standardized broth microdilution method. The data presented herein offers a foundation for further research and development of these compounds as potential antimicrobial drugs.

Comparative Efficacy of p-Menthane Derivatives

The antimicrobial activity of p-Menthane derivatives is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. The following table summarizes the MIC values of several p-Menthane derivatives against common pathogenic bacteria, as determined by the broth microdilution method. For context, the MIC values of conventional antibiotics, Ciprofloxacin and Gentamicin, are also included.

Compound	Test Organism	MIC (µg/mL)	Reference
p-Menthane Derivatives
Carvone	Staphylococcus aureus (MRSA)	500 - 1000	[1]
Menthol	Staphylococcus aureus	3540	[2]
Escherichia coli	> MIC of S. aureus	[3]
Limonene	Listeria monocytogenes	20,000 (20 mL/L)	[4]
Escherichia coli	5,000 (5 µL/mL)	[5]
Staphylococcus aureus	> E. coli	[6]
p-Cymene	Escherichia coli	4920 (0.492% v/v)	[1]
Staphylococcus aureus	5980 (0.598% v/v)	[1]
Terpinen-4-ol	Staphylococcus aureus	2500 (0.25% v/v)	[7]
Legionella pneumophila	600 - 1250 (0.06-0.125% v/v)	[8][9]
Antibiotic Controls
Ciprofloxacin	Acinetobacter baumannii	31 - 132	[10]
Gentamicin	Acinetobacter baumannii	62 - 764	[10]
Levofloxacin	Listeria monocytogenes	0.625	[4]

Note: The conversion of % (v/v) to µg/mL depends on the density of the specific p-Menthane derivative. The provided µg/mL values are either directly from the source or estimated for comparison.

Experimental Protocol: Broth Microdilution Assay

The following is a detailed methodology for determining the Minimum Inhibitory Concentration (MIC) of p-Menthane derivatives using the broth microdilution method, based on established protocols from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

1. Preparation of Materials:

• Test Compounds: p-Menthane derivatives and control antibiotics are dissolved in an appropriate solvent (e.g., dimethyl sulfoxide - DMSO) to create stock solutions.

• Bacterial Strains: Pure cultures of the test bacteria are grown on a suitable agar medium.

• Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for non-fastidious bacteria.

• 96-Well Microtiter Plates: Sterile, flat-bottomed microtiter plates are used for the assay.

2. Inoculum Preparation:

• Several colonies of the test bacterium are transferred from the agar plate to a sterile saline solution.

• The turbidity of the bacterial suspension is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.

• The standardized bacterial suspension is then diluted in the growth medium to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Assay Procedure:

• The test compounds and control antibiotics are serially diluted (usually two-fold) in the growth medium directly in the 96-well microtiter plate. This creates a range of concentrations to be tested.

• A volume of the prepared bacterial inoculum is added to each well containing the diluted compounds.

• Controls:

  • Growth Control: Wells containing only the growth medium and the bacterial inoculum (no test compound).

  • Sterility Control: Wells containing only the growth medium to check for contamination.

  • Solvent Control: Wells containing the highest concentration of the solvent used to dissolve the test compounds to ensure it does not inhibit bacterial growth.

• The microtiter plates are incubated at 35-37°C for 16-20 hours.

4. Determination of MIC:

• After incubation, the plates are visually inspected for bacterial growth (turbidity).

• The MIC is recorded as the lowest concentration of the test compound that completely inhibits visible growth of the bacterium.

Experimental Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Signaling Pathways and Logical Relationships

The primary mechanism of action for many p-Menthane derivatives involves the disruption of the bacterial cell membrane. This interaction leads to a cascade of events culminating in bacterial cell death.

Caption: Proposed mechanism of antimicrobial action for p-Menthane derivatives.

References

• 1. Update on Monoterpenes as Antimicrobial Agents: A Particular Focus on p-Cymene - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Antimicrobial Susceptibility and Antibacterial Mechanism of Limonene against Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of Bacterial Inactivation by (+)-Limonene and Its Potential Use in Food Preservation Combined Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. blacpma.ms-editions.cl [blacpma.ms-editions.cl]
• 7. Terpinen-4-ol as an Antibacterial and Antibiofilm Agent against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. microservices.es [microservices.es]
• 9. Terpinen-4-ol, the Main Bioactive Component of Tea Tree Oil, as an Innovative Antimicrobial Agent against Legionella pneumophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Head-to-Head Comparison of p-Menthane-3,8-diol (PMD) and Icaridin for Tick Repellency

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two leading tick repellents: p-Menthane-3,8-diol (PMD), a biopesticide derived from the lemon eucalyptus plant, and Icaridin (also known as Picaridin), a synthetic compound modeled after the natural compound piperine. The following sections detail their relative efficacy against various tick species, the experimental protocols used to evaluate their performance, and the current understanding of their modes of action.

Efficacy Comparison: PMD vs. Icaridin

The efficacy of a tick repellent is primarily determined by its ability to prevent ticks from crawling onto and biting a host. This is often quantified as the Complete Protection Time (CPT), which is the duration for which a repellent prevents any tick bites after application. The following table summarizes the CPT of PMD and Icaridin from various studies.

Active Ingredient	Concentration	Tick Species	Complete Protection Time (Hours)	Study Reference
p-Menthane-3,8-diol (PMD)	30%	Aedes aegypti (Mosquito)	~6.3	[1]
20% (in ethanol)	Aedes aegypti (Mosquito)	~6.3	[1]
Not Specified	Ixodes ricinus	5-6	[2]
Not Specified	Inhibited feeding on rabbits for 43 hours	Ixodes ricinus	[2]
Icaridin (Picaridin)	20%	Aedes aegypti (Mosquito)	~6.8	[1]
20%	Anopheles gambiae (Mosquito)	~6.8	[1]
20%	Ixodes ricinus	5	[2]
10%	Ixodes scapularis	5	[3]
10%	Ixodes ricinus	8	[3]
5.8%	Ixodes ricinus	6	[2]

Key Findings from Comparative Studies:

Both PMD and Icaridin demonstrate significant repellency against various tick species, particularly Ixodes ricinus, the primary vector for Lyme disease in Europe.[2][3] Studies suggest that higher concentrations of both active ingredients generally provide longer protection times.[4] For instance, a 20% formulation of Icaridin provided a mean of five hours of protection against I. ricinus.[2] Similarly, PMD has been shown to be effective for 5-6 hours against the same tick species.[2] Some studies have indicated that Icaridin may offer slightly longer protection times than PMD at similar concentrations, but efficacy can be influenced by the formulation of the product.[5][6] It is also important to note that some commercial formulations may combine these active ingredients with other substances, such as vitex extract, which can enhance their repellent duration.[5]

Experimental Protocols

The evaluation of tick repellent efficacy relies on standardized laboratory and field testing protocols. Below are detailed methodologies for common in vivo and in vitro experiments.

In Vivo Repellent Efficacy Testing on Human Subjects

This protocol is a standard method for determining the Complete Protection Time (CPT) of a topical repellent on human skin.

Methodology:

• Subject Recruitment: A cohort of human volunteers is recruited. Exclusion criteria typically include skin conditions, allergies to insect repellents, and pregnancy. All subjects provide informed consent.

• Repellent Application: A precise amount of the repellent formulation is applied evenly to a defined area of the subject's forearm (e.g., 1 ml per 600 cm²).[7] An untreated area on the other forearm serves as a control.

• Tick Exposure: At set intervals (e.g., every 30 minutes) after repellent application, a specified number of laboratory-reared, pathogen-free ticks (e.g., 5-10 nymphs) are placed on the treated area.

• Observation: The behavior of the ticks is observed for a set period (e.g., 5 minutes). Ticks that cross from the treated area to the untreated area are recorded.

• Endpoint: The Complete Protection Time is defined as the time from repellent application until the first confirmed tick crossing (often defined as two consecutive crossings within a specified timeframe).[5]

In Vivo Tick Repellent Efficacy Testing Workflow.

In Vitro Tick Repellency Assay

In vitro assays provide a controlled environment for screening the repellency of compounds without the use of human subjects. A common method is the vertical filter paper assay.

Methodology:

• Preparation of Test Arenas: A strip of filter paper is treated with a specific concentration of the repellent dissolved in a solvent (e.g., ethanol). A control strip is treated with the solvent alone. The filter papers are allowed to dry completely.

• Assay Setup: The treated and control filter papers are positioned vertically in a testing apparatus.

• Tick Introduction: A single tick is placed at the bottom of each filter paper strip.

• Observation: The tick's movement is observed. Repellency is determined by the tick's failure to climb the treated filter paper, or by its dropping off after a short period of contact.

• Data Analysis: The percentage of ticks repelled by the treated paper is calculated and compared to the control.

In Vitro Tick Repellency Assay Workflow.

Signaling Pathways in Tick Repellency

The precise molecular mechanisms by which PMD and Icaridin exert their repellent effects on ticks are still under investigation. However, it is widely accepted that these compounds interfere with the tick's chemosensory system, primarily housed in the Haller's organ located on the first pair of legs.[8]

The Haller's organ contains various sensilla that detect host cues such as carbon dioxide, ammonia, and body heat.[8] Repellents are thought to act by either blocking the receptors for these attractant molecules or by activating receptors that trigger an aversive behavioral response.

Recent research suggests that repellents like DEET and Picaridin may disrupt the tick's ability to sense thermal radiation (body heat) from a potential host.[8] This disruption of thermotaxis prevents the tick from orienting towards and moving towards the host. The olfactory signaling cascade in ticks is thought to involve G protein-coupled receptors (GPCRs) or ionotropic receptors (IRs), similar to other arthropods.[9] Upon binding of a repellent molecule to a receptor, a signal transduction cascade is initiated, leading to the opening of ion channels, depolarization of the sensory neuron, and ultimately, a signal to the central nervous system that results in avoidance behavior.

Hypothesized Signaling Pathway for Tick Repellency.

Conclusion

Both p-Menthane-3,8-diol and Icaridin are effective tick repellents with comparable performance in many studies. Icaridin may offer slightly longer protection times in some formulations, while PMD provides a plant-derived alternative. The choice between these two repellents may depend on factors such as desired duration of protection, consumer preference for synthetic versus biopesticide-based products, and the specific tick species of concern. Further research into the precise molecular targets and signaling pathways of these repellents will be crucial for the development of next-generation, more effective, and targeted tick-bite prevention strategies.

References

• 1. dc.ewu.edu [dc.ewu.edu]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. libra.unine.ch [libra.unine.ch]
• 4. Mosquitoes, Ticks, and Other Arthropods | Yellow Book | CDC [cdc.gov]
• 5. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 6. insectshield.com [insectshield.com]
• 7. Comparison of in vitro and in vivo repellency bioassay methods for Ixodes scapularis nymphs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ticks home in on body heat: A new understanding of Haller’s organ and repellent action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

p-Menthane Repellents: A Statistical Look at Protection Time in Repellent Efficacy Studies

A Comparative Guide for Researchers and Drug Development Professionals

In the ongoing search for effective mosquito repellents, p-Menthane-3,8-diol (PMD), the active ingredient in oil of lemon eucalyptus, has emerged as a prominent, botanically derived alternative to synthetic repellents like DEET. This guide provides a comprehensive comparison of the protection times offered by p-Menthane-based repellents against various mosquito species, supported by experimental data and detailed methodologies. The information is intended to assist researchers, scientists, and drug development professionals in evaluating the efficacy of this compound.

Comparative Efficacy: Protection Time Data

The effectiveness of a mosquito repellent is primarily measured by its Complete Protection Time (CPT), which is the duration from application until the first confirmed insect landing or bite.[1][2] Numerous studies have evaluated the CPT of p-Menthane-3,8-diol, often in direct comparison with DEET, the long-standing "gold standard" of insect repellents.[3][4]

The following table summarizes the quantitative data on the protection times of p-Menthane-3,8-diol and DEET from various studies. It is important to note that protection times can be influenced by several factors, including the concentration of the active ingredient, the mosquito species, environmental conditions, and the individual user's skin chemistry.[1]

Active Ingredient	Concentration	Mosquito Species	Mean Protection Time (Hours)	Study Type
p-Menthane-3,8-diol (PMD)	30%	Aedes aegypti	~6	Laboratory (Arm-in-Cage)[1]
DEET	20%	Aedes aegypti	~6	Laboratory (Arm-in-Cage)[1]
p-Menthane-3,8-diol (PMD)	15%	Anopheles stephensi	1	Laboratory (Arm-in-Cage)[3]
DEET	15%	Anopheles stephensi	2	Laboratory (Arm-in-Cage)[3]
p-Menthane-3,8-diol (PMD)	15%	Culex quinquefasciatus	0.5	Laboratory (Arm-in-Cage)[3]
DEET	15%	Culex quinquefasciatus	2	Laboratory (Arm-in-Cage)[3]
Oil of Lemon Eucalyptus (PMD)	Not Specified	Aedes aegypti	Up to 6	Field and Laboratory[1][5]
DEET	23.8%	Mixed Species	~5	Laboratory[6]
DEET	20%	Mixed Species	~4	Laboratory[6]
DEET	6.65%	Mixed Species	~2	Laboratory[6]
Oil of Lemon Eucalyptus (PMD)	Not Specified	Mixed Species	~2	Laboratory[6]
2% Soybean Oil	2%	Mixed Species	~1.5	Laboratory[6]

Experimental Protocols

The data presented in this guide are primarily derived from studies employing the "arm-in-cage" method, a standardized laboratory-based assay for evaluating the efficacy of topical repellents.[2][7][8][9]

Arm-in-Cage Assay Protocol

The arm-in-cage assay provides a controlled environment to assess the CPT of a repellent formulation. The general procedure is as follows:

• Volunteer Selection and Preparation: Human volunteers are recruited for the study. Their arms are washed with a non-scented soap and rinsed thoroughly with water to remove any interfering odors.[10]

• Repellent Application: A standardized amount of the repellent formulation is applied evenly to a defined area on the volunteer's forearm.[1][3] The hand is typically covered with a glove to prevent bites in untreated areas.[9]

• Mosquito Exposure: The volunteer's treated forearm is inserted into a cage containing a known number of host-seeking female mosquitoes (e.g., 200).[7][8] The exposure duration is typically a few minutes.[1]

• Observation and Data Collection: The time to the first mosquito landing or probing is recorded. This marks the end of the complete protection time.[2]

• Repeated Exposures: This process is repeated at regular intervals (e.g., every 30 or 60 minutes) until the repellent fails and a confirmed bite occurs.[7][8]

• Control: An untreated arm may be used as a control to ensure the mosquitoes are actively host-seeking.[2]

Statistical Analysis of Protection Time Data

The primary endpoint in these studies is the Complete Protection Time (CPT). Statistical analysis of CPT data often involves the following:

• Descriptive Statistics: Mean and standard deviation of the CPT are calculated to summarize the central tendency and variability of the data.[3]

• Inferential Statistics:

  • t-tests or Analysis of Variance (ANOVA): These tests are used to compare the mean CPTs between different repellent formulations (e.g., PMD vs. DEET) or different concentrations of the same repellent.[3]

  • Regression Analysis: This can be used to model the relationship between the concentration of the active ingredient and the duration of protection.

  • Kaplan-Meier Survival Analysis: In cases where not all volunteers experience a bite during the study period (i.e., the CPT is "censored"), Kaplan-Meier analysis is employed to estimate the survival function for the time to the first bite. This method is particularly useful for analyzing time-to-event data and comparing the efficacy of different repellents over time.[10][11][12][13][14]

Factors Influencing Repellent Efficacy

The following diagram illustrates the key factors that can influence the protection time of a mosquito repellent. Understanding these variables is crucial for interpreting experimental data and for the development of more effective repellent formulations.

Caption: Factors influencing mosquito repellent protection time.

References

• 1. benchchem.com [benchchem.com]
• 2. A critical review of current laboratory methods used to evaluate mosquito repellents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of standard field and laboratory methods to compare protection times of the topical repellents PMD and DEET - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 5. Insect Repellents | The Medical Letter Inc. [secure.medicalletter.org]
• 6. blogs.ifas.ufl.edu [blogs.ifas.ufl.edu]
• 7. microbe-investigations.com [microbe-investigations.com]
• 8. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparison of Repellency Effect of Mosquito Repellents for DEET, Citronella, and Fennel Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | A critical review of current laboratory methods used to evaluate mosquito repellents [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Navigating the Global Regulatory Landscape for p-Menthane-Based Biopesticides: A Comparative Guide

A detailed examination of the regulatory requirements for the registration of p-Menthane-based biopesticides, such as p-Menthane-3,8-diol (PMD), reveals a harmonized yet nuanced approach across major global markets. For researchers, scientists, and drug development professionals, understanding these frameworks is critical for bringing new and effective natural repellent products to market. This guide provides an objective comparison of the regulatory pathways and data requirements in the United States, European Union, Canada, and Australia, with a comparative look at other biopesticide alternatives.

Comparative Regulatory Frameworks

The registration of biopesticides is a rigorous process designed to ensure product safety and efficacy. While the core principles of risk assessment are similar, the specific data requirements and regulatory processes differ between countries. p-Menthane-3,8-diol, a widely used plant-derived insect repellent, serves as an excellent case study for navigating these international regulatory systems.

In the United States , the Environmental Protection Agency (EPA) oversees the registration of biopesticides under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA).[1][2] Biopesticides are categorized as biochemical, microbial, or plant-incorporated protectants, with PMD falling under the biochemical category.[3] The EPA employs a tiered data requirement system, and for personal insect repellents like PMD, certain environmental fate and non-target organism studies may be waived if the exposure pathways are limited.[4][5]

The European Union follows a dual-level system governed by the Biocidal Products Regulation (BPR).[6][7] First, the active substance, such as PMD, must be approved at the EU level. Following this, each product containing the active substance must be authorized in individual member states, a process that can be streamlined through mutual recognition.[7][8]

Canada's Pest Management Regulatory Agency (PMRA) has a specific framework for personal insect repellents, including those derived from essential oils.[1][9] A tiered approach is used for toxicity and exposure data, with the potential for reduced data requirements for products with a history of safe use.[1][10] The PMRA also encourages harmonization with the U.S. EPA by allowing the submission of EPA data packages.

In Australia , the Australian Pesticides and Veterinary Medicines Authority (APVMA) regulates all insect repellents, including those with natural active ingredients.[11] The APVMA employs a case-by-case approach to the registration of biological agricultural products, with data requirements tailored to the specific product and its potential risks.[2]

Data Presentation: A Comparative Overview

To facilitate a clear comparison, the following tables summarize the key data requirements for the registration of p-Menthane-based biopesticides and two other common biopesticides, Bacillus thuringiensis (a microbial pesticide) and Neem Oil (a botanical insecticide), across the four regulatory jurisdictions.

Table 1: Comparison of General Regulatory Requirements

Requirement	United States (EPA)	European Union (ECHA/Member States)	Canada (PMRA)	Australia (APVMA)
Governing Regulation	Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA)	Biocidal Products Regulation (BPR) (EU) No 528/2012	Pest Control Products Act	Agricultural and Veterinary Chemicals Code Act 1994
Regulatory Body	Environmental Protection Agency (EPA)	European Chemicals Agency (ECHA) & National Competent Authorities	Pest Management Regulatory Agency (PMRA)	Australian Pesticides and Veterinary Medicines Authority (APVMA)
Pre-submission Consultation	Encouraged	Recommended	Encouraged	Available
Data Protection Period	Yes	Yes	Yes	Yes
Harmonization Efforts	NAFTA (with Canada)	Zonal authorization and mutual recognition within the EU	NAFTA (with the US)	Recognizes data from other reputable international bodies

Table 2: Comparative Data Requirements for Active Substance/Ingredient

Data Category	p-Menthane-3,8-diol (PMD)	Bacillus thuringiensis (Bt)	Neem Oil
Product Chemistry/Identity	Required in all jurisdictions.	Required in all jurisdictions, including strain identification and toxin characterization.[9][12]	Required in all jurisdictions, including composition and levels of key active compounds like azadirachtin.[13]
Mammalian Toxicology (Acute)	"6-pack" (oral, dermal, inhalation, eye/skin irritation, sensitization) required in all jurisdictions.[14][15]	"6-pack" required, with a focus on infectivity and pathogenicity.	"6-pack" required.[13]
Mammalian Toxicology (Subchronic/Chronic)	Required based on use pattern and exposure; often waived for topical repellents with low exposure.	Required, including studies on potential for infectivity.	Required based on exposure.
Genotoxicity	A battery of tests is typically required.	Required to ensure no mutagenic potential.	Required.
Ecotoxicology	Waived for personal repellents in the US due to limited environmental exposure.[4][5] Required in the EU, Canada, and Australia, with a focus on aquatic organisms.	Extensive testing on non-target insects, birds, fish, and other wildlife is required.	Required, with a focus on aquatic organisms and beneficial insects.
Environmental Fate	Waived for personal repellents in the US.[4][5] Data on degradation and mobility may be required in other jurisdictions.	Data on persistence and dispersal in soil and water are required.	Data on degradation in soil and water are required.

Experimental Protocols: Key Methodologies

The following sections detail the methodologies for key experiments cited in the registration process of p-Menthane-based biopesticides. These protocols are based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the U.S. EPA's Office of Chemical Safety and Pollution Prevention (OCSPP).

Acute Dermal Toxicity (OECD 402 / OCSPP 870.1200)

• Objective: To determine the short-term toxicity of a substance applied to the skin.

• Test System: Typically, the albino rabbit is used.

• Procedure:

  • The fur on the dorsal area of the animal is clipped 24 hours before the test.

  • The test substance is applied uniformly over a shaved area of at least 10% of the body surface.

  • The treated area is covered with a porous gauze dressing for 24 hours.

  • Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

  • The LD50 (the dose estimated to be lethal to 50% of the test animals) is calculated.[14][16]

Skin Sensitization (OECD 406 / OCSPP 870.2600)

• Objective: To assess the potential of a substance to cause an allergic contact dermatitis.

• Test System: The guinea pig is the most common model.

• Procedure (Buehler Test):

  • Induction Phase: The test substance is applied topically to the shaved flank of the guinea pigs three times a week for three weeks.

  • Rest Period: A two-week rest period follows the induction phase.

  • Challenge Phase: A single application of the test substance is made to a previously untreated area of the skin.

  • The skin reaction at the challenge site is scored for erythema and edema at 24 and 48 hours after application.[14]

Efficacy of Insect Repellents (Based on EPA and PMRA Guidance)

• Objective: To determine the complete protection time (CPT) of a repellent against biting insects.

• Test System: Human volunteers and a laboratory-reared population of mosquitoes (e.g., Aedes aegypti).

• Procedure (Arm-in-Cage Test):

  • A defined area of the volunteer's forearm is treated with a specific dose of the repellent formulation.

  • The treated arm is exposed to a cage containing a known number of host-seeking female mosquitoes at set time intervals after application.

  • The time to the first confirmed bite is recorded. The CPT is the total time from application to the first bite.

  • Studies must be conducted in a controlled environment (temperature, humidity) and follow strict ethical guidelines for human testing.[17][18]

Mandatory Visualizations

The following diagrams illustrate key logical relationships and workflows in the registration of p-Menthane-based biopesticides.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. Guideline for the regulation of biological agricultural products | Australian Pesticides and Veterinary Medicines Authority [apvma.gov.au]
• 3. Environmental Fate - Canada.ca [canada.ca]
• 4. 3. Information requirements | Board for the Authorisation of Plant Protection Products and Biocides [english.ctgb.nl]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. oecd.org [oecd.org]
• 7. Understanding BPR - ECHA [echa.europa.eu]
• 8. PRCD - How does the approval process work for Biocides? [pcs.agriculture.gov.ie]
• 9. canadacommons.ca [canadacommons.ca]
• 10. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 11. lemonmyrtlefragrances.com.au [lemonmyrtlefragrances.com.au]
• 12. Characterisation of actions of p-menthane-3,8-diol repellent formulations against Aedes aegypti mosquitoes [ouci.dntb.gov.ua]
• 13. oecd.org [oecd.org]
• 14. benchchem.com [benchchem.com]
• 15. pacificbiolabs.com [pacificbiolabs.com]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. Characterisation of actions of p-menthane-3,8-diol repellent formulations against Aedes aegypti mosquitoes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Value Guidelines for New Personal Insect Repellent Products and Label Amendments - Canada.ca [canada.ca]

A Comparative Guide to the Cost-Effectiveness of Synthetic Versus Natural p-Menthane Production

For Researchers, Scientists, and Drug Development Professionals

The production of p-menthane and its derivatives, vital compounds in the pharmaceutical, flavor, and fragrance industries, is achieved through two primary routes: extraction from natural sources and chemical synthesis. This guide provides an objective comparison of the cost-effectiveness of these methods, supported by available data and detailed experimental protocols. The choice between natural and synthetic production hinges on a trade-off between raw material stability and consumer preference for "natural" products. While synthetic routes often offer greater control and potentially lower costs due to the use of readily available reagents, natural extraction from essential oils is subject to agricultural variables that can impact both supply and price.[1]

Quantitative Cost-Effectiveness Comparison

Table 1: Cost Analysis of Raw Materials

Raw Material	Production Method	Price (USD/kg)	Source
Mentha arvensis (Menthol Mint) Herb	Natural	Variable (dependent on cultivation costs)	[2]
Citronellal	Synthetic	~1,200 INR/Liter (approx. $14.40/L)	[3][4]
Dipentene (Limonene)	Synthetic	~125 INR/Litre (approx. $1.50/L)	[5][6]
Thymol	Synthetic	$6 - $50	[7][8][9][10]
Sulfuric Acid	Synthetic	$0.11 - $0.18	[1][11][12][13][14]

Note: Prices for raw materials can fluctuate significantly based on market demand, purity, and supplier. The prices listed for citronellal and dipentene are based on supplier listings and may not reflect bulk industrial pricing.

Table 2: Comparison of Production Yields and Energy Consumption

Production Method	Key Process	Typical Yield	Energy Consumption
Natural
Steam Distillation of Mentha arvensis	Essential Oil Extraction	0.461% (w/w) essential oil from herb	~3.5 kWh for a 10 kg batch
Synthetic
From Citronellal	Acid-catalyzed cyclization	High conversion, specific yield depends on subsequent steps	Not specified in literature
From Dipentene	Catalytic Hydrogenation	High conversion to p-menthane	Not specified in literature
From Thymol	Catalytic Hydrogenation	High conversion to menthol isomers	Not specified in literature

Production Pathways and Methodologies

Natural Production of p-Menthane Derivatives

The primary natural source of p-menthane derivatives, such as menthol, is the essential oil of plants from the Mentha genus, particularly Mentha arvensis. The biosynthesis in the plant follows the mevalonate (MVA) or methylerythritol phosphate (MEP) pathway to produce the precursor geranyl pyrophosphate, which is then cyclized to limonene and further converted to various p-menthane monoterpenoids.

Caption: Biosynthesis of p-menthane derivatives from geranyl pyrophosphate.

The industrial process involves the extraction of the essential oil from the plant material, typically through steam distillation, followed by purification and isolation of the desired compounds.

Synthetic Production of p-Menthane

Several synthetic routes to p-menthane and its derivatives exist, often utilizing readily available terpene precursors.

• From Dipentene (Limonene): p-Menthane can be produced by the catalytic hydrogenation of dipentene. This process involves the saturation of the double bonds in the limonene molecule.

• From Thymol: A common industrial process for producing menthol involves the hydrogenation of thymol. This reaction creates a mixture of menthol isomers.[16][17]

• From Citronellal: p-Menthane-3,8-diol, another p-menthane derivative, can be synthesized from citronellal through an acid-catalyzed intramolecular ene reaction.

Caption: Overview of synthetic routes to p-menthane and its derivatives.

Experimental Protocols

Protocol 1: Natural p-Menthane Derivative Extraction (Steam Distillation)

This protocol describes a general procedure for the extraction of essential oil from Mentha arvensis.

Objective: To extract essential oil containing p-menthane derivatives from Mentha arvensis herb.

Materials:

• Fresh or dried Mentha arvensis plant material

• Steam distillation apparatus (still, condenser, separator)

• Water source

• Heating source

Procedure:

• Charge the still with the Mentha arvensis plant material.

• Introduce steam into the bottom of the still. The steam will pass through the plant material, causing the volatile essential oils to vaporize.

• The steam and essential oil vapor mixture travels to the condenser.

• In the condenser, the vapor is cooled and condenses back into a liquid.

• The liquid mixture of water and essential oil is collected in a separator.

• Due to the immiscibility and density difference, the essential oil will separate from the water, allowing for its collection.

• The collected essential oil can be further purified by fractional distillation to isolate specific p-menthane derivatives.

Caption: Workflow for steam distillation of essential oils.

Protocol 2: Synthesis of p-Menthane via Hydrogenation of Dipentene

This protocol outlines a general procedure for the synthesis of p-menthane.

Objective: To synthesize p-menthane by the catalytic hydrogenation of dipentene.

Materials:

• Dipentene (Limonene)

• Hydrogenation catalyst (e.g., Palladium on carbon, Platinum oxide)

• Solvent (e.g., ethanol, ethyl acetate)

• High-pressure reactor (autoclave)

• Hydrogen gas source

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a high-pressure reactor, dissolve dipentene in a suitable solvent.

• Add the hydrogenation catalyst to the solution.

• Seal the reactor and purge with an inert gas, followed by hydrogen gas.

• Pressurize the reactor with hydrogen to the desired pressure.

• Heat the reaction mixture to the specified temperature and stir.

• Monitor the reaction progress by measuring hydrogen uptake.

• Once the reaction is complete, cool the reactor to room temperature and carefully release the excess hydrogen pressure.

• Filter the reaction mixture to remove the catalyst.

• Remove the solvent from the filtrate using a rotary evaporator to obtain crude p-menthane.

• The crude product can be purified by fractional distillation.

Caption: Workflow for the synthesis of p-menthane via hydrogenation.

Conclusion

The decision to produce p-menthane and its derivatives through synthetic or natural routes is multifactorial. Synthetic methods generally offer a more stable and potentially lower-cost supply of raw materials, with well-established and high-yield chemical conversions.[1][11] However, the initial capital investment for high-pressure reactors and purification equipment can be substantial. Natural production via steam distillation is a mature technology with lower initial investment but is subject to the volatilities of agriculture, including crop yield, quality, and market price fluctuations.[18] Furthermore, consumer preference for "natural" ingredients may command a premium price for products derived from essential oils, offsetting some of the production cost uncertainties. For researchers and drug development professionals, the choice will depend on the specific application, required purity, scale of production, and market positioning of the final product.

References

• 1. Natural vs Synthetic Menthol, Carbon-14 Analysis [betalabservices.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Citronella Oil - Price, Manufacturers, Suppliers, Exporters [tradeindia.com]
• 4. dir.indiamart.com [dir.indiamart.com]
• 5. Dipentene - Limonene Latest Price, Manufacturers & Suppliers [dir.indiamart.com]
• 6. manishmineralsandchemicals.com [manishmineralsandchemicals.com]
• 7. Thymol Price: Best Rates & Suppliers [accio.com]
• 8. Thymol Crystals at Best Price from Manufacturers, Suppliers & Dealers [tradeindia.com]
• 9. m.indiamart.com [m.indiamart.com]
• 10. Thymol Crystals Price-China Thymol Crystals Price Manufacturers & Suppliers | Made in China [m.made-in-china.com]
• 11. Natural & Synthetic menthol Databases | PDF [slideshare.net]
• 12. tnjchem.com [tnjchem.com]
• 13. m.indiamart.com [m.indiamart.com]
• 14. datainsightsmarket.com [datainsightsmarket.com]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of p-Menthane: A Guide for Laboratory Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety and environmental stewardship. This guide provides essential procedural information for researchers, scientists, and drug development professionals on the proper disposal of p-Menthane, ensuring adherence to safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions

Before handling p-Menthane for disposal, it is imperative to work in a well-ventilated area, preferably within a chemical fume hood.[1] Personnel must wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1][2] All potential sources of ignition, such as open flames, hot surfaces, and sparks, must be eliminated from the vicinity, and non-sparking tools should be used, as p-Menthane is a flammable liquid.[2][3]

Step-by-Step Disposal Protocol

The disposal of p-Menthane must follow hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[1] It is generally classified as an ignitable hazardous waste. The following steps outline the standard procedure for its collection and disposal.

Step 1: Waste Characterization and Segregation

• Characterize the Waste: p-Menthane waste is typically considered a hazardous waste due to its ignitability (RCRA Waste Code: D001).[4]

• Segregate the Waste: Do not mix p-Menthane waste with other chemical waste streams unless they are compatible. Specifically, keep it separate from acids, bases, and oxidizers.[5] Collect halogenated and non-halogenated solvent wastes in separate containers.[2]

Step 2: Waste Accumulation and Storage

• Use a Compatible Container: Collect liquid p-Menthane waste in a clean, compatible container, preferably the original container or a high-density polyethylene (HDPE) carboy.[6] The container must be in good condition, free from leaks, and have a secure, screw-on cap.[3][6]

• Proper Labeling: As soon as the first drop of waste is added, label the container with a hazardous waste tag. The label must clearly state "Hazardous Waste," list all chemical constituents (including p-Menthane) with their approximate percentages, and indicate the relevant hazards (e.g., "Ignitable").[3][6]

• Keep Containers Closed: Waste containers must remain sealed at all times except when actively adding waste.[6]

• Store in a Satellite Accumulation Area (SAA): Store the waste container at or near the point of generation and under the control of laboratory personnel.[1][6] This designated SAA should be in a secondary containment tray to prevent spills from spreading.[3]

Step 3: Arranging for Professional Disposal

• Contact Environmental Health & Safety (EHS): Do not dispose of p-Menthane down the drain or in regular trash.[1] When the waste container is nearly full (around 90% capacity) or has been accumulating for a set period (often up to 12 months, check institutional policy), contact your institution's EHS or equivalent safety office to request a waste pickup.[6]

• Final Disposal Method: The ultimate disposal will be handled by a licensed hazardous waste facility, typically through controlled incineration with flue gas scrubbing or by mixing with a combustible solvent for incineration.[1]

Step 4: Empty Container Disposal

• Decontaminate Container: A container that held p-Menthane can be considered "RCRA empty" once all contents have been removed to the best extent possible.

• Render Unusable: For final disposal as non-hazardous waste, deface or remove all chemical labels from the empty container.[3] It is also good practice to puncture the container to prevent reuse.[1]

• Recycling/Disposal: Cleaned and defaced containers may be offered for recycling or disposed of in a sanitary landfill, in accordance with institutional guidelines.[1]

Data Presentation: Key Disposal Parameters

The following table summarizes critical information for the proper handling and disposal of p-Menthane waste.

Parameter	Guideline / Specification	Citation
Waste Classification	Ignitable Hazardous Waste (Likely RCRA Code: D001)	[4]
Disposal Method	Prohibited in sewer systems or regular trash. Must be managed by a licensed hazardous waste facility, typically via chemical incineration.	[1]
PPE Requirement	Chemical-resistant gloves, safety goggles/face shield, lab coat.	[1][2]
Waste Container	Compatible material (e.g., original container, HDPE), leak-proof, with a secure cap.	[6]
Storage Location	Designated Satellite Accumulation Area (SAA) at or near the point of generation, with secondary containment.	[1][6]
SAA Quantity Limit	A maximum of 55 gallons of hazardous waste may be stored in an SAA.	[6]
Container Labeling	Must be labeled "Hazardous Waste" with full chemical contents and hazard warnings as soon as waste is added.	[3][6]
Empty Container	Remove all labels and render unusable before disposal in regular trash or recycling, per institutional policy.	[1][3]

Experimental Protocols

This document provides procedural guidance for disposal and does not cite specific experimental protocols that generate p-Menthane waste. Users should consult their specific experimental methodologies to identify p-Menthane as a waste product and apply the disposal procedures outlined herein.

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of p-Menthane waste in a laboratory setting.

Caption: Workflow for the safe collection and disposal of p-Menthane.

References

• 1. danielshealth.com [danielshealth.com]
• 2. unigoa.ac.in [unigoa.ac.in]
• 3. vumc.org [vumc.org]
• 4. americanchemistry.com [americanchemistry.com]
• 5. acewaste.com.au [acewaste.com.au]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]

Navigating the Safe Handling of p-Menthane: A Guide to Personal Protective Equipment

For Immediate Implementation: When handling p-Menthane, a flammable liquid, a comprehensive personal protective equipment (PPE) strategy is crucial to ensure personnel safety. This guide provides essential safety and logistical information, including operational and disposal plans, to minimize exposure and mitigate risks in the laboratory setting. All handling of p-Menthane should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Essential Personal Protective Equipment

The minimum required PPE for handling p-Menthane includes chemical-resistant gloves, safety glasses with side shields or splash goggles, and a flame-resistant lab coat.[1][2] Depending on the scale and nature of the procedure, additional respiratory and skin protection may be necessary.

Eye and Face Protection

Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards.[1][2] In situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection

Protective Clothing: A flame-resistant lab coat or coveralls should be worn to protect against skin contact and in case of fire.[2] For large-scale operations or significant spill risks, a chemical-resistant apron or suit may be required.

Respiratory Protection

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to keep vapor concentrations low.[1] If engineering controls are not sufficient, or during emergency situations such as a large spill, respiratory protection is necessary. A NIOSH-approved air-purifying respirator with organic vapor cartridges is recommended.[6][7][8] If exposure limits are exceeded or irritation is experienced, a full-face respirator should be used.[2] In environments with unknown concentrations or those that are immediately dangerous to life or health (IDLH), a self-contained breathing apparatus (SCBA) is required.[7][9]

Quantitative Data for PPE Selection

Glove Material	Test Chemical (Proxy)	Breakthrough Time (minutes)	Degradation Rating
Nitrile	Heptane	< 15 (for 5-mil thickness)	Poor to Fair
Hexane	< 15 (for 5-mil thickness)	Poor to Fair
Butyl	Acetic Acid	> 480	Excellent
Neoprene	Acetic Acid	> 480	Good
Viton	Acetic Acid	> 480	Excellent

Note: Data is generalized from various sources and for guidance only.[3][4][10] Breakthrough times can vary significantly based on glove manufacturer, thickness, temperature, and chemical concentration.[4][11]

Procedural Guidance for PPE Usage

A systematic approach to the use of PPE is critical for ensuring safety.

PPE Selection and Inspection

• Risk Assessment: Evaluate the task to determine the potential for splashes, vapor inhalation, and fire. Consider the volume of p-Menthane being handled and the duration of the task.

• Select Appropriate PPE: Based on the risk assessment and the data provided, choose the correct level of eye, skin, and respiratory protection.

• Inspect PPE: Before each use, visually inspect all PPE for defects such as cracks, tears, punctures, or signs of degradation. For respirators, check the straps, valves, and cartridges.

Donning and Doffing Procedure

A strict sequence for putting on (donning) and taking off (doffing) PPE is necessary to prevent cross-contamination.

Donning Sequence:

• Put on a lab coat or coveralls.

• Put on inner gloves (optional, for added protection).

• Put on a respirator (if required). Perform a user seal check.

• Put on safety goggles or a face shield.

• Put on outer chemical-resistant gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing Sequence:

• Inspect: Before removal, inspect PPE for any visible contamination.

• Gloves: Remove the outer gloves first, turning them inside out without touching the exterior with bare skin.

• Lab Coat: Remove the lab coat by rolling it down from the shoulders, keeping the contaminated exterior away from the body.

• Goggles/Face Shield: Remove eye and face protection from the back of the head.

• Respirator: Remove the respirator from the back of the head.

• Inner Gloves: Remove inner gloves last.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.

Disposal and Decontamination Plan

PPE Disposal:

• Contaminated Gloves and Clothing: Dispose of all single-use contaminated PPE as hazardous waste in a designated, sealed container.[6][12] Do not attempt to reuse disposable gloves that have come into contact with p-Menthane.

• Reusable PPE: Decontaminate reusable PPE, such as face shields and respirators, according to the manufacturer's instructions.

Spill Management:

• Small Spills: For small spills, use absorbent paper or other inert material to pick up the liquid.[6][12] Wear all appropriate PPE during cleanup.

• Large Spills: Evacuate the area and alert safety personnel. Only trained personnel with the appropriate level of PPE (including SCBA) should manage large spills.

• Waste: All spill cleanup materials and contaminated clothing should be sealed in a vapor-tight plastic bag and disposed of as hazardous waste.[6][12]

PPE Selection Workflow for p-Menthane

Caption: Workflow for assessing risks and selecting appropriate PPE for handling p-Menthane.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 5. CHEMICAL RESISTANCE TABLE FOR GLOVES - Becky Aktsiaselts [becky.ee]
• 6. fishersci.com [fishersci.com]
• 7. 1910.134 - Respiratory protection. | Occupational Safety and Health Administration [osha.gov]
• 8. General Respiratory Protection Guidance for Employers and Workers | Occupational Safety and Health Administration [osha.gov]
• 9. myusf.usfca.edu [myusf.usfca.edu]
• 10. Chemical Resistant Glove Guide | Environmental Health and Safety [ehs.uconn.edu]
• 11. A breakthrough time comparison of nitrile and neoprene glove materials produced by different glove manufacturers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. P-MENTHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]